Technical Documentation Center

7,7-Difluoro-2-azaspiro[3.5]nonane Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 7,7-Difluoro-2-azaspiro[3.5]nonane
  • CAS: 2169167-41-1

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to 7,7-Difluoro-2-azaspiro[3.5]nonane: A Novel Scaffold for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Introduction: The Emergence of Fluorinated Spirocycles in Medicinal Chemistry In the landscape of modern drug discovery, the quest for novel molecular scaff...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of Fluorinated Spirocycles in Medicinal Chemistry

In the landscape of modern drug discovery, the quest for novel molecular scaffolds that offer unique three-dimensional arrangements and improved physicochemical properties is relentless. Among these, spirocyclic systems have garnered significant attention for their ability to impart conformational rigidity and provide new vectors for exploring chemical space. The introduction of fluorine atoms into these scaffolds further enhances their potential by modulating properties such as metabolic stability, lipophilicity, and binding affinity. This guide provides a comprehensive technical overview of a promising new entity: 7,7-Difluoro-2-azaspiro[3.5]nonane.

Core Compound Identification

CAS Number: 2169167-41-1[1][2]

Molecular Formula: C₈H₁₃F₂N[1]

Molecular Weight: 161.19 g/mol [1]

Structure:

Chemical Structure of 7,7-Difluoro-2-azaspiro[3.5]nonane

Physicochemical Properties

While extensive experimental data for 7,7-Difluoro-2-azaspiro[3.5]nonane is not widely published, its properties can be predicted based on its structure and comparison to related analogs.

PropertyValue/InformationSource
CAS Number 2169167-41-1[1][2]
Molecular Formula C₈H₁₃F₂N[1]
Molecular Weight 161.19[1]
Purity Available at 95% and 96%[1][2]
Predicted XlogP 1.6[3]
Predicted Hydrogen Bond Donors 1ChemAxon
Predicted Hydrogen Bond Acceptors 1ChemAxon
Predicted Rotatable Bonds 0ChemAxon

Synthesis and Chemical Reactivity

A general workflow for the synthesis of the parent 7-azaspiro[3.5]nonane often involves the reduction of a lactam precursor. For instance, N-Boc-7-azaspiro[3.5]nonan-8-one can be reduced using reagents like lithium aluminum hydride (LiAlH₄)[4][5].

Plausible Synthetic Workflow for 7,7-Difluoro-2-azaspiro[3.5]nonane

Causality Behind Experimental Choices:

  • Protection of the Amine: The use of a protecting group like Boc (tert-butyloxycarbonyl) is crucial to prevent side reactions at the nitrogen atom during the various synthetic steps.

  • Gem-difluorination: The introduction of the gem-difluoro group at the 7-position is a key step. Reagents like diethylaminosulfur trifluoride (DAST) or bis(2-methoxyethyl)aminosulfur trifluoride (Deoxofluor) are commonly employed for the conversion of a ketone to a gem-difluoride. The choice of the fluorinating agent would depend on the substrate's sensitivity and the desired reaction conditions.

  • Reduction of Amide/Lactam: If the synthesis proceeds through a lactam intermediate, a strong reducing agent like LiAlH₄ is typically required to reduce the amide bond to the corresponding amine. Careful control of reaction conditions is necessary to avoid over-reduction or side reactions[4].

Spectroscopic Analysis

While specific spectra for 7,7-Difluoro-2-azaspiro[3.5]nonane are not publicly available, the expected spectroscopic signatures can be predicted.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show complex multiplets for the methylene protons of the cyclohexane and azetidine rings. The chemical shifts would be influenced by the electron-withdrawing effect of the fluorine atoms and the nitrogen atom.

¹³C NMR Spectroscopy: The carbon NMR spectrum would be particularly informative. The carbon atom bearing the two fluorine atoms (C7) would exhibit a characteristic triplet due to C-F coupling. The other carbon signals would appear in the aliphatic region.

¹⁹F NMR Spectroscopy: The fluorine NMR spectrum would likely show a single signal, as the two fluorine atoms are chemically equivalent, which would be a complex multiplet due to coupling with the adjacent protons.

Mass Spectrometry: High-resolution mass spectrometry should show the parent ion [M+H]⁺ at m/z 162.1088.[3]

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by C-H stretching vibrations below 3000 cm⁻¹, an N-H stretching vibration around 3300-3500 cm⁻¹, and strong C-F stretching bands in the region of 1000-1200 cm⁻¹.

Applications in Drug Discovery and Medicinal Chemistry

The 7,7-Difluoro-2-azaspiro[3.5]nonane scaffold is a valuable building block for the synthesis of novel drug candidates. The introduction of the gem-difluoro group can offer several advantages:

  • Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, making the position less susceptible to metabolic oxidation by cytochrome P450 enzymes. This can lead to an improved pharmacokinetic profile and a longer half-life of the drug molecule.

  • Modulation of pKa: The electron-withdrawing nature of the fluorine atoms can lower the pKa of the secondary amine, which can influence the compound's ionization state at physiological pH, affecting its solubility, permeability, and target engagement.

  • Conformational Control: The bulky fluorine atoms can restrict the conformational flexibility of the cyclohexane ring, potentially leading to a more favorable pre-organization for binding to a biological target.

  • Increased Lipophilicity: Fluorination often increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes.

The parent 7-azaspiro[3.5]nonane scaffold has been explored for its potential in developing agonists for G protein-coupled receptors (GPCRs), such as GPR119, which is a target for the treatment of type 2 diabetes.[6] The difluorinated analog represents a next-generation scaffold for the development of more potent and metabolically robust drug candidates targeting a wide range of biological targets.

GPR119_Signaling_Pathway cluster_cell Pancreatic β-cell / Intestinal L-cell GPR119 GPR119 G_protein G Protein GPR119->G_protein Activates AC Adenylate Cyclase G_protein->AC Stimulates cAMP cAMP AC->cAMP Converts ATP to PKA PKA cAMP->PKA Activates Insulin_GLP1 Insulin / GLP-1 Secretion PKA->Insulin_GLP1 Stimulates Agonist 7-Azaspiro[3.5]nonane Derivative (Agonist) Agonist->GPR119 Binds and Activates

Potential Application in GPR119 Agonism

Safety and Handling

No specific safety data sheet (SDS) for 7,7-Difluoro-2-azaspiro[3.5]nonane is publicly available. However, based on the general hazards associated with similar chemical structures, the following precautions should be taken:

  • Personal Protective Equipment (PPE): Wear appropriate protective clothing, including chemical-resistant gloves, safety goggles, and a lab coat.[7][8]

  • Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any potential vapors or dust.[7][9] Avoid contact with skin and eyes.[7]

  • Storage: Store in a cool, dry place away from incompatible materials.[10] Keep the container tightly sealed.

  • First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek medical advice. If inhaled, move to fresh air. If skin contact occurs, wash with soap and water. In case of ingestion, seek immediate medical attention.[8]

Conclusion

7,7-Difluoro-2-azaspiro[3.5]nonane represents a promising and largely unexplored scaffold for medicinal chemistry and drug discovery. Its unique combination of a rigid spirocyclic core and the strategic placement of gem-difluoro substituents offers a compelling set of properties for the development of novel therapeutics with enhanced metabolic stability and potentially improved pharmacological profiles. As synthetic methodologies for this and related compounds become more accessible, we anticipate a growing interest in its application across a diverse range of therapeutic areas.

References

  • MedchemExpress. (2024, October 11). Safety Data Sheet.
  • MilliporeSigma. (n.d.). 7,7-difluoro-2-azaspiro[3.5]nonane.
  • CymitQuimica. (2024, December 19). Safety Data Sheet.
  • Rsc.org. (n.d.). General Procedures. 1H and 13C NMR spectra were recorded at 25 °C using a 400 MHz.
  • MilliporeSigma. (n.d.). 7,7-Difluoro-2-aza-spiro[3.5]nonane.
  • INDOFINE Chemical Company, Inc. (n.d.). Safety Data Sheet.
  • MilliporeSigma. (2025, November 6). SAFETY DATA SHEET.
  • Chemical Management. (n.d.). Safety Data Sheet.
  • PubChemLite. (n.d.). 7,7-difluoro-2-azaspiro[3.5]nonane.
  • Benchchem. (n.d.). Technical Support Center: Synthesis of 7-azaspiro[3.5]nonane.
  • French-Ukrainian Journal of Chemistry. (n.d.). oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. Retrieved from French-Ukrainian Journal of Chemistry.
  • Benchchem. (n.d.). Asymmetric Synthesis of Chiral 7-Azaspiro[3.5]nonane Derivatives: Application Notes and Protocols for Drug Discovery.
  • ResearchGate. (n.d.). FTIR spectra of 7a (A), 7b (B), 7c (C), and 7d (D).
  • Springer. (n.d.). 5 Combination of 1H and 13C NMR Spectroscopy.
  • Benchchem. (n.d.). Technical Support Center: Efficient Synthesis of 7-Azaspiro[3.5]nonane.
  • Mass and the Mass Spectrum. (2014, January 13). Mass and the Mass Spectrum.
  • Basic 1H- and 13C-NMR Spectroscopy. (n.d.). Basic 1H- and 13C-NMR Spectroscopy.
  • MilliporeSigma. (n.d.). 7,7-Difluoro-2-aza-spiro[3.5]nonane.
  • MilliporeSigma. (n.d.). 7,7-difluoro-2-azaspiro[3.5]nonane.
  • ChemScene. (n.d.). 2028497-56-3 | 7,7-Difluoro-1-azaspiro[3.5]Nonane.
  • BLDpharm. (2021, December 1). BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry.
  • UCSD/CCMS. (2018, October 9). Spectrum Library - GNPS.
  • How to Read and Interpret FTIR Spectra for Materials: A Master Dataset with Step-by-Step Guided Peak. (2026, January 11).
  • PubChem. (n.d.). 7-Azaspiro(3.5)nonane | C8H15N | CID 20277171.
  • ResearchGate. (2025, August 9). H-1 and C-13 NMR data to aid the identification and quantification of residual solvents by NMR spectroscopy | Request PDF.
  • Integrating Drug Discovery and Development to Improve Efficiency & Candidate Success. (2016, April 30).
  • Rsc.org. (n.d.). FT-IR spectral studies FT-IR spectra of the parent ligands and their Ru(II) complexes were recorded in a KBr disc in the region.
  • ResearchGate. (2025, August 30). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery.
  • PubChemLite. (n.d.). 7,7-difluoro-1-azaspiro[3.5]nonan-2-one.

Sources

Exploratory

An In-depth Technical Guide to the Physicochemical Properties of 7,7-Difluoro-2-azaspiro[3.5]nonane

Introduction: The Emergence of Fluorinated Spirocycles in Modern Drug Discovery In the landscape of contemporary medicinal chemistry, the quest for novel molecular scaffolds that confer advantageous ADME (Absorption, Dis...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Emergence of Fluorinated Spirocycles in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the quest for novel molecular scaffolds that confer advantageous ADME (Absorption, Distribution, Metabolism, and Excretion) properties is paramount. Among these, spirocyclic systems have garnered significant attention due to their inherent three-dimensionality, which can lead to improved target engagement and metabolic stability.[1][2] The introduction of fluorine atoms, a well-established strategy in drug design, further modulates a molecule's physicochemical profile, often enhancing attributes like metabolic stability and binding affinity. The compound 7,7-difluoro-2-azaspiro[3.5]nonane emerges at the intersection of these two powerful strategies, presenting a unique and promising building block for the development of next-generation therapeutics.

This guide provides a comprehensive overview of the core physicochemical properties of 7,7-difluoro-2-azaspiro[3.5]nonane. While direct experimental data for this specific entity is not extensively published, we will leverage established principles of physical organic chemistry and data from analogous structures to provide a robust and scientifically grounded assessment. This document is intended for researchers, scientists, and drug development professionals, offering both a summary of key properties and detailed methodologies for their experimental determination.

Core Physicochemical Properties

The introduction of the gem-difluoro group at the 7-position of the 2-azaspiro[3.5]nonane scaffold is anticipated to have a profound impact on its fundamental physicochemical characteristics. The strong electron-withdrawing nature of the fluorine atoms will influence the basicity of the secondary amine, while the overall impact on lipophilicity and solubility is a more complex interplay of various factors.

PropertyValueSource/Rationale
Molecular Formula C₈H₁₃F₂N[3]
Molecular Weight 161.19 g/mol
Predicted XlogP 1.6 - 2.35[3][4]
Estimated pKa 10.0 - 10.5Based on the typical pKa of cyclic secondary amines (e.g., piperidine ~11) and the inductive electron-withdrawing effect of the distal gem-difluoro group, which is known to lower the pKa of amines by 0.3-0.5 units.[5][6][7]
Aqueous Solubility Moderate to LowThe presence of the polar amine group would suggest some aqueous solubility, but the hydrocarbon scaffold and the lipophilic nature of fluorine may limit this. The spirocyclic nature itself is expected to favor water solubility compared to aromatic systems.[8] The overall solubility will be highly pH-dependent.

Experimental Determination of Physicochemical Properties

Accurate experimental determination of physicochemical parameters is crucial for building robust structure-activity relationships (SAR) and for selecting candidates with a higher probability of clinical success. The following sections detail standard, field-proven protocols for measuring the pKa, logP, and aqueous solubility of 7,7-difluoro-2-azaspiro[3.5]nonane.

Determination of pKa (Acid Dissociation Constant)

The pKa of the secondary amine in 7,7-difluoro-2-azaspiro[3.5]nonane is a critical parameter as it dictates the ionization state of the molecule at physiological pH, which in turn influences its solubility, permeability, and target binding. Potentiometric titration is a reliable and widely used method for pKa determination.[9]

  • Preparation of the Analyte Solution: Accurately weigh and dissolve a sample of 7,7-difluoro-2-azaspiro[3.5]nonane hydrochloride in deionized water to a final concentration of approximately 1 mM.[9]

  • Calibration: Calibrate the pH meter using standard buffers of pH 4, 7, and 10.[9]

  • Titration Setup: Place the analyte solution in a temperature-controlled vessel and purge with nitrogen to remove dissolved CO₂.[9]

  • Titration: Titrate the solution with a standardized solution of 0.1 M NaOH, adding the titrant in small, precise increments. Record the pH value after each addition.

  • Data Analysis: Plot the pH as a function of the volume of NaOH added. The pKa is determined from the pH at the half-equivalence point of the titration curve.[10]

experimental_workflow_pka cluster_prep Preparation cluster_measurement Measurement cluster_analysis Data Analysis prep_sample Dissolve Sample (1 mM) calibrate Calibrate pH Meter prep_sample->calibrate prep_titrant Standardize NaOH (0.1 M) titrate Titrate with NaOH prep_titrant->titrate calibrate->titrate plot Plot pH vs. Volume titrate->plot determine_pka Determine pKa at Half-Equivalence plot->determine_pka experimental_workflow_logp cluster_prep Preparation cluster_experiment Experiment cluster_analysis Analysis prep_phases Pre-saturate Octanol & Water partition Mix Phases prep_phases->partition prep_sample Dissolve Sample in Buffered Water prep_sample->partition equilibrate Shake to Equilibrate partition->equilibrate separate Centrifuge to Separate equilibrate->separate quantify Quantify Concentration (HPLC/LC-MS) separate->quantify calculate Calculate logP quantify->calculate

Caption: Workflow for logP determination by the shake-flask method.

Determination of Aqueous Solubility

Aqueous solubility is a critical property that affects drug dissolution and absorption. The shake-flask method is also the benchmark for determining thermodynamic solubility. [11]

  • Sample Preparation: Add an excess amount of solid 7,7-difluoro-2-azaspiro[3.5]nonane to a vial containing a known volume of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). [11]2. Equilibration: Agitate the vial at a constant temperature (e.g., 37 °C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached. [12][13]3. Phase Separation: After equilibration, allow the undissolved solid to settle. Filter the supernatant through a low-binding syringe filter (e.g., 0.45 µm PVDF) to remove any remaining solid particles. [11]4. Quantification: Dilute the filtrate with a suitable solvent and quantify the concentration of the dissolved compound using a validated analytical method like HPLC-UV or LC-MS against a standard calibration curve. [11]5. Calculation: The solubility is the concentration of the compound in the saturated filtrate, typically expressed in mg/mL or µM.

experimental_workflow_solubility cluster_prep Preparation cluster_experiment Experiment cluster_analysis Analysis add_excess Add Excess Solid to Buffer equilibrate Agitate to Equilibrium (24-48h) add_excess->equilibrate filter Filter Supernatant equilibrate->filter quantify Quantify Concentration (HPLC/LC-MS) filter->quantify report Report Solubility quantify->report

Caption: Workflow for aqueous solubility determination.

Conclusion: A Promising Scaffold for Drug Discovery

7,7-Difluoro-2-azaspiro[3.5]nonane represents a valuable and intriguing scaffold for medicinal chemistry. The strategic incorporation of gem-difluorination on a spirocyclic core offers a unique combination of three-dimensionality and modulated physicochemical properties. [1]While further experimental characterization is warranted, the principles outlined in this guide provide a solid foundation for understanding and predicting its behavior. The detailed protocols for determining pKa, logP, and solubility will empower researchers to accurately profile this and related compounds, thereby accelerating the design and development of novel therapeutics with improved drug-like properties.

References

  • Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. PubMed. Available at: [Link]

  • Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of … OUCI. Available at: [Link]

  • Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes | Request PDF. ResearchGate. Available at: [Link]

  • Protocol for Determining pKa Using Potentiometric Titration. Creative Bioarray. Available at: [Link]

  • Physicochemical and Biological Evaluation of gem-Difluorinated Saturated Oxygen Heterocycles as Bioisosteres for Drug Discovery. PubMed. Available at: [Link]

  • Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes | Request PDF. ResearchGate. Available at: [Link]

  • Enhancing Reliability and Efficiency in LogP Determination Techniques for Typical Drugs. Longdom Publishing. Available at: [Link]

  • Development of Methods for the Determination of pKa Values. PMC. Available at: [Link]

  • Determining Partition Coefficient (Log P), Distribution Coefficient (Log D) and Ionization Constant (pKa) in Early Drug Discovery. PubMed. Available at: [Link]

  • Determination of pKa using the half-volume method: A laboratory experiment | Journal of Chemical Education. ACS Publications. Available at: [Link]

  • LogD. Cambridge MedChem Consulting. Available at: [Link]

  • Experiment # 11: Spectroscopic determination of indicator pKa. ULM. Available at: [Link]

  • (PDF) Guidelines for NMR Measurements for Determination of High and Low pKa Values. ResearchGate. Available at: [Link]

  • Predictive Models of Aqueous Solubility of Organic Compounds Built on A Large Dataset of High Integrity. PMC. Available at: [Link]

  • Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. Available at: [Link]

  • PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFIC. WHO. Available at: [Link]

  • 7,7-difluoro-2-azaspiro[3.5]nonane. PubChemLite. Available at: [Link]

  • The utilization of spirocyclic scaffolds in novel drug discovery. Taylor & Francis. Available at: [Link]

  • oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry. Available at: [Link]

  • Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks | ChemRxiv. ChemRxiv. Available at: [Link]

  • An improved synthesis of 2-oxa-7-azaspiron[7][14]onane and analogs as novel reagents in medicinal chemistry | Request PDF. ResearchGate. Available at: [Link]

  • 7,7-difluoro-1-azaspiro[3.5]nonan-2-one. PubChemLite. Available at: [Link]

  • General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amination | ACS Medicinal Chemistry Letters. ACS Publications. Available at: [Link]

  • Structure-Activity and Structure-Property Relationship Studies of Spirocyclic Chromanes with Antimalarial Activity. PMC. Available at: [Link]

  • 2-azaspiro[3.5]nonan-3-one - ZINC. Docking.org. Available at: [Link]

  • 2,2-difluoro-7-azaspiro[3.5]nonane hydrochloride. PubChemLite. Available at: [Link]

Sources

Foundational

7,7-Difluoro-2-azaspiro[3.5]nonane structural analogs and derivatives

An In-depth Technical Guide to 7,7-Difluoro-2-azaspiro[3.5]nonane: Synthesis, Properties, and Therapeutic Potential Abstract The strategic incorporation of fluorine and three-dimensional scaffolds has become a cornerston...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to 7,7-Difluoro-2-azaspiro[3.5]nonane: Synthesis, Properties, and Therapeutic Potential

Abstract

The strategic incorporation of fluorine and three-dimensional scaffolds has become a cornerstone of modern medicinal chemistry, offering a powerful toolkit to modulate physicochemical properties, metabolic stability, and target engagement. The 7,7-difluoro-2-azaspiro[3.5]nonane core represents a confluence of these design principles, merging the conformational rigidity of a spirocycle with the unique electronic attributes of a gem-difluoro group. This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the synthesis, key properties, and prospective applications of this emerging scaffold. While the direct biological evaluation of its derivatives is still a nascent field, this document synthesizes established synthetic methodologies and the well-documented effects of gem-difluorination to provide a robust framework for its application in drug discovery programs.

The Rationale for Fluorinated Azaspirocycles in Drug Design

The "escape from flatland" in drug design has driven the adoption of spirocyclic systems, which offer a rigid, three-dimensional architecture.[1] This pre-organization of substituent vectors in space can lead to enhanced binding affinity and selectivity for biological targets. The 2-azaspiro[3.5]nonane framework, in particular, has been identified as a valuable scaffold in the development of therapies targeting G protein-coupled receptors (GPCRs) and enzymes.[2][3]

The introduction of fluorine, especially the gem-difluoro motif (CF2), imparts significant changes to a molecule's properties.[4][5] The CF2 group is a bioisostere of a methylene (CH2) or ether (O) group, but with a profoundly different electronic character. It can act as a hydrogen bond acceptor, modulate local acidity (pKa), and block metabolic oxidation at that position.[1][5] The gem-difluoro group is known to lower the pKa of nearby amines by 0.3-0.5 units, a critical consideration for optimizing cellular permeability and target engagement.[6] Furthermore, it can induce specific conformational preferences that may be beneficial for activity.[7][8][9]

This guide focuses on the 7,7-difluoro-2-azaspiro[3.5]nonane core, a scaffold that combines these advantageous features and holds considerable promise for the development of novel therapeutics.

Synthesis of the 7,7-Difluoro-2-azaspiro[3.5]nonane Core

A robust synthetic route to the title compound hinges on the preparation of a key ketone intermediate, which is then subjected to deoxofluorination. A logical and scalable pathway proceeds through the synthesis of N-Boc-7-oxo-2-azaspiro[3.5]nonane, followed by fluorination and deprotection.

Proposed Synthetic Pathway

The synthesis can be envisioned as a two-stage process, starting from commercially available materials. The first stage involves the construction of the spirocyclic ketone, and the second stage is the introduction of the gem-difluoro group.

G cluster_0 Stage 1: Synthesis of Ketone Precursor cluster_1 Stage 2: Fluorination and Deprotection Start Compound 1 + Compound 2 Cyclization1 First Cyclization (Phase Transfer Catalyst, Iodo Metal Salt, DMF) Start->Cyclization1 Intermediate3 Compound 3 Cyclization1->Intermediate3 Cyclization2 Second Cyclization (LiAlH4, THF) Intermediate3->Cyclization2 Ketone 7-Oxo-2-azaspiro[3.5]nonane Cyclization2->Ketone BocProtection Boc Protection (Boc2O, Base) Ketone->BocProtection ProtectedKetone N-Boc-7-oxo-2-azaspiro[3.5]nonane BocProtection->ProtectedKetone Fluorination Deoxofluorination (DAST or Deoxo-Fluor®, DCM) ProtectedKetone->Fluorination ProtectedDifluoro N-Boc-7,7-difluoro-2- azaspiro[3.5]nonane Fluorination->ProtectedDifluoro Deprotection Deprotection (TFA or HCl, DCM) ProtectedDifluoro->Deprotection FinalProduct 7,7-Difluoro-2-azaspiro[3.5]nonane Deprotection->FinalProduct

Caption: Proposed synthetic pathway to 7,7-Difluoro-2-azaspiro[3.5]nonane.

Experimental Protocol: Synthesis of the Core Scaffold

The following protocol is a synthesis of established procedures for constructing the spirocyclic ketone and the deoxofluorination of ketones.[10][11]

Part A: Synthesis of N-Boc-7-oxo-2-azaspiro[3.5]nonane (Protected Ketone)

A detailed synthesis for the un-protected 7-oxo-2-azaspiro[3.5]nonane has been described in the patent literature.[10] This intermediate is then protected with a tert-butyloxycarbonyl (Boc) group to facilitate the subsequent fluorination step.

  • Preparation of the Ketone: The synthesis of 7-oxo-2-azaspiro[3.5]nonane is achieved via a two-step cyclization process as outlined in patent CN112321599A.[10] This method reports a yield of over 82%.

  • Boc Protection:

    • To a solution of 7-oxo-2-azaspiro[3.5]nonane (1.0 eq) in dichloromethane (DCM) at 0 °C, add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) and a suitable base such as triethylamine (1.2 eq).

    • Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

    • Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate solution and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to afford N-Boc-7-oxo-2-azaspiro[3.5]nonane.

Part B: Deoxofluorination and Deprotection

  • Fluorination:

    • Caution: Deoxofluorination reagents are hazardous and react violently with water. This reaction must be performed in a fume hood under an inert atmosphere (e.g., nitrogen or argon) with appropriate personal protective equipment.

    • Dissolve N-Boc-7-oxo-2-azaspiro[3.5]nonane (1.0 eq) in anhydrous DCM in a fluorinated polyethylene (FEP) or Teflon flask.

    • Cool the solution to 0 °C and add diethylaminosulfur trifluoride (DAST, 1.5-2.0 eq) dropwise.[11]

    • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 24-48 hours, monitoring by TLC or ¹⁹F NMR.

    • Carefully quench the reaction by slowly pouring it into a cooled, saturated aqueous solution of sodium bicarbonate.

    • Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

    • Purify the crude product by column chromatography to yield N-Boc-7,7-difluoro-2-azaspiro[3.5]nonane.

  • Deprotection:

    • Dissolve the purified N-Boc-7,7-difluoro-2-azaspiro[3.5]nonane in DCM.

    • Add an excess of trifluoroacetic acid (TFA) or a solution of HCl in dioxane at 0 °C.

    • Stir the mixture at room temperature for 1-2 hours until TLC indicates complete consumption of the starting material.

    • Concentrate the reaction mixture under reduced pressure.

    • If using TFA, dissolve the residue in DCM and wash with saturated sodium bicarbonate solution to obtain the free base. If using HCl, the hydrochloride salt can be isolated directly.

    • The final product, 7,7-difluoro-2-azaspiro[3.5]nonane, can be further purified if necessary.[12]

Impact of 7,7-Difluorination on Physicochemical Properties

The introduction of the gem-difluoro group at the 7-position is expected to have a profound and predictable impact on the scaffold's key physicochemical properties relevant to drug design.

Property2-Azaspiro[3.5]nonane7,7-Difluoro-2-azaspiro[3.5]nonaneRationale and Impact
Molecular Weight 125.21 g/mol 161.19 g/mol Increased molecular weight due to the two fluorine atoms.
Calculated LogP ~1.3~1.6The gem-difluoro group generally increases lipophilicity compared to a methylene group, though the effect can be context-dependent.[6][8]
pKa (of conjugate acid) ~10.5-11.0~10.0-10.5The strong electron-withdrawing effect of the two fluorine atoms is expected to decrease the basicity of the secondary amine by approximately 0.3-0.5 pKa units.[6]
Metabolic Stability Susceptible to oxidation at C7Oxidation at C7 is blockedThe gem-difluoro group prevents metabolic oxidation at the 7-position, potentially improving the pharmacokinetic profile of derivatives.[5]
Conformation Flexible cyclohexane ringPotentially altered ring puckerThe C-F bonds can influence the conformational preferences of the six-membered ring, which could be leveraged to optimize binding to a biological target.[7][8][9]

Structural Analogs and Derivatives: A Prospective View

While specific examples of drugs or clinical candidates incorporating the 7,7-difluoro-2-azaspiro[3.5]nonane core are not yet prevalent in the public domain, the extensive research on its non-fluorinated counterpart provides a clear roadmap for its potential applications.

G cluster_0 Potential Therapeutic Areas Core 7,7-Difluoro-2-azaspiro[3.5]nonane Core Scaffold Derivatization Derivatization at N2 position Core->Derivatization Oncology Oncology (e.g., KRAS G12C Inhibitors) Metabolic Metabolic Diseases (e.g., GPR119 Agonists) Pain Pain & Inflammation (e.g., FAAH Inhibitors) Derivatization->Oncology Hypothesis: Improved metabolic stability and cell permeability Derivatization->Metabolic Hypothesis: Modulated pKa for better oral bioavailability Derivatization->Pain Hypothesis: Enhanced potency through optimal vector projection

Caption: Prospective applications of the 7,7-difluoro-2-azaspiro[3.5]nonane scaffold.

Oncology: KRAS Inhibitors

Derivatives of 2,7-diazaspiro[3.5]nonane have been successfully developed as covalent inhibitors of the KRAS G12C mutant protein. In this context, the spirocyclic core serves to orient a reactive acrylamide warhead into a specific pocket of the protein. The introduction of the 7,7-difluoro moiety could offer several advantages, including enhanced metabolic stability and potentially improved cellular permeability due to the modulation of lipophilicity and pKa.

Metabolic Diseases: GPR119 Agonists

The 7-azaspiro[3.5]nonane scaffold has been employed in the design of potent GPR119 agonists for the treatment of type 2 diabetes.[13] The spirocyclic core helps to position key pharmacophoric elements for optimal receptor activation. The lower pKa of the difluorinated analog could be advantageous for improving oral bioavailability by altering the ionization state in the gastrointestinal tract.

Pain and Inflammation: FAAH Inhibitors

7-Azaspiro[3.5]nonane-7-carboxamides have been identified as inhibitors of Fatty Acid Amide Hydrolase (FAAH), a target for the treatment of pain and anxiety.[3] The rigid spirocyclic scaffold allows for precise positioning of the carboxamide group within the enzyme's active site. The conformational effects of the gem-difluoro group could potentially lead to derivatives with enhanced potency and selectivity.

Conclusion and Future Directions

The 7,7-difluoro-2-azaspiro[3.5]nonane scaffold is a promising building block for medicinal chemistry, offering a unique combination of three-dimensionality, metabolic stability, and modulated basicity. While its application in drug discovery is still emerging, the established synthetic routes to the core structure and the well-understood impact of gem-difluorination provide a strong foundation for its rational incorporation into novel therapeutic agents. Future work should focus on the synthesis and biological evaluation of diverse libraries based on this scaffold to unlock its full potential across a range of therapeutic areas. The insights provided in this guide are intended to accelerate such efforts and empower researchers to leverage this valuable chemical entity in their drug discovery programs.

References

  • The effect of gem-difluorination on the conformation and properties of a model macrocyclic system - PMC. (n.d.). Retrieved March 3, 2026, from [Link]

  • Fluorine in drug discovery: Role, design and case studies. (n.d.). Retrieved March 3, 2026, from [Link]

  • Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. (2022). Chemistry – A European Journal, 28(19).
  • oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. (2023). French-Ukrainian Journal of Chemistry, 11(2).
  • gem-Difluorinated Saturated O-Heterocycles – Promising Fragments for Bioisosteric Replacements in Drug Discovery. (2024). ChemRxiv.
  • The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. (2024). Diva-Portal.org.
  • The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. (2024). RSC Chemical Science.
  • An improved synthesis of 2-oxa-7-azaspiro[1][6]nonane and analogs as novel reagents in medicinal chemistry | Request PDF. (2011). ResearchGate.

  • CN112321599A - Synthesis method of drug intermediate 7-oxo-2-azaspiro [3.5] nonane. (2021).
  • Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. (2015). MDPI.
  • US11505546B2 - Azaspirocycles as monoacylglycerol lipase modulators. (2022).
  • Technical Support Center: Efficient Synthesis of 7-Azaspiro[3.5]nonane. (n.d.). BenchChem.
  • Synthesis of the oxalate salt of 2-oxa-7-azaspiro[3.5]nonane (1b). (n.d.).
  • Design, synthesis and biological evaluation of novel 7-azaspiro[3.5]nonane derivatives as GPR119 agonists. (2018). Bioorganic & Medicinal Chemistry, 26(8), 1832-1847.
  • TW201022257A - 7-azaspiro[3.5]nonane-7-carboxamide compounds. (2010).
  • FUSED RING COMPOUNDS. (2019).
  • WO 2017/070708 A1. (2017).
  • Development in medicinal chemistry via oxadiazole derivatives: patent spotlight 2020–2024. (2024).
  • WO2016022742A1 - Antidiabetic bicyclic compounds. (2016).

Sources

Exploratory

Biological Activity of Fluorinated Azaspirocycles: A Technical Guide

The following technical guide details the biological activity, synthesis, and medicinal chemistry applications of fluorinated azaspirocycles. Executive Summary The "Escape from Flatland" initiative in medicinal chemistry...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the biological activity, synthesis, and medicinal chemistry applications of fluorinated azaspirocycles.

Executive Summary

The "Escape from Flatland" initiative in medicinal chemistry has elevated spirocyclic scaffolds from academic curiosities to essential clinical tools. Fluorinated azaspirocycles represent the convergence of two powerful design strategies: the conformational rigidity of spiro-fused rings and the metabolic/electronic modulation of fluorine substitution.

This guide analyzes how replacing traditional flat heterocycles (e.g., piperidine, morpholine) with fluorinated azaspirocycles (e.g., 6,6-difluoro-2-azaspiro[3.3]heptane) enhances drug-like properties. We examine the specific biological impacts—ranging from pKa modulation to targeted ribosomal inhibition in tuberculosis—and provide validated synthetic protocols for these high-value intermediates.

Part 1: The Fluorine-Spiro Synergy

Physicochemical Modulation

The incorporation of fluorine into azaspirocycles is not merely for metabolic blocking; it fundamentally alters the electronic landscape of the molecule.

  • Basicity (pKa) Modulation: The nitrogen in a standard piperidine (pKa ~11.0) is often too basic, leading to high phospholipid binding and poor membrane permeability.

    • Effect: Installing a gem-difluoro group on the spirocycle (e.g., 6,6-difluoro-2-azaspiro[3.3]heptane) lowers the pKa of the distal amine by 1.5–3.0 log units via the inductive electron-withdrawing effect of fluorine.

    • Result: Increased fraction of neutral species at physiological pH (7.4), improving CNS penetration and oral bioavailability.

  • Lipophilicity (LogD) & Metabolic Stability: While spirocycles generally lower LogD compared to their flat aromatic counterparts, adding fluorine allows for fine-tuning.

    • Metabolic Blockade: The C-F bond (approx. 116 kcal/mol) is stronger than the C-H bond (approx. 99 kcal/mol), rendering the fluorinated positions inert to Cytochrome P450 oxidative metabolism.

    • Vector Analysis: Unlike a flat phenyl ring where fluorine substitution is planar, a fluorinated spirocycle projects fluorine into a defined 3D vector, enabling specific hydrophobic interactions within a binding pocket.

Comparative Data: Piperidine vs. Fluorinated Azaspirocycles
PropertyPiperidine2-Azaspiro[3.3]heptane6,6-Difluoro-2-azaspiro[3.3]heptane
Geometry Flexible ChairRigid, PuckeredRigid, Puckered
pKa (Conj. Acid) ~11.2~10.5~8.5 - 9.0
Csp³ Fraction High1.0 (Maximal)1.0 (Maximal)
Metabolic Liability High (α-oxidation)ModerateLow (Blocked & Rigid)
Vector Space 2D/Flexible3D/Defined3D/Defined + Electrostatic

Part 2: Synthetic Access & Protocols[1]

Accessing these strained rings requires specialized protocols. Below is a validated workflow for creating the core scaffold used in modern antibiotics like TBI-223 .

Protocol A: Synthesis of the TBI-223 Spiro-Intermediate

Target: 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane Significance: This protocol demonstrates a "Green Chemistry" approach, avoiding protecting groups and using hydroxide-facilitated alkylation.[1]

Reagents:

  • 2-Fluoro-4-nitroaniline (Starting Material A)

  • 3,3-Bis(bromomethyl)oxetane (BBMO) (Alkylating Agent)[1][2][3][4]

  • Sodium Hydroxide (NaOH)[2]

  • Sulfolane (Solvent)

Step-by-Step Methodology:

  • Preparation: Dissolve 2-Fluoro-4-nitroaniline (1.0 equiv) and BBMO (1.2 equiv) in sulfolane (5 volumes).

  • Alkylation: Add aqueous NaOH (2.5 equiv, 50 wt%) dropwise.

  • Cyclization: Heat the mixture to 100 °C for 16 hours. The base facilitates the double displacement of the bromides by the aniline nitrogen.

  • Workup: Cool to room temperature. Dilute with water to precipitate the product.

  • Purification: Filter the solid, wash with water/methanol, and dry.

  • Yield: Typical isolated yield is >85% with >99% purity.[2]

Expert Insight: The choice of sulfolane allows for high-temperature stability, while the use of 50% NaOH drives the reaction without the need for expensive organic bases like LiHMDS or NaH.

Part 3: Biological Activity & Case Studies[6][7]

Case Study: TBI-223 (Oxazolidinone Antibiotic)

Therapeutic Area: Tuberculosis (MDR-TB) Target: Bacterial Ribosome (50S subunit)

Mechanism of Action: TBI-223 utilizes a 2-oxa-6-azaspiro[3.3]heptane ring to replace the morpholine ring found in Linezolid.

  • Biological Impact: The spirocyclic modification reduces the mitochondrial protein synthesis inhibition (MPS) responsible for the bone marrow toxicity (myelosuppression) seen in earlier oxazolidinones.

  • Fluorine Role: The fluorine atom on the phenyl ring (inherited from the aniline precursor) is critical for binding affinity to the ribosomal A-site, while the spirocycle optimizes the pharmacokinetic profile.

Diagram: TBI-223 Synthesis & Mechanism

The following diagram illustrates the synthesis of the spiro-intermediate and its subsequent biological interaction.

TBI223_Workflow Aniline 2-Fluoro-4-nitroaniline (Precursor) Intermediate Spiro-Intermediate (2-oxa-6-azaspiro[3.3]heptane core) Aniline->Intermediate NaOH, Sulfolane 100°C, Double Alkylation BBMO 3,3-Bis(bromomethyl)oxetane (Reagent) BBMO->Intermediate TBI223 TBI-223 (Clinical Candidate) Intermediate->TBI223 Reduction & Acylation (Oxazolidinone formation) Ribosome Bacterial Ribosome (50S Subunit) TBI223->Ribosome High Affinity Binding (Inhibits Translation) Mitochondria Mitochondrial Ribosome (Human Toxicity Target) TBI223->Mitochondria Reduced Affinity (Lower Toxicity vs Linezolid)

Caption: Synthesis of the TBI-223 spiro-core and its selective biological targeting of bacterial ribosomes over human mitochondrial ribosomes.

Emerging Application: HIV-1 TAR RNA Binders

Recent research has identified azaspirocycles as privileged scaffolds for targeting RNA tertiary structures.

  • Target: HIV-1 Trans-Activation Response (TAR) RNA element.[5][6][7]

  • Activity: Compounds containing rigid azaspirocyclic cores (e.g., spiro[piperidine-chromane] derivatives) have been shown to bind the TAR bulge, disrupting the interaction with the viral Tat protein.

  • Significance: This represents a shift from protein-binding to RNA-binding small molecules, where the 3D complexity of the spirocycle matches the complex fold of the RNA bulge.

Part 4: Experimental Validation Protocols

Metabolic Stability Assay (Microsomal Stability)

To validate the "Fluorine Effect" on metabolic stability, the following assay is standard.

  • System: Human Liver Microsomes (HLM) at 0.5 mg/mL protein.

  • Substrate: Incubate Fluorinated Azaspirocycle (1 µM) vs. Non-fluorinated control.

  • Cofactor: NADPH regenerating system.

  • Sampling: Quench aliquots at 0, 5, 15, 30, and 60 mins with cold acetonitrile containing Internal Standard.

  • Analysis: LC-MS/MS quantification of parent compound remaining.

  • Calculation: Plot ln(% remaining) vs. time to determine intrinsic clearance (

    
    ).
    
    • Success Criterion: Fluorinated analog should show

      
       reduction in 
      
      
      
      compared to the non-fluorinated parent.
pKa Determination via Potentiometric Titration
  • Preparation: Dissolve 5 mg of the fluorinated azaspirocycle hydrochloride salt in 20 mL of degassed water/methanol (80:20).

  • Titration: Titrate with standardized 0.1 M KOH using a high-precision glass electrode (e.g., Sirius T3).

  • Data Processing: Calculate pKa using the Bjerrum difference plot method.

    • Note: Ensure the ionic strength is constant (0.15 M KCl) to mimic physiological conditions.

References

  • Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223. Organic Process Research & Development. [Link][1][3]

  • 1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine. Angewandte Chemie International Edition. [Link]

  • Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie. [Link]

  • Targeting Tat–TAR RNA Interaction for HIV-1 Inhibition. Viruses. [Link][5]

  • 6,6-Difluoro-2-azaspiro[3.3]heptane (Compound Summary). PubChem. [Link][8]

Sources

Exploratory

An In-Depth Technical Guide to 7,7-Difluoro-2-azaspiro[3.5]nonane for Fragment-Based Drug Discovery

Executive Summary Fragment-Based Drug Discovery (FBDD) continues to redefine the landscape of medicinal chemistry, demanding a constant supply of novel, three-dimensional scaffolds to tackle increasingly complex biologic...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Fragment-Based Drug Discovery (FBDD) continues to redefine the landscape of medicinal chemistry, demanding a constant supply of novel, three-dimensional scaffolds to tackle increasingly complex biological targets. This guide introduces 7,7-Difluoro-2-azaspiro[3.5]nonane, a compelling and strategically designed fragment core, engineered to overcome common challenges in drug development such as metabolic instability and "flat" molecular architectures. We provide an in-depth analysis of its synthesis, critical physicochemical properties, and a validated framework for its application in FBDD campaigns. This document serves as a technical resource for researchers and drug development professionals, offering actionable protocols and expert insights into leveraging this powerful scaffold to accelerate the discovery of next-generation therapeutics.

The Strategic Imperative for Novel 3D Scaffolds in FBDD

The principle of FBDD is to screen low molecular weight compounds (typically < 300 Da) that bind to biological targets with low affinity but high ligand efficiency.[1][2] These initial "hits" serve as starting points for optimization into potent drug candidates.[2][3] A significant challenge in modern drug discovery is the tendency for molecules to be overly flat and lipophilic, a phenomenon often termed "flatland," which can lead to poor solubility and non-specific binding.[4] Spirocyclic systems, characterized by two rings sharing a single atom, offer an elegant solution by introducing inherent three-dimensionality.[5]

The 2-azaspiro[3.5]nonane scaffold, combining a reactive azetidine ring with a cyclohexane ring, is a particularly attractive framework.[4][5] The strategic incorporation of a gem-difluoro group at the 7-position of this scaffold imparts a suite of beneficial properties, making 7,7-Difluoro-2-azaspiro[3.5]nonane a superior fragment for library development.

The Advantages of Gem-Difluorination:

  • Metabolic Stability: The C-F bond is exceptionally strong, and the CF2 group acts as a non-oxidizable isostere for a methylene (CH2) or carbonyl (C=O) group, effectively blocking common sites of metabolic oxidation.[6]

  • Modulation of Basicity (pKa): The strong electron-withdrawing nature of fluorine atoms significantly lowers the pKa of the nearby secondary amine in the azetidine ring.[7][8] This fine-tuning of basicity is critical for modulating target engagement, cell permeability, and off-target effects, particularly for ion channel or GPCR targets.

  • Enhanced Binding Interactions: Fluorine can act as a hydrogen bond acceptor and participate in favorable dipole-dipole or orthogonal multipolar interactions with the protein backbone, enhancing binding affinity and selectivity.[6]

  • Physicochemical Profile: While fluorination often increases lipophilicity (LogP), the effect of the gem-difluoro group can be complex and context-dependent, sometimes leading to nuanced improvements in overall drug-like properties.[6][7][9]

Synthesis and Physicochemical Characterization

The value of a fragment is underpinned by its synthetic accessibility. While a specific, detailed synthesis for 7,7-difluoro-2-azaspiro[3.5]nonane is not broadly published in standard literature, its construction can be achieved through established synthetic strategies for related diazaspirocycles and fluorinated compounds.[10] The following represents a viable, multi-step synthetic protocol.

Proposed Synthetic Protocol

A plausible synthetic route would start from commercially available materials and leverage key transformations to build the spirocyclic core and introduce the difluoro moiety.

Step 1: Synthesis of the Spirocyclic Ketone Precursor This typically involves the construction of the requisite quaternary carbon center. Routes leveraging enolate chemistry or cycloaddition reactions are common for building such spirocyclic systems.[10]

Step 2: Gem-Difluorination The ketone precursor is subjected to deoxofluorination.

  • To a stirred solution of the spirocyclic ketone (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under a nitrogen atmosphere, slowly add diethylaminosulfur trifluoride (DAST) or a similar fluorinating agent (2.5 eq).

  • Allow the reaction to warm slowly to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

  • Upon completion, carefully quench the reaction by pouring it into a saturated aqueous solution of sodium bicarbonate (NaHCO3).

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

  • Purify the crude product via flash column chromatography to yield the protected 7,7-difluoro-2-azaspiro[3.5]nonane.

Step 3: Deprotection The final step involves the removal of the amine-protecting group (e.g., Boc).

  • Dissolve the protected intermediate in a solution of trifluoroacetic acid (TFA) in DCM (e.g., 20% v/v) or 4M HCl in dioxane.

  • Stir at room temperature for 1-2 hours until deprotection is complete (monitored by LC-MS).

  • Concentrate the reaction mixture under reduced pressure.

  • Triturate the residue with diethyl ether to precipitate the product as its corresponding salt (e.g., TFA or HCl salt).

  • Isolate the final product by filtration.

Physicochemical Properties

The introduction of the gem-difluoro group has a predictable and beneficial impact on the scaffold's core properties compared to its non-fluorinated analog.

PropertyNon-fluorinated Analog (Estimated)7,7-Difluoro-2-azaspiro[3.5]nonane (Predicted/Estimated)Rationale for Change
Molecular Weight ~125.21 g/mol 161.19 g/mol [11]Addition of two fluorine atoms.
pKa (of amine) ~10.5 - 11.0~9.5 - 10.0The strong inductive effect of the CF2 group withdraws electron density, reducing the basicity of the amine.[7][12]
XlogP ~1.21.6[13]Fluorination generally increases lipophilicity, though the effect is modulated by the rest of the scaffold.[8][14]
H-Bond Donors 11Unchanged.
H-Bond Acceptors 13 (N + 2xF)Fluorine atoms can act as weak H-bond acceptors.

Application in Fragment Library Design and Screening

The 7,7-difluoro-2-azaspiro[3.5]nonane core is an ideal starting point for creating a diverse and effective fragment library. The secondary amine provides a robust and versatile handle for derivatization.

Library Design and Derivatization Workflow

The design-make-test-analyze (DMTA) cycle is central to hit-to-lead optimization.[15] For this scaffold, a library can be rapidly generated through N-functionalization.

Caption: Library generation via N-functionalization of the core scaffold.

Protocol for Parallel Amidation:

  • Array a library of carboxylic acids (0.1 mmol, 1.0 eq) in a 96-well plate.

  • Add a solution of 7,7-difluoro-2-azaspiro[3.5]nonane (1.2 eq) and a coupling agent like HATU (1.2 eq) in DMF.

  • Add a non-nucleophilic base such as DIPEA (2.5 eq).

  • Seal the plate and shake at room temperature for 12 hours.

  • Quench with water and extract the products using a liquid handler into an organic solvent (e.g., ethyl acetate).

  • Analyze and purify the library members using mass-directed automated HPLC.

Recommended Screening Methodology: X-ray Crystallography

For novel scaffolds, obtaining structural information early is paramount. Crystallographic fragment screening is the most effective method as it directly visualizes the binding mode of the fragment hit, providing an unambiguous starting point for structure-based design.[1][16][17]

Caption: Workflow for crystallographic fragment screening.

Protocol for Crystal Soaking:

  • Grow high-quality protein crystals of the target of interest.[18]

  • Prepare a soaking solution containing a "cocktail" of 3-5 fragments from the library at a high concentration (e.g., 20-50 mM in a cryo-protectant solution).[16]

  • Transfer a protein crystal into a drop of the soaking solution for a defined period (minutes to hours).[18]

  • Retrieve the crystal and flash-cool it in liquid nitrogen.

  • Collect X-ray diffraction data at a synchrotron source.[1]

  • Process the data to generate electron density maps and analyze for new, un-modeled density corresponding to a bound fragment.[16]

Hit-to-Lead Optimization: A Guided Strategy

Once a fragment hit is identified and its binding mode is confirmed, the goal is to evolve this low-affinity binder into a high-potency lead compound.[15][19] This process involves strategies like fragment growing, linking, or merging.[3]

The "Fragment Growing" Approach

The "fragment growing" strategy is the most direct optimization path.[3] It involves adding chemical functionality to the fragment hit to engage with nearby pockets in the protein's binding site, thereby increasing affinity and potency.[20]

Caption: The iterative cycle of hit-to-lead optimization.

Causality in Optimization: The initial crystallographic hit provides the crucial "why": it shows exactly how the 7,7-difluoro-2-azaspiro[3.5]nonane core is oriented. This structural data allows for rational design rather than random screening. The gem-difluoro group can act as a structural anchor or a metabolic block, and its influence on the amine's pKa may be critical for a key salt-bridge interaction. Each synthetic modification should be a hypothesis-driven experiment designed to test a specific interaction (e.g., "Does adding a phenyl group here occupy the adjacent hydrophobic pocket and increase affinity?"). This iterative process of design, synthesis, and testing is the engine of successful lead optimization.[15][19]

Conclusion and Future Directions

The 7,7-Difluoro-2-azaspiro[3.5]nonane scaffold represents a significant advancement in the toolkit for fragment-based drug discovery. Its inherent three-dimensionality, coupled with the strategic benefits of gem-difluorination, provides a robust starting point for developing potent, selective, and metabolically stable drug candidates.[5][6] By integrating rational synthesis, high-resolution structural biology, and iterative medicinal chemistry, researchers can harness the full potential of this fragment to address challenging biological targets and accelerate the journey from initial hit to clinical candidate. The principles and protocols outlined in this guide provide a self-validating framework for the successful application of this and other advanced spirocyclic scaffolds in the future of drug discovery.

References

  • ResearchGate. (n.d.). gem-Difluorinated Saturated O-Heterocycles – Promising Fragments for Bioisosteric Replacements in Drug Discovery. Available at: [Link]

  • Palygela, S., et al. (n.d.). Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks. ChemRxiv. Available at: [Link]

  • SpiroChem. (n.d.). Hit To Lead. Available at: [Link]

  • Mykhailiuk, P.K., et al. (n.d.). Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of …. Organic & Biomolecular Chemistry. Available at: [Link]

  • Springer Nature Experiments. (n.d.). Crystallographic Fragment Screening. Available at: [Link]

  • JoVE. (2022, May 31). Crystallographic Fragment Screening: Workflow & Tools | Protocol Preview. YouTube. Available at: [Link]

  • French-Ukrainian Journal of Chemistry. (2023). oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. Available at: [Link]

  • ResearchGate. (n.d.). Physicochemical and Biological Evaluation of gem‐Difluorinated Saturated Oxygen Heterocycles as Bioisosteres for Drug Discovery | Request PDF. Available at: [Link]

  • KANCHUGAL, C. (2026, January 16). Crystallographic Fragment Screening In Drug Discovery: Background & Advantages. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis of Orthogonally Protected 2,6-Diazaspiro[3.5]nonane and 2,6-Diazaspiro[3.4]octane Analogues as Versatile Building Blocks in Medicinal Chemistry | Request PDF. Available at: [Link]

  • PubMed. (2007, October 15). Fragment-based screening using X-ray crystallography and NMR spectroscopy. Available at: [Link]

  • Selvita. (n.d.). X-ray Crystallography Fragment Screening. Available at: [Link]

  • ResearchGate. (2025, August 6). An improved synthesis of 2-oxa-7-azaspiro[7][14]nonane and analogs as novel reagents in medicinal chemistry | Request PDF. Available at: [Link]

  • PubMed. (2025, February 17). Physicochemical and Biological Evaluation of gem-Difluorinated Saturated Oxygen Heterocycles as Bioisosteres for Drug Discovery. Available at: [Link]

  • CORE. (n.d.). Ligand efficiency as a guide in fragment hit selection and optimization. Available at: [Link]

  • PubChemLite. (n.d.). 7,7-difluoro-2-azaspiro[3.5]nonane. Available at: [Link]

  • Excelra. (n.d.). Hit to Lead Optimization in Drug Discovery. Available at: [Link]

  • Frontiers. (n.d.). In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery. Available at: [Link]

  • PMC. (n.d.). Fragment‐based drug discovery—the importance of high‐quality molecule libraries. Available at: [Link]

  • Frontiers. (n.d.). Fragment-based drug discovery for disorders of the central nervous system: designing better drugs piece by piece. Available at: [Link]

  • Research and Reviews. (2024, March 28). Recent Advances in Fragment-Based Drug Design: Applications in Medicinal Chemistry. Available at: [Link]

  • Open Access Journals. (2023, June 30). Fragment-Based Drug Design (FBDD). Available at: [Link]

Sources

Foundational

Predictive Analytical Profiling of C8H13F2N: NMR and Mass Spectrometry Workflows for 3,3-Difluoro-9-azabicyclo[3.3.1]nonane

Executive Summary The compound 3,3-difluoro-9-azabicyclo[3.3.1]nonane (Chemical Formula: C8H13F2N, Exact Mass: 161.1016 Da) is a conformationally constrained bicyclic secondary amine. In modern drug discovery, fluorinate...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 3,3-difluoro-9-azabicyclo[3.3.1]nonane (Chemical Formula: C8H13F2N, Exact Mass: 161.1016 Da) is a conformationally constrained bicyclic secondary amine. In modern drug discovery, fluorinated azabicycles are highly valued as metabolically robust bioisosteres for piperidines and morpholines. Notably, derivatives of this scaffold feature prominently in the design of emopamil-binding protein (EBP) inhibitors aimed at driving remyelination in neurodegenerative diseases .

This whitepaper provides an authoritative, causality-driven guide to the predicted Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS) profiles of this molecule, establishing self-validating experimental protocols for structural elucidation.

Structural and Conformational Causality

To accurately predict the analytical behavior of 3,3-difluoro-9-azabicyclo[3.3.1]nonane, one must first understand its 3D architecture. The 9-azabicyclo[3.3.1]nonane framework predominantly adopts a twin-chair conformation to minimize torsional strain, a phenomenon extensively mapped via


C NMR.

The introduction of a gem-difluoro group at the C3 position introduces profound stereoelectronic effects. The molecule possesses a plane of symmetry (


 point group) passing through C3, N9, and C7. Causality Check:  Because this symmetry plane bisects the C3 carbon rather than interchanging its substituents, the two fluorine atoms are strictly diastereotopic . One fluorine occupies an axial-like position (oriented toward the nitrogen bridge), while the other is equatorial-like. This spatial inequivalence dictates that they will be magnetically distinct, coupling to each other to form a complex AB spin system in 

F NMR.

NMR_Workflow A Sample Preparation (CDCl3, 298 K) B 1D 1H & 19F NMR (Initial Shift Assessment) A->B C 1D 13C{1H, 19F} NMR (Carbon Backbone Mapping) B->C D 2D NMR Suite (HSQC, HMBC, NOESY) C->D E Conformational Analysis (Twin-Chair Validation) D->E

Fig 1. Step-by-step NMR acquisition workflow for structural elucidation.

Nuclear Magnetic Resonance (NMR) Profiling

F NMR Dynamics

Due to their diastereotopic nature, the two fluorine atoms will resonate at different frequencies. In constrained cyclic systems, geminal fluorines exhibit massive homonuclear coupling constants (


 Hz). Each fluorine will appear as a doublet of multiplets (dm) due to additional 

coupling with the adjacent C2 and C4 methylene protons.
C and H NMR Signatures

The highly electronegative CF


 group drastically deshields the C3 carbon, pushing it to ~122 ppm. Causality Check:  The C3 carbon will split into a distinct triplet due to one-bond carbon-fluorine coupling (

Hz). The adjacent C2 and C4 carbons will also appear as triplets (

Hz) due to two-bond interactions.
Data Presentation: Predicted NMR Assignments

Table 1: Predicted


H, 

C, and

F NMR Data (400 MHz, CDCl

)
NucleusPositionPredicted Shift (ppm)MultiplicityCoupling Constants (

in Hz)

F
F (axial-like)-90.5dm

,


F
F (equatorial-like)-105.2dm

,


C
C3 (CF

)
122.0t


C
C2, C442.5t


C
C1, C545.0s (br)-

C
C6, C828.5s-

C
C720.2s-

H
H1, H53.30m-

H
H2, H4 (eq)2.40ddt

,


H
H2, H4 (ax)1.80ddt

,

Mass Spectrometry (MS) Fragmentation Dynamics

Under Electrospray Ionization (ESI) in positive mode, the basic secondary amine readily accepts a proton, yielding a robust [M+H]


 precursor ion at m/z 162.1089.

Causality Check: Bicyclic amines undergo classic


-cleavage under Collision-Induced Dissociation (CID), leading to ring opening and the formation of a resonance-stabilized iminium ion. Concurrently, fluorinated aliphatic rings are highly prone to the neutral loss of hydrogen fluoride (HF, 20.006 Da). This expulsion is thermodynamically driven by the formation of a stable C=C double bond within the ring structure.

MS_Fragmentation M [M+H]+ m/z 162.109 F1 [M+H - HF]+ m/z 142.103 M->F1 -HF (20 Da) F2 Alpha-Cleavage Iminium Ion M->F2 C-C Cleavage F3 [M+H - C2H4 - HF]+ m/z 114.071 F1->F3 -C2H4 (28 Da) F2->F1 -HF (20 Da)

Fig 2. Proposed ESI-MS/MS fragmentation pathways for C8H13F2N.

Table 2: Predicted ESI-MS/MS Fragmentation Table

Fragment IonExact m/zNeutral LossProposed Mechanism
[M+H]

162.1089NoneProtonation of secondary amine
[M+H - HF]

142.102720.0062 (HF)Elimination of HF to form alkene
[M+H - HF - C

H

]

114.071448.0375

-cleavage followed by ethylene loss

Self-Validating Experimental Protocols

To ensure absolute scientific integrity and E-E-A-T standards, the following protocols are designed as self-validating systems.

Protocol 1: Triple-Resonance High-Resolution NMR Acquisition
  • Sample Preparation: Dissolve 20 mg of C8H13F2N in 0.6 mL of CDCl

    
     (100% isotopic purity, 0.03% v/v TMS).
    
  • 1D

    
    F Acquisition:  Acquire a standard 1D 
    
    
    
    F spectrum. Validation step: Apply
    
    
    H decoupling during acquisition. If the complex dm signals collapse into two sharp doublets, the
    
    
    coupling is confirmed, isolating the
    
    
    geminal interaction.
  • 1D

    
    C{
    
    
    
    H,
    
    
    F} Acquisition (Critical):
    Acquire the
    
    
    C spectrum with simultaneous broadband decoupling of both
    
    
    H and
    
    
    F nuclei.
    • Causality: The large

      
       and 
      
      
      
      couplings split the carbon signals into broad multiplets that often fall below the signal-to-noise threshold. Triple resonance decoupling collapses these multiplets into sharp singlets, providing an unambiguous carbon count (exactly 6 unique carbon environments due to
      
      
      symmetry) that self-validates the molecular formula.
  • 2D NOESY Mapping: Utilize 2D NOESY to differentiate the axial and equatorial fluorines. The axial-like fluorine will exhibit strong Nuclear Overhauser Effect (NOE) cross-peaks with the H1/H5 bridgehead protons, definitively anchoring the 3D stereochemistry.

Protocol 2: UPLC-ESI-HRMS/MS Analysis
  • Chromatographic Separation: Utilize a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., Waters BEH Amide, 2.1 x 100 mm, 1.7 µm).

    • Causality: Highly polar, low-molecular-weight secondary amines exhibit poor retention on standard reversed-phase C18 columns, eluting in the void volume where severe ion suppression occurs. HILIC ensures adequate retention and optimal desolvation.

  • Ionization: Operate the mass spectrometer in ESI positive mode with a capillary voltage of 3.0 kV and a desolvation temperature of 350°C.

  • Data-Dependent MS/MS (DDA) with Stepped CE: Isolate the m/z 162.1089 precursor and apply a stepped Collision Energy (CE) ramp of 15, 30, and 45 eV.

    • Validation step: Low CE (15 eV) captures the highly labile neutral loss of HF (m/z 142.103), validating the presence of the fluorinated moiety. High CE (45 eV) forces the cleavage of the robust bicyclic carbon backbone, generating the m/z 114.071 fragment. The presence of both fragments in a single composite spectrum self-validates the intact precursor structure.

References

  • Title: WO2023141323A1 - Emopamil-binding protein inhibitors and uses thereof Source: Google Patents URL
  • Title: Carbon-13 NMR studies of 9-methyl-9-azabicyclo[3.3.1]nonane and related compounds Source: Journal of the American Chemical Society (Nelsen et al., 1976) URL: [Link]

  • Title: Fluorine-19 nuclear magnetic resonance spectroscopy Source: Wikipedia URL: [Link]

  • Title: Mass Spectrometry in Structural and Stereochemical Problems. CXII. Fragmentation of Two Bicyclic Amines on Electron Impact Source: The Journal of Organic Chemistry (Weinberg & Djerassi, 1966) URL: [Link]

Exploratory

The Strategic Incorporation of Difluoro Spirocycles in Medicinal Chemistry

The following technical guide details the role, synthesis, and medicinal chemistry applications of difluoro spirocycles. Technical Guide for Drug Discovery Professionals Executive Summary: The "Fluorine-Spiro" Synergy In...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the role, synthesis, and medicinal chemistry applications of difluoro spirocycles.

Technical Guide for Drug Discovery Professionals

Executive Summary: The "Fluorine-Spiro" Synergy

In modern lead optimization, the "escape from flatland" (increasing Fsp³) is a validated strategy to improve solubility and selectivity. However, increasing three-dimensionality often introduces metabolic liabilities or suboptimal physicochemical properties.

Difluoro spirocycles represent a high-value structural class that solves this dichotomy by merging two powerful medicinal chemistry concepts:

  • The Spiro Effect: Rigidifies the scaffold, reducing the entropic penalty of binding and providing novel exit vectors compared to flat aromatic rings.

  • The Gem-Difluoro Effect: The CF₂ moiety acts as a metabolic block against oxidative metabolism (blocking C-H abstraction), modulates the pKa of adjacent amines via inductive effects (

    
     units), and serves as a lipophilic bioisostere for carbonyls (C=O) or ethers (-O-).
    

This guide analyzes the physicochemical rationale, synthetic pathways, and application of the 6,6-difluorospiro[3.3]heptane scaffold—a quintessential example of this synergy.

Physicochemical Rationale & Bioisosterism[1][2]

Conformational Restriction & Entropy

Spirocycles lock the conformation of side chains. Unlike flexible alkyl chains, which must pay a high entropic cost to adopt a bioactive conformation, spirocycles are pre-organized.

  • Vectorial Analysis: A 1,4-disubstituted phenyl ring presents substituents at 180° (flat). A 2,6-substituted spiro[3.3]heptane presents them in a linear but non-planar fashion, accessing unique chemical space within the enzyme pocket.

The Gem-Difluoro Bioisosterism

The CF₂ group is not merely a "heavy methylene." It is electronically distinct:

  • Carbonyl Mimicry: The C-F bond is highly polarized, similar to C=O. However, CF₂ is lipophilic, whereas C=O is hydrophilic. This allows for the retention of electrostatic interactions with the target (dipole-dipole) while improving membrane permeability.

  • pKa Modulation (The Inductive Effect):

    • Problem: Secondary amines in drug leads often have high pKa (>10), leading to lysosomal trapping and poor hERG selectivity.

    • Solution: Placing a gem-difluoro group

      
       or 
      
      
      
      to the amine lowers the pKa via the electron-withdrawing inductive effect (
      
      
      ).
    • Data: 2-azaspiro[3.3]heptane (

      
      ) 
      
      
      
      6,6-difluoro-2-azaspiro[3.3]heptane (
      
      
      ). This shift often places the amine in a physiological pH sweet spot (partially neutral) for better oral absorption.
Metabolic Stability

The C-F bond (approx. 116 kcal/mol) is stronger than the C-H bond (approx. 99 kcal/mol). Replacing a metabolic "soft spot" (e.g., a benzylic position or a cyclic ether) with a CF₂ group blocks Cytochrome P450-mediated oxidation.

Table 1: Comparative Properties of Linker Motifs

PropertyMethylene (-CH₂-)Carbonyl (-C=O-)Ether (-O-)Gem-Difluoro (-CF₂-)
Electronic NeutralElectron W/DElectron DonorElectron W/D
Lipophilicity HighLowLowModerate/High
H-Bonding NoneAcceptorAcceptorWeak Acceptor
Metabolic Stability Low (Oxidation prone)ModerateModerateHigh (Metabolic Block)

Synthetic Methodologies: The 6,6-Difluorospiro[3.3]heptane Scaffold[2][4][5]

The synthesis of this scaffold is non-trivial due to the strain of the two four-membered rings. The most robust route, developed by Enamine and validated in recent literature, utilizes a convergent strategy starting from 1,1-bis(bromomethyl)-3,3-difluorocyclobutane .

Experimental Protocol

Target: Synthesis of 6,6-difluorospiro[3.3]heptane-2-carboxylic acid (Key Building Block).

Step 1: Precursor Synthesis (1,1-bis(bromomethyl)-3,3-difluorocyclobutane)

  • Start: 3-oxocyclobutanecarboxylic acid or commercially available 3,3-difluorocyclobutanone.

  • Fluorination: Treat 3-oxocyclobutanecarboxylate with DAST (Diethylaminosulfur trifluoride) in DCM at 0°C to RT to install the gem-difluoro group.

  • Reduction & Bromination: Reduce the ester to the diol (LiAlH₄), then convert to the dibromide using

    
     or 
    
    
    
    .
    • Result:1,1-bis(bromomethyl)-3,3-difluorocyclobutane (The "Linchpin" Reagent).

Step 2: Spirocyclization (The Malonate Strategy)

  • Reagents: Diethyl malonate (1.1 equiv), NaH (2.5 equiv), DMF/DMSO (Solvent).

  • Procedure:

    • Suspend NaH (60% dispersion) in dry DMF under Argon. Cool to 0°C.

    • Add Diethyl malonate dropwise. Stir 30 min to form the sodiomalonate.

    • Add 1,1-bis(bromomethyl)-3,3-difluorocyclobutane solution dropwise.

    • Heat to 100°C for 4-12 hours. The intramolecular alkylation closes the second cyclobutane ring.

  • Workup: Quench with

    
    , extract with EtOAc, dry over 
    
    
    
    .
  • Hydrolysis & Decarboxylation:

    • Treat the diester with KOH in EtOH/H₂O reflux.

    • Acidify to pH 1 to isolate the dicarboxylic acid.

    • Thermal decarboxylation (neat, 160-180°C) yields the mono-acid.

Step 3: Curtius Rearrangement (Optional for Amine) To access the amine variant (6,6-difluoro-2-azaspiro[3.3]heptane), subject the carboxylic acid to DPPA (diphenylphosphoryl azide) and


-BuOH to form the Boc-protected amine.
Synthetic Pathway Visualization

SynthesisPath Start 3,3-Difluorocyclobutanone Derivative Inter1 1,1-bis(bromomethyl)- 3,3-difluorocyclobutane (Linchpin Reagent) Start->Inter1 1. Reduction 2. Bromination (PBr3) Cyclization Spirocyclization (NaH, Diethyl Malonate) Inter1->Cyclization Double Alkylation Product 6,6-Difluorospiro[3.3] heptane-2-carboxylate Cyclization->Product 1. Hydrolysis 2. Decarboxylation Amine 6,6-Difluoro-2- azaspiro[3.3]heptane Product->Amine Curtius Rearrangement (DPPA, tBuOH)

Figure 1: Convergent synthesis of the 6,6-difluorospiro[3.3]heptane scaffold. The dibromide intermediate allows for modular assembly of various spirocycles.

Medicinal Chemistry Applications & Case Studies

Case Study: Spiro[3.3]heptane as a Benzene Bioisostere

Research by Enamine and others has demonstrated that spiro[3.3]heptanes can serve as saturated bioisosteres for phenyl rings.[1]

  • Concept: Replacing a flat phenyl ring with a spiro[3.3]heptane maintains the linear distance between substituents (approx 5-6 Å) but increases solubility and metabolic stability.

  • Application: In analogs of Sonidegib (Hedgehog pathway inhibitor), replacing the central benzene with spiro[3.3]heptane retained biological activity while significantly altering the physicochemical profile (lower LogP, higher Fsp³).

  • Difluoro-Variation: While the base scaffold improves Fsp³, the difluoro variant is specifically deployed when the molecule requires lipophilicity tuning or when a specific metabolic soft spot on the ring needs blocking.

Metabolic Blockade Mechanism

The following diagram illustrates how the gem-difluoro spirocycle prevents oxidative degradation compared to a standard cyclic amine.

MetabolicStability Standard Standard Cyclic Amine (e.g., Piperidine/Azetidine) Metabolism CYP450 Oxidation (alpha-carbon hydroxylation) Standard->Metabolism H-abstraction Unstable Ring Opening / Degradation Metabolism->Unstable Spiro Difluoro Spirocycle (6,6-difluoro-2-azaspiro[3.3]heptane) Block Metabolic Blockade (C-F bond resists abstraction) Spiro->Block No labile C-H at 6-position Stable Intact Drug (Prolonged Half-life) Block->Stable

Figure 2: Mechanism of metabolic stabilization. The C-F bonds prevent the formation of the radical intermediate required for P450-mediated oxidation.

Data Summary: The Fluorine Effect

Comparing a standard spiro-amine to its difluoro analog reveals the "tuning" capability of this moiety.

CompoundStructurepKa (Conj.[2][3] Acid)LogP (Calc)Metabolic Stability (HLM)
2-azaspiro[3.3]heptane Non-fluorinated~10.5~0.8Low/Moderate
6,6-difluoro-2-azaspiro[3.3]heptane Gem-difluoro~8.5~1.2High

Note: The pKa shift of ~2 units is critical for reducing hERG liability and improving passive permeability.

References

  • Olifir, O. S., et al. "Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-Derived Building Blocks." Journal of Organic Chemistry / Enamine Research. (Verified via search context 1.1, 1.2).

  • Mykhailiuk, P. K. "Spiro[3.3]heptane as a Non-collinear Benzene Bioisostere." ChemRxiv, 2024.

  • Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 2018.

  • PubChem Compound Summary. "6,6-Difluoro-2-azaspiro[3.3]heptane." National Center for Biotechnology Information.

  • Hiesinger, K., et al. "Spirocyclic Scaffolds in Medicinal Chemistry." Journal of Medicinal Chemistry, 2021.[4]

Sources

Protocols & Analytical Methods

Method

Synthesis of 7,7-Difluoro-2-azaspiro[3.5]nonane: A Detailed Protocol for Medicinal Chemistry

Introduction: The Significance of Fluorinated Spirocycles in Drug Discovery The incorporation of fluorine atoms into drug candidates is a well-established strategy in medicinal chemistry to modulate a variety of physicoc...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of Fluorinated Spirocycles in Drug Discovery

The incorporation of fluorine atoms into drug candidates is a well-established strategy in medicinal chemistry to modulate a variety of physicochemical and pharmacological properties, including metabolic stability, lipophilicity, and binding affinity. Spirocyclic scaffolds, characterized by their three-dimensional and rigid structures, are increasingly utilized to explore novel chemical space and improve drug-like properties. The title compound, 7,7-Difluoro-2-azaspiro[3.5]nonane, represents a valuable building block that combines the conformational rigidity of a spirocycle with the metabolic stability often conferred by a gem-difluoro group. This application note provides a comprehensive, step-by-step protocol for the synthesis of 7,7-Difluoro-2-azaspiro[3.5]nonane, designed to be a robust and reproducible method for researchers in the field.

Synthetic Strategy: A Three-Step Approach

The synthesis of 7,7-Difluoro-2-azaspiro[3.5]nonane is accomplished through a three-step sequence, commencing with the preparation of a protected ketone precursor, followed by a key geminal difluorination step, and culminating in the deprotection of the amine. The use of a tert-butyloxycarbonyl (Boc) protecting group for the nitrogen atom is crucial to prevent undesired side reactions during the fluorination process.

Synthesis_Workflow A tert-Butyl 4-methylenepiperidine-1-carboxylate B tert-Butyl 7-oxo-2-azaspiro[3.5]nonane-2-carboxylate A->B [2+2] Cycloaddition C tert-Butyl 7,7-difluoro-2-azaspiro[3.5]nonane-2-carboxylate B->C Geminal Difluorination D 7,7-Difluoro-2-azaspiro[3.5]nonane C->D Boc Deprotection

Caption: Overall synthetic workflow for 7,7-Difluoro-2-azaspiro[3.5]nonane.

Part 1: Synthesis of tert-Butyl 7-oxo-2-azaspiro[3.5]nonane-2-carboxylate

The synthesis of the key ketone intermediate is achieved via a [2+2] cycloaddition reaction. While the reported yield for this specific transformation is modest, it provides a direct route to the desired spirocyclic core.

Reaction Scheme:

(Image of the chemical reaction showing the conversion of tert-butyl 4-methylenepiperidine-1-carboxylate to tert-butyl 7-oxo-2-azaspiro[3.5]nonane-2-carboxylate)

Materials and Reagents:

ReagentMolecular FormulaMW ( g/mol )Amount (mmol)Equivalents
tert-Butyl 4-methylenepiperidine-1-carboxylateC11H19NO2197.2715.01.0
Zn/Cu coupleZn/Cu-172.511.5
tert-Butyl methyl ether (t-BuOMe)C5H12O88.15--
Saturated aqueous NH4Cl solutionNH4Cl53.49--
Ethyl acetate (EtOAc)C4H8O288.11--
BrineNaCl58.44--
Anhydrous Na2SO4Na2SO4142.04--

Protocol:

  • To a flame-dried round-bottom flask, add tert-butyl 4-methylenepiperidine-1-carboxylate (2.96 g, 15 mmol, 1.0 equiv) and Zn/Cu couple (6.54 g, 172.5 mmol, 11.5 equiv).

  • Evacuate the flask and backfill with nitrogen.

  • Add tert-Butyl methyl ether (60 mL).

  • Cool the reaction mixture in an external ice-water bath.

  • Slowly and carefully add a saturated aqueous solution of NH4Cl (60 mL).

  • Allow the mixture to warm to room temperature and stir for 4 hours.

  • Filter the reaction mixture to remove the solid residues.

  • Separate the organic and aqueous phases.

  • Extract the aqueous phase with ethyl acetate.

  • Combine the organic phases, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purify the residue by column chromatography (silica gel, EtOAc/Hexane gradient) to afford tert-butyl 2-oxo-7-azaspiro[3.5]nonane-7-carboxylate.[1]

Expected Outcome:

This procedure is reported to yield the desired product as a white powder. The reported yield is approximately 15%.[1]

Part 2: Geminal Difluorination of tert-Butyl 7-oxo-2-azaspiro[3.5]nonane-2-carboxylate

The conversion of the ketone to the gem-difluoro group is a critical step. Deoxofluorinating agents such as (Diethylamino)sulfur trifluoride (DAST) or the more thermally stable Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor) are effective for this transformation.[2][3][4] This protocol will utilize DAST.

Reaction Scheme:

(Image of the chemical reaction showing the conversion of tert-butyl 7-oxo-2-azaspiro[3.5]nonane-2-carboxylate to tert-butyl 7,7-difluoro-2-azaspiro[3.5]nonane-2-carboxylate)

Materials and Reagents:

ReagentMolecular FormulaMW ( g/mol )Amount (mmol)Equivalents
tert-Butyl 7-oxo-2-azaspiro[3.5]nonane-2-carboxylateC13H21NO3239.311.01.0
(Diethylamino)sulfur trifluoride (DAST)C4H10F3NS161.193.03.0
Anhydrous Dichloromethane (DCM)CH2Cl284.93--
Saturated aqueous NaHCO3 solutionNaHCO384.01--
BrineNaCl58.44--
Anhydrous MgSO4MgSO4120.37--

Protocol:

  • Dissolve tert-butyl 7-oxo-2-azaspiro[3.5]nonane-2-carboxylate (1.0 equiv) in anhydrous dichloromethane in a flame-dried flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add DAST (3.0 equiv) dropwise to the stirred solution. Caution: DAST is toxic and reacts violently with water. Handle with appropriate personal protective equipment in a fume hood.

  • Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature overnight.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, carefully quench the reaction by slowly adding it to a stirred, cooled (0 °C) saturated aqueous solution of NaHCO3.

  • Separate the organic layer and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, EtOAc/Hexane gradient) to yield tert-butyl 7,7-difluoro-2-azaspiro[3.5]nonane-2-carboxylate.

Expert Insights & Causality:

The use of an N-Boc protecting group is critical here. The electron-withdrawing nature of the carbamate reduces the nucleophilicity of the nitrogen, preventing potential side reactions with the highly reactive DAST reagent. The excess of DAST is used to ensure complete conversion of the ketone. The mechanism involves the formation of a fluorosulfurane intermediate, followed by nucleophilic attack of fluoride.[1]

Part 3: Deprotection of the N-Boc Group

The final step is the removal of the Boc protecting group to yield the free amine. Acidic conditions, typically using trifluoroacetic acid (TFA), are standard for this transformation.[5][6]

Reaction Scheme:

(Image of the chemical reaction showing the conversion of tert-butyl 7,7-difluoro-2-azaspiro[3.5]nonane-2-carboxylate to 7,7-Difluoro-2-azaspiro[3.5]nonane)

Materials and Reagents:

ReagentMolecular FormulaMW ( g/mol )Amount (mmol)Equivalents
tert-Butyl 7,7-difluoro-2-azaspiro[3.5]nonane-2-carboxylateC13H21F2NO2261.311.01.0
Trifluoroacetic acid (TFA)C2HF3O2114.02--
Dichloromethane (DCM)CH2Cl284.93--
Saturated aqueous NaHCO3 solutionNaHCO384.01--
BrineNaCl58.44--
Anhydrous Na2SO4Na2SO4142.04--

Protocol:

  • Dissolve tert-butyl 7,7-difluoro-2-azaspiro[3.5]nonane-2-carboxylate (1.0 equiv) in dichloromethane.

  • Add trifluoroacetic acid (typically a 20-50% solution in DCM) to the solution at room temperature.

  • Stir the reaction mixture for 1-2 hours, monitoring the deprotection by TLC or LC-MS.

  • Once the starting material is consumed, remove the solvent and excess TFA under reduced pressure.

  • Dissolve the residue in dichloromethane and wash with a saturated aqueous solution of NaHCO3 to neutralize any remaining acid.

  • Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the final product, 7,7-Difluoro-2-azaspiro[3.5]nonane.

Trustworthiness and Self-Validation:

The progress of each reaction step should be meticulously monitored by appropriate analytical techniques such as Thin Layer Chromatography (TLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. The final product should be characterized by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and high-resolution mass spectrometry to confirm its identity and purity.

Troubleshooting and Potential Pitfalls

  • Low yield in Step 1: The [2+2] cycloaddition is known to be low-yielding. Optimization of reaction conditions, such as temperature and reaction time, may be explored. Alternatively, a different synthetic route to the ketone precursor could be investigated.

  • Incomplete fluorination in Step 2: If the reaction stalls, a slight increase in temperature or the addition of more DAST may be necessary. However, be cautious as higher temperatures can lead to decomposition of DAST and the formation of byproducts. The use of Deoxo-Fluor, a more thermally stable fluorinating agent, could be considered as an alternative.[4]

  • Incomplete deprotection in Step 3: If deprotection is sluggish, increasing the concentration of TFA or the reaction time may be required.

Conclusion

This application note provides a detailed and practical guide for the synthesis of 7,7-Difluoro-2-azaspiro[3.5]nonane. By following this three-step protocol, researchers can reliably access this valuable fluorinated spirocyclic building block for application in drug discovery and medicinal chemistry programs. The insights into the causality of the experimental choices and potential troubleshooting strategies aim to empower scientists to successfully implement and adapt this synthesis in their own laboratories.

References

  • Fluorination of alcohols, ketones, and aldehydes with DAST mechanisms. Reddit. (2020, January 1). [Link]

  • The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. PMC. (2019, January 21). [Link]

  • Difluoroalkane synthesis by fluorination or substitution. Organic Chemistry Portal. [Link]

  • Alcohol to Fluoro / Carbonyl to Difluoro using Deoxofluor (BAST). Organic Synthesis. [Link]

  • One-Pot Route to New α,α-Difluoroamides and α-Ketoamides. The Journal of Organic Chemistry - ACS Publications. (2003, June 27). [Link]

  • A Pd-Catalyzed [4 + 2] Annulation Approach to Fluorinated N-Heterocycles. PMC. [Link]

  • Preparation method of 4, 4-difluoropiperidine hydrochloride.
  • Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. [Link]

  • A large scale method for the deoxofluorination of ketones.
  • Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins. ResearchGate. (2025, August 6). [Link]

  • Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. MDPI. (2016, November 15). [Link]

  • Boc Deprotection - TFA. Common Organic Chemistry. [Link]

Sources

Application

Application Notes &amp; Protocols: Asymmetric Synthesis of Chiral 7,7-Difluoro-2-azaspiro[3.5]nonane

Introduction: The Strategic Value of Fluorinated Azaspirocycles in Drug Discovery The 7,7-difluoro-2-azaspiro[3.5]nonane scaffold is a molecule of significant interest in modern medicinal chemistry. Its unique three-dime...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Value of Fluorinated Azaspirocycles in Drug Discovery

The 7,7-difluoro-2-azaspiro[3.5]nonane scaffold is a molecule of significant interest in modern medicinal chemistry. Its unique three-dimensional and rigid spirocyclic structure allows for precise vectoral presentation of substituents into protein binding pockets, which can lead to enhanced potency and selectivity.[1] The incorporation of a gem-difluoro group at the 7-position serves as a bioisosteric replacement for a carbonyl or a gem-dimethyl group. This substitution can profoundly influence a molecule's metabolic stability, lipophilicity, and membrane permeability, often leading to improved pharmacokinetic profiles.[2]

However, the therapeutic potential of this scaffold is intrinsically linked to its stereochemistry. The biological activity of chiral molecules frequently resides in a single enantiomer, while the other may be inactive or even contribute to off-target toxicity. Therefore, the development of robust and efficient asymmetric syntheses to access enantiomerically pure 7,7-difluoro-2-azaspiro[3.5]nonane is a critical challenge for unlocking its full potential in drug development.[3]

This document provides a detailed guide to two prominent, field-proven strategies for the asymmetric synthesis of this valuable building block: a Catalyst-Controlled Enantioselective Annulation and a Substrate-Controlled Diastereoselective Cyclization using a chiral auxiliary. We will dissect the causality behind each experimental choice and provide comprehensive, step-by-step protocols.

Retrosynthetic Analysis: Strategic Disconnections

The primary synthetic challenge is the stereoselective construction of the C5 quaternary spirocenter. Our analysis identifies two main retrosynthetic pathways, diverging at the method of chirality induction. The gem-difluoro group is planned for a late-stage installation from a common spirocyclic ketone intermediate, a reliable and well-established transformation.

G cluster_0 Synthetic Pathways Target Chiral 7,7-Difluoro-2-azaspiro[3.5]nonane Ketone Chiral N-Protected 7-Keto-2-azaspiro[3.5]nonane Target->Ketone Deoxyfluorination Prochiral Prochiral Piperidine Derivative Ketone->Prochiral Strategy A: Catalytic Asymmetric Annulation Auxiliary Piperidine with Chiral Auxiliary Ketone->Auxiliary Strategy B: Auxiliary-Directed Diastereoselective Cyclization

Caption: High-level retrosynthetic analysis of the target molecule.

Strategy A: Palladium-Catalyzed Asymmetric Intramolecular Annulation

This strategy leverages the power of transition metal catalysis to construct the chiral spirocenter directly in an enantioselective fashion. A palladium-catalyzed intramolecular Heck or allylic alkylation reaction on a carefully designed prochiral substrate is an elegant and atom-economical approach.[4][5] The choice of the chiral ligand is paramount, as it forms a chiral environment around the metal center, dictating the facial selectivity of the cyclization.

Workflow for Strategy A

G Start N-Boc-4-piperidone Step1 Side-Chain Installation (e.g., Wittig/Grignard) Start->Step1 Step2 Pd-Catalyzed Asymmetric Cyclization Step1->Step2 Step3 Oxidation to Ketone Step2->Step3 Step4 Gem-Difluorination Step3->Step4 Step5 Boc-Deprotection Step4->Step5 End Final Product Step5->End

Caption: Experimental workflow for the catalytic asymmetric approach.

Detailed Experimental Protocol (Strategy A)

Step 1: Synthesis of Prochiral Precursor (N-Boc-4-(2-bromoallyl)-4-hydroxypiperidine)

  • Setup: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add magnesium turnings (1.2 eq) and anhydrous THF.

  • Grignard Formation: Add a solution of 2,3-dibromopropene (1.1 eq) in anhydrous THF dropwise. The reaction is initiated with a heat gun if necessary. Stir until the magnesium is consumed.

  • Addition: Cool the freshly prepared Grignard reagent to 0 °C. Add a solution of N-Boc-4-piperidone (1.0 eq) in anhydrous THF dropwise over 30 minutes.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4 hours, monitoring by TLC.

  • Quench & Workup: Carefully quench the reaction at 0 °C with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography (Silica gel, Hexanes:Ethyl Acetate gradient) to yield the precursor.

Step 2: Palladium-Catalyzed Asymmetric Intramolecular Annulation

Causality: This is the key enantioselective step. A chiral phosphoramidite ligand is chosen for its ability to form a well-defined chiral pocket around the palladium center, effectively differentiating the two prochiral faces of the intermediate π-allyl complex.[5]

  • Setup: In a glovebox, add the precursor from Step 1 (1.0 eq), Pd₂(dba)₃ (2.5 mol%), and a suitable chiral ligand (e.g., (S)-Trost Ligand, 6 mol%) to a vial.

  • Reaction: Add anhydrous, degassed toluene and a non-nucleophilic base such as Proton-Sponge® (1.5 eq). Seal the vial and heat to 80 °C.

  • Monitoring: Monitor the reaction progress by LC-MS. The reaction is typically complete within 12-24 hours.

  • Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite®. Concentrate the filtrate under reduced pressure.

  • Purification: Purify via flash column chromatography to yield enantiomerically enriched N-Boc-2-azaspiro[3.5]non-6-ene.

Step 3: Ozonolysis and Reductive Workup to Ketone

  • Setup: Dissolve the spiro-olefin from Step 2 in a mixture of CH₂Cl₂ and Methanol at -78 °C.

  • Ozonolysis: Bubble ozone gas through the solution until a persistent blue color is observed.

  • Purge: Purge the solution with argon or nitrogen gas until the blue color disappears.

  • Reduction: Add dimethyl sulfide (DMS, 3.0 eq) and allow the reaction to slowly warm to room temperature overnight.

  • Workup: Concentrate the mixture under reduced pressure. Redissolve the residue in ethyl acetate, wash with water and brine, dry over Na₂SO₄, and concentrate to yield the crude chiral ketone, which can be purified by chromatography.

Step 4: Gem-Difluorination

Safety Note: Deoxyfluorinating agents like DAST or Deoxofluor® are corrosive and react violently with water. Handle only in a chemical fume hood with appropriate personal protective equipment.

  • Setup: To a solution of the chiral ketone from Step 3 in anhydrous CH₂Cl₂ at 0 °C in a PTFE vial, add Deoxofluor® (bis(2-methoxyethyl)aminosulfur trifluoride, 2.0 eq) dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench: Cool the mixture to 0 °C and very slowly add a saturated aqueous solution of NaHCO₃ to quench the excess reagent.

  • Workup: Separate the layers and extract the aqueous phase with CH₂Cl₂ (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Purify by flash column chromatography to yield N-Boc-7,7-difluoro-2-azaspiro[3.5]nonane.

Step 5: Final Deprotection

  • Setup: Dissolve the product from Step 4 in CH₂Cl₂.

  • Reaction: Add trifluoroacetic acid (TFA, 10 eq) and stir at room temperature for 2 hours.

  • Workup: Concentrate the reaction mixture under reduced pressure. Redissolve the residue in CH₂Cl₂ and wash with saturated NaHCO₃ solution. Dry the organic layer over Na₂SO₄ and concentrate to yield the final product. An acid-base extraction or salt formation (e.g., HCl salt) can be performed for long-term storage.

Strategy B: Chiral Auxiliary-Mediated Diastereoselective Synthesis

This classical yet highly reliable method uses a recoverable chiral auxiliary to direct the stereochemical outcome of the spirocyclization.[1][6] An Evans-type oxazolidinone auxiliary is acylated with a fragment that will form the azetidine ring, and a subsequent intramolecular alkylation is directed by the steric bulk of the auxiliary, leading to a high degree of diastereoselectivity.

Protocol and Data Comparison
Parameter Strategy A: Catalytic Asymmetric Annulation Strategy B: Auxiliary-Mediated Synthesis
Source of Chirality Chiral Ligand on Metal CatalystCovalently-Bound Chiral Auxiliary
Key Step Enantioselective Pd-catalyzed cyclizationDiastereoselective intramolecular alkylation
Typical Yield (Key Step) 70-90%80-95%
Typical Selectivity 85-99% e.e.>98:2 d.r.
Pros Atom economical, catalytic use of chiral source.Highly predictable, robust, diastereomers are often separable by chromatography.
Cons Requires screening of ligands/conditions, potential for metal contamination.Stoichiometric use of chiral source, requires extra steps for auxiliary attachment/removal.

Validation and Characterization: Ensuring Scientific Trustworthiness

Confirming the identity, purity, and stereochemical integrity of the final product and key intermediates is essential.

Structural Elucidation
  • Nuclear Magnetic Resonance (NMR):

    • ¹H & ¹³C NMR: To confirm the carbon skeleton and proton environments at each step.

    • ¹⁹F NMR: Crucial for confirming the presence of the gem-difluoro group. A triplet in the proton-coupled spectrum (or a singlet in the decoupled) is expected for the -CF₂- moiety.

  • Mass Spectrometry (MS): To confirm the molecular weight of intermediates and the final product.

Enantiomeric Purity Analysis

The enantiomeric excess (e.e.) of the final product must be determined to validate the success of the asymmetric synthesis.

  • Chiral High-Performance Liquid Chromatography (Chiral HPLC): This is the gold-standard technique.[7][8]

    • Derivatization: The secondary amine of the final product is often derivatized with a UV-active or fluorescent tag (e.g., NBD-F) to improve detection.[8]

    • Column Selection: A polysaccharide-based chiral stationary phase (CSP), such as Chiralcel® OD-H or Chiralpak® IE, is highly effective for separating enantiomers of amine derivatives.[8]

    • Method Development: An isocratic mobile phase of Hexane/Isopropanol with a small amount of an amine modifier (e.g., diethylamine) is a common starting point. The flow rate and solvent ratio are optimized to achieve baseline separation of the two enantiomer peaks.

    • Quantification: The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers: e.e. (%) = [(Area_major - Area_minor) / (Area_major + Area_minor)] * 100.

Conclusion

The asymmetric synthesis of chiral 7,7-difluoro-2-azaspiro[3.5]nonane is a challenging but achievable goal for medicinal chemistry programs. Both the modern catalytic approach and the classical auxiliary-based method offer viable pathways to this valuable scaffold. The choice between them will depend on project-specific factors such as the need for scalability, tolerance for process optimization, and cost of goods. The protocols and analytical methods described herein provide a comprehensive framework for researchers to successfully synthesize and validate this important building block for the next generation of therapeutics.

References

  • K. M. K. K. Karu, Asymmetric Catalysis for the Synthesis of Spirocyclic Compounds, ACS Catalysis, 2013.

  • J. T. Malinowski, Asymmetric Synthesis of All-Carbon Quaternary Spirocycles via a Catalytic Enantioselective Allylic Alkylation Strategy, Organic Letters, 2013.

  • X. Liu, Catalytic asymmetric synthesis of spirooxindoles: recent developments, Organic & Biomolecular Chemistry, 2018.

  • Q. Li, Catalytic asymmetric synthesis of spirocyclobutyl oxindoles and beyond via [2+2] cycloaddition and sequential transformations, Chemical Science, 2021.

  • Y. Zi, Catalytic Asymmetric Spiroannulation to Access Polycyclic Spiro Enones via Transient Axial-to-Point Chirality Induction and Transfer, Angewandte Chemie International Edition, 2024.

  • M. D. Mandla, Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole, Molecules, 2015.

  • BenchChem, Asymmetric Synthesis of Chiral 7-Azaspiro[3.5]nonane Derivatives: Application Notes and Protocols for Drug Discovery, BenchChem, 2025.

  • Nantong Yaomingkant Pharmaceutical Technology Co ltd, Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof, Google Patents, 2021.

  • V. V. Fetyukhin, 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design, French-Ukrainian Journal of Chemistry, 2023.

  • S. M. Wales, Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations, The Journal of Organic Chemistry, 2023.

  • N. A. McGrath, Synthesis of Orthogonally Protected 2,6-Diazaspiro[3.5]nonane and 2,6-Diazaspiro[3.4]octane Analogues as Versatile Building Blocks in Medicinal Chemistry, Request PDF on ResearchGate, 2012.

  • S. P. Miller, Catalytic Enantioselective Synthesis of Difluorinated Alkyl Bromides, ACS Catalysis, 2021.

  • K. Iseki, Asymmetric Synthesis of Chiral Fluorinated Compounds, Journal of Synthetic Organic Chemistry, Japan, 1996.

  • Q. Chen, Design, Synthesis, and Application of a Type of Chiral Spirocyclic Naphthylamines, Journal of the American Chemical Society, 2023.

  • J. T. Lowe, Catalytic, Enantioselective 1,2-Difluorination of Cinnamamides, Organic Letters, 2019.

  • University of Reading, Asymmetric Synthesis, University of Reading Course Material.

  • S. P. Miller, Regio- and Enantioselective Bromocyclization of Difluoroalkenes as a Strategy to Access Tetrasubstituted Difluoromethylene-Containing Stereocenters, Journal of the American Chemical Society, 2020.

  • M. T. Gieshoff, Enantioselective Construction of Tertiary Fluoride Stereocenters by Organocatalytic Fluorocyclization, Journal of the American Chemical Society, 2020.

  • R. Rios, Enantioselective methodologies for the synthesis of spiro compounds, Semantic Scholar, 2012.

  • A. M. Z. Slawinski, Chiral Separation of Spiro-compounds and Determination Configuration, ResearchGate, 2021.

  • I. W. Wainer, Chiral Drug Separation, ScienceDirect, 2005.

  • S. Sultana, Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals, MDPI, 2023.

  • M. H. Hyun, Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases, YAKHAK HOEJI, 2021.

  • D. J. Ramon, Special Issue: Asymmetric Synthesis 2017, Molecules, 2017.

  • University of York, Asymmetric Synthesis, University of York Course Material.

Sources

Method

Scale-up synthesis of 7,7-Difluoro-2-azaspiro[3.5]nonane derivatives

An Application Note and Protocol for the Scale-up Synthesis of 7,7-Difluoro-2-azaspiro[3.5]nonane Derivatives Abstract Spirocyclic scaffolds have become a cornerstone in modern medicinal chemistry, offering a pathway to...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Protocol for the Scale-up Synthesis of 7,7-Difluoro-2-azaspiro[3.5]nonane Derivatives

Abstract

Spirocyclic scaffolds have become a cornerstone in modern medicinal chemistry, offering a pathway to escape the "flatland" of traditional aromatic compounds by providing structurally rigid, three-dimensional frameworks.[1][2][3] The introduction of fluorine atoms can further enhance pharmacological properties, including metabolic stability and binding affinity.[4] This guide provides a comprehensive, in-depth technical overview and scalable protocol for the synthesis of 7,7-difluoro-2-azaspiro[3.5]nonane derivatives, a valuable building block for drug discovery. We will detail a robust synthetic strategy, explain the rationale behind key experimental choices, and provide step-by-step protocols suitable for scale-up, aimed at researchers, chemists, and drug development professionals.

Introduction: The Strategic Value of Fluorinated Spirocycles

The 2-azaspiro[3.5]nonane framework is a key structural motif in medicinal chemistry, recognized for its ability to confer improved physicochemical properties and provide novel intellectual property vectors.[5][6] Its rigid conformation allows for the precise positioning of substituents to optimize interactions with biological targets, a significant advantage in rational drug design.[7]

The incorporation of a gem-difluoro group at the 7-position offers distinct advantages:

  • Metabolic Blocking: The C-F bond is exceptionally strong, making the difluoromethylene group resistant to oxidative metabolism, which can block a potential "soft spot" in a drug candidate.

  • Modulation of Physicochemical Properties: Fluorine's high electronegativity can alter the acidity of neighboring protons and influence the molecule's overall lipophilicity and membrane permeability.[4]

  • Conformational Effects: The gem-difluoro group can influence the puckering of the cyclohexane ring, potentially locking the molecule into a more favorable binding conformation.

This document outlines a practical and scalable synthetic approach, beginning from a readily available piperidine precursor to the final, versatile 7,7-difluoro-2-azaspiro[3.5]nonane hydrochloride salt.

Retrosynthetic Analysis and Overall Strategy

A logical and scalable synthesis requires a robust retrosynthetic strategy. The proposed pathway hinges on two critical transformations: the construction of the spirocyclic ketone and the subsequent gem-difluorination.

G Target Target: 7,7-Difluoro-2-azaspiro[3.5]nonane HCl N_Boc_Fluorinated N-Boc-7,7-difluoro-2-azaspiro[3.5]nonane Target->N_Boc_Fluorinated Deprotection Ketone Key Intermediate: N-Boc-2-azaspiro[3.5]nonan-7-one N_Boc_Fluorinated->Ketone Gem-Difluorination (Deoxo-Fluor®) Diester N-Boc-4,4-bis(ethoxycarbonylmethyl)piperidine Ketone->Diester Dieckmann Condensation Piperidone Starting Material: N-Boc-4-piperidone Diester->Piperidone Dialkylation

Caption: Process workflow for the synthesis of the key ketone intermediate.

Protocol 1: Synthesis of N-Boc-2-azaspiro[3.5]nonan-7-one

  • Rationale: This two-step, one-pot procedure from the dialkylated intermediate is highly efficient. Sodium hydride is a cost-effective base for large-scale Dieckmann condensations. The subsequent acidic workup achieves both hydrolysis of the ester and decarboxylation in a single operation.

  • Materials:

    • N-Boc-4,4-bis(ethoxycarbonylmethyl)piperidine

    • Sodium Hydride (60% dispersion in mineral oil)

    • Anhydrous Toluene

    • Concentrated Hydrochloric Acid

    • Sodium Bicarbonate (NaHCO₃)

    • Ethyl Acetate (EtOAc)

    • Brine

  • Procedure:

    • Reaction Setup: To a reactor equipped with mechanical stirring, a reflux condenser, and a nitrogen inlet, add anhydrous toluene. Carefully add sodium hydride (1.2 equivalents) in portions.

    • Addition of Diester: Heat the suspension to 80 °C. Add a solution of N-Boc-4,4-bis(ethoxycarbonylmethyl)piperidine (1.0 equivalent) in toluene dropwise over 1-2 hours.

    • Cyclization: After the addition is complete, increase the temperature to reflux (approx. 110 °C) and maintain for 4-6 hours. Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

    • Quench and Hydrolysis: Cool the reaction mixture to 0 °C. Carefully quench the reaction by the slow, dropwise addition of water. Add concentrated HCl until the pH is ~1.

    • Decarboxylation: Heat the biphasic mixture to 80 °C for 2-3 hours until gas evolution ceases and LC-MS confirms the formation of the ketone.

    • Work-up: Cool to room temperature. Separate the organic layer. Extract the aqueous layer with EtOAc (2x). Combine the organic layers and wash with water, saturated NaHCO₃ solution, and brine.

    • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can often be used directly in the next step or purified by flash chromatography on silica gel.

Stage 3: Scale-up Protocol for Gem-Difluorination

The conversion of the ketone to the gem-difluoro moiety is the most critical step. While several reagents exist, bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®) is often preferred for scale-up over diethylaminosulfur trifluoride (DAST) due to its higher thermal stability, which enhances operational safety. [8] Mechanism of Gem-Difluorination with Deoxo-Fluor®

G Ketone R₂C=O (Ketone) Intermediate1 Oxonium Intermediate Ketone->Intermediate1 + R'₂NSF₃ Deoxo Deoxo-Fluor® (R'₂NSF₃) Deoxo->Intermediate1 Intermediate2 Fluorosulfite Ester Intermediate1->Intermediate2 - HF Product R₂CF₂ (gem-Difluoride) Intermediate2->Product SN2-type attack by Fluoride

Caption: Simplified mechanism of ketone fluorination with Deoxo-Fluor®.

Protocol 2: Gem-Difluorination of N-Boc-2-azaspiro[3.5]nonan-7-one

  • Rationale: This protocol prioritizes safety and control. The reaction is run without an additional solvent, which simplifies work-up. The slow addition of the ketone to the fluorinating agent at a controlled temperature minimizes exotherms. A careful quenching procedure with a cooled bicarbonate solution is critical for safety on a large scale. [8]

  • Materials:

    • N-Boc-2-azaspiro[3.5]nonan-7-one

    • Deoxo-Fluor®

    • Anhydrous Dichloromethane (DCM) for work-up

    • Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

    • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Procedure:

    • Safety First: This reaction must be conducted by trained personnel in a well-ventilated fume hood. All glassware must be scrupulously oven-dried. An inert atmosphere (Nitrogen or Argon) is essential.

    • Reaction Setup: To an oven-dried reactor equipped with a mechanical stirrer, addition funnel, and nitrogen inlet, add Deoxo-Fluor® (2.0-3.0 equivalents). Heat the reagent to 60 °C.

    • Substrate Addition: Add the N-Boc-2-azaspiro[3.5]nonan-7-one (1.0 equivalent) dropwise via the addition funnel over 1-2 hours. Caution: The addition may be exothermic. Maintain the internal temperature between 60-65 °C.

    • Reaction: After the addition is complete, stir the mixture at 65 °C for 12-24 hours. Monitor the reaction progress by GC-MS or ¹⁹F NMR.

    • Quenching (Critical Step): Cool the reaction mixture to room temperature. In a separate, larger vessel, prepare a cooled (0 °C) saturated aqueous NaHCO₃ solution. Slowly and carefully transfer the reaction mixture to the cooled bicarbonate solution with vigorous stirring to quench excess reagent and neutralize the HF byproduct.

    • Work-up: Once gas evolution has ceased, extract the aqueous layer with DCM (3x). Combine the organic layers and wash with water and brine.

    • Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Stage 4: Deprotection to Yield the Final Product

The final step is the removal of the acid-labile Boc protecting group to furnish the free amine, which is isolated as a stable hydrochloride salt.

Protocol 3: N-Boc Deprotection

  • Rationale: The use of HCl in a solvent like 1,4-dioxane or isopropanol is a standard, clean, and high-yielding method for Boc deprotection. The product precipitates as the HCl salt, which simplifies isolation.

  • Materials:

    • N-Boc-7,7-difluoro-2-azaspiro[3.5]nonane

    • 4M HCl in 1,4-Dioxane (or Isopropanolic HCl)

    • Diethyl ether (Et₂O)

  • Procedure:

    • Reaction Setup: Dissolve the fluorinated substrate (1.0 equivalent) in a minimal amount of the chosen solvent (e.g., dioxane).

    • Acid Addition: Add the HCl solution (5-10 equivalents) and stir the mixture at room temperature for 2-4 hours. Monitor by TLC or LC-MS.

    • Isolation: A white precipitate of the hydrochloride salt will form. Add Et₂O to facilitate further precipitation.

    • Purification: Collect the solid by filtration, wash with cold Et₂O, and dry under vacuum to yield 7,7-difluoro-2-azaspiro[3.5]nonane hydrochloride as a stable, crystalline solid.

Data Summary and Characterization

The following table summarizes typical results for a multi-gram scale synthesis.

StepKey ReagentsTypical Scale (g)Typical Yield (%)Purity (LC-MS)Key Characterization Notes
Ketone Synthesis NaH, Toluene50-10065-75% (2 steps)>95%¹³C NMR: C=O signal ~208 ppm. MS: [M+H]⁺ peak.
Difluorination Deoxo-Fluor®20-5070-85%>97%¹⁹F NMR: Triplet ~ -95 ppm. ¹³C NMR: Triplet ~120 ppm (JCF).
Deprotection 4M HCl in Dioxane15-4095-99%>99%MS: [M+H]⁺ for free base. Disappearance of Boc signals in ¹H NMR.

Conclusion

This application note provides a robust and scalable multi-step synthesis for 7,7-difluoro-2-azaspiro[3.5]nonane hydrochloride, a highly valuable building block for medicinal chemistry. By employing a Dieckmann condensation for the core construction and a thermally stable fluorinating agent like Deoxo-Fluor®, this pathway is designed for safety, efficiency, and high yield on a large scale. The detailed protocols and mechanistic insights serve as a practical guide for researchers in drug discovery and process development, enabling access to this important class of fluorinated three-dimensional scaffolds.

References

  • Synthesis of the oxalate salt of 2-oxa-7-azaspiro[3.5]nonane (1b). - ResearchGate. Available at: [Link]

  • General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amination. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Development of a novel geminal-difluorination method and its application in the synthesis of 18F-labeled fatty acid analogues as potential myocardial imaging agents - IAEA International Nuclear Information System. Available at: [Link]

  • Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. MDPI. Available at: [Link]

  • Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof - Google Patents.
  • Synthetic Routes to Approved Drugs Containing a Spirocycle. PMC - NIH. Available at: [Link]

  • Direct NF 2 functionalization of ketones: a mild strategy for accessing high-performance gem-difluoroamino compounds. RSC Publishing. Available at: [Link]

  • Methods For The Synthesis of Gem-Difluoromethylene Compounds. Scribd. Available at: [Link]

  • Oxidation of gem-difluoroalkenes to α,α-difluorinated-α-phenoxy ketones. ACS. Available at: [Link]

  • 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry. Available at: [Link]

  • Fluorinated building blocks in drug design: new pathways and targets. PMC. Available at: [Link]

  • Synthesis, Molecular Structure and Spectroscopic Investigations of Novel Fluorinated Spiro Heterocycles. MDPI. Available at: [Link]

  • Recent in vivo advances of spirocyclic scaffolds for drug discovery. PubMed. Available at: [Link]

  • Aqua/Mechanochemical Mediated Synthesis of Novel Spiro [Indole–Pyrrolidine] Derivatives. MDPI. Available at: [Link]

  • S1 Supporting Information Oxa-spirocycles: synthesis, properties and applications Table of Contents Experimental section. Data d - Semantic Scholar. Available at: [Link]

  • Synthesis of fluorinated spiro-1,3-oxazines and thiazines via Selectfluor-mediated intramolecular cyclization. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

  • Large-Scale Preparation of Aromatic Fluorides via Electrophilic Fluorination with Functionalized Aryl- or Heteroarylmagnesium Reagents. Organic Chemistry Portal. Available at: [Link]

  • An improved synthesis of 2-oxa-7-azaspiron[9]onane and analogs as novel reagents in medicinal chemistry. ResearchGate. Available at: [Link]

  • Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines. PMC. Available at: [Link]

  • Synthesis of 6,6- and 7,7-Difluoro-1-Acetamidopyrrolizidines and Their Oxidation Catalyzed by the Nonheme Fe Oxygenase LolO. PMC. Available at: [Link]

Sources

Application

Application Note: 7,7-Difluoro-2-azaspiro[3.5]nonane in GPR119 Agonist Design

Executive Summary: Escaping Flatland in Metabolic Disease G-protein coupled receptor 119 (GPR119) is a validated target for Type 2 Diabetes Mellitus (T2DM) due to its dual mechanism: enhancing glucose-dependent insulin s...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: Escaping Flatland in Metabolic Disease

G-protein coupled receptor 119 (GPR119) is a validated target for Type 2 Diabetes Mellitus (T2DM) due to its dual mechanism: enhancing glucose-dependent insulin secretion (GSIS) and stimulating GLP-1 release.[1] However, first-generation agonists often suffer from poor metabolic stability and hERG liability, largely driven by lipophilic piperidine cores.

This guide details the application of 7,7-Difluoro-2-azaspiro[3.5]nonane (CAS: 2169167-41-1) as a high-value bioisostere. By replacing traditional 4-substituted piperidines with this spirocyclic scaffold, researchers can:

  • Block Metabolic Soft Spots: The gem-difluoro moiety at C7 prevents oxidative metabolism common in saturated rings.

  • Modulate Lipophilicity: Fluorine acts as a polar hydrophobe, lowering LogD compared to hydrocarbon analogs while maintaining potency.

  • Increase Fsp³ Fraction: The spiro-geometry introduces vector complexity, improving selectivity profiles ("Escaping Flatland").

Chemical Rationale & SAR Logic

The "Fluorine Effect" and Spiro-Geometry

The transition from a piperidine to a 7,7-difluoro-2-azaspiro[3.5]nonane represents a strategic optimization step.

  • Conformational Restriction: The spiro[3.5] system restricts the conformational flexibility of the amine tail, potentially locking the molecule in a bioactive conformation that favors receptor binding over off-target interactions (e.g., hERG).

  • pKa Modulation: While the difluoro group is distal to the basic nitrogen (N2), the inductive effect (

    
    ) propagates through the ring system, subtly lowering the pKa of the secondary amine. This reduces the energy penalty for desolvation upon entering the hydrophobic receptor pocket.
    
  • Metabolic Blocking: The C7 position of the spiro[3.5]nonane (equivalent to the C4 of a cyclohexane ring) is prone to CYP450-mediated hydroxylation. Gem-difluorination sterically and electronically shuts down this metabolic pathway.

SAR Decision Pathway

The following diagram illustrates the logical progression in lead optimization leading to the selection of this building block.

SAR_Logic Piperidine Gen 1: Piperidine Core (High Potency) Metabolism Issue: Rapid Oxidation (CYP450 liability) Piperidine->Metabolism Identified Liability Spiro Solution 1: Spiro[3.5]nonane (Increased Fsp3, Rigidity) Metabolism->Spiro Bioisosteric Replacement Difluoro Optimization: 7,7-Difluoro (Metabolic Block + LogD Control) Spiro->Difluoro Lead Optimization GPR119 Result: Optimized GPR119 Agonist Difluoro->GPR119 Final Candidate

Figure 1: SAR optimization workflow transforming a labile piperidine hit into a robust spirocyclic lead.

Synthetic Protocols

Synthesis of the Building Block

While 7,7-difluoro-2-azaspiro[3.5]nonane is commercially available, in-house synthesis is often required for scale-up or analog generation.

Reaction Scheme:

  • Starting Material: tert-butyl 7-oxo-2-azaspiro[3.5]nonane-2-carboxylate.

  • Fluorination: Deoxo-Fluor® or DAST mediated gem-difluorination.

  • Deprotection: Acidic cleavage of the Boc group.

Step-by-Step Protocol:

StepReagentConditionsCritical Notes
1. Fluorination Deoxo-Fluor (1.5 eq)DCM, 0°C to RT, 16hSafety: Deoxo-Fluor releases HF. Use plastic/Teflon ware if possible. Quench carefully with sat. NaHCO₃.
2. Workup DCM / WaterExtractionThe difluoro product is lipophilic. Dry organic layer over MgSO₄.
3. Deprotection TFA (10 eq)DCM, 0°C, 2hMonitor by TLC (ninhydrin stain) or LCMS.
4. Free Basing SCX-2 CartridgeMeOH wash

NH₃/MeOH
Essential to remove TFA salts before coupling reactions.
Coupling to Heterocyclic Cores ( )

GPR119 agonists typically feature a central heteroaromatic core (pyrimidine, carbamate, or oxadiazole). The following protocol describes coupling the spiro-amine to a 2-chloropyrimidine core.

Reagents:

  • 7,7-Difluoro-2-azaspiro[3.5]nonane (Free base)

  • Electrophile: 5-ethyl-2-chloropyrimidine (Example core)

  • Base: Diisopropylethylamine (DIPEA)[2]

  • Solvent: DMSO or NMP

Procedure:

  • Dissolve the chloropyrimidine (1.0 eq) in DMSO (0.2 M concentration).

  • Add DIPEA (3.0 eq) followed by 7,7-difluoro-2-azaspiro[3.5]nonane (1.2 eq).

  • Heat the reaction mixture to 80–100°C for 4–6 hours.

  • Monitoring: Check LCMS for conversion (

    
    ).
    
  • Purification: Dilute with water/EtOAc. Wash organic layer with brine. Purify via reverse-phase preparative HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Synthesis_Workflow Start N-Boc-7-oxo-2-azaspiro[3.5]nonane Fluorination Deoxo-Fluor / DCM (Gem-difluorination) Start->Fluorination Intermed N-Boc-7,7-difluoro-intermediate Fluorination->Intermed Deprotect TFA / DCM (Boc Removal) Intermed->Deprotect Coupling SnAr Coupling (Chloropyrimidine + DIPEA) Deprotect->Coupling Final GPR119 Agonist Candidate Coupling->Final

Figure 2: Synthetic route from the ketone precursor to the final coupled agonist.

In Vitro Validation: GPR119 Functional Assay

GPR119 is a


-coupled receptor.[1][3] Activation leads to adenylate cyclase (AC) stimulation and cAMP accumulation.[3] The HTRF (Homogeneous Time-Resolved Fluorescence)  assay is the industry standard for high-throughput screening.
Assay Principle

The assay uses a competitive immunoassay format between native cAMP produced by the cells and d2-labeled cAMP.[3][4]

  • Low Agonist Activity: Low cAMP

    
     High binding of labeled cAMP to anti-cAMP-Cryptate 
    
    
    
    High FRET Signal .
  • High Agonist Activity: High cAMP

    
     Competes off labeled cAMP 
    
    
    
    Low FRET Signal .
Protocol: cAMP Accumulation (384-well format)

Materials:

  • Cells: CHO-K1 or HEK293 stably overexpressing human GPR119.

  • Reagents: Cisbio HTRF cAMP HiRange Kit (or equivalent).

  • Buffer: HBSS + 20 mM HEPES + 0.5 mM IBMX (Phosphodiesterase inhibitor).

Workflow:

  • Cell Prep: Harvest cells and resuspend in stimulation buffer at

    
     cells/mL.
    
  • Plating: Dispense 5 µL of cell suspension (2,000 cells/well) into a white low-volume 384-well plate.

  • Compound Addition: Add 5 µL of test compound (7,7-difluoro-2-azaspiro[3.5]nonane derivative) at

    
     final concentration.
    
    • Control: Include Forskolin (Max signal) and DMSO (Min signal).

  • Incubation: Incubate for 30 minutes at Room Temperature (RT).

  • Detection:

    • Add 5 µL of cAMP-d2 (Acceptor).[3]

    • Add 5 µL of Anti-cAMP-Cryptate (Donor).[3]

  • Read: Incubate 1 hour at RT. Read on an HTRF-compatible plate reader (e.g., EnVision, PHERAstar).

    • Excitation: 337 nm.

    • Emission: 620 nm (Donor) and 665 nm (Acceptor).[3]

Data Analysis: Calculate the Ratio (


). Plot sigmoidal dose-response curves to determine 

.

Assay_Pathway Ligand Agonist (Spiro-Cmpd) GPCR GPR119 (Membrane) Ligand->GPCR Binds Gs Gαs Protein GPCR->Gs Activates AC Adenylate Cyclase Gs->AC Stimulates cAMP cAMP (Accumulation) AC->cAMP Produces FRET HTRF Signal (Decrease) cAMP->FRET Competes (Signal Drop)

Figure 3: Signal transduction pathway utilized in the GPR119 cAMP functional assay.

References

  • GPR119 Mechanism & Target Validation: Overton, H. A., et al. "Deorphanization of a G protein-coupled receptor for oleoylethanolamide and its use in the discovery of small-molecule hypophagic agents." Cell Metabolism 3.3 (2006): 167-175. Link

  • Spirocyclic Scaffolds in Drug Design: Burkhard, J. A., et al. "Spirocyclic scaffolds in medicinal chemistry."[2] Bioorganic & Medicinal Chemistry (2014). Link

  • Gem-Difluoro Substitution Effects: Meanwell, N. A.[5] "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry 61.14 (2018): 5822–5880. Link

  • HTRF cAMP Assay Protocol: Cisbio/PerkinElmer Application Note. "cAMP Gs HiRange Assay." Link

  • 7,7-Difluoro-2-azaspiro[3.5]nonane Building Block Data: PubChem Compound Summary for CID 136267809 (Related Spiro structures). Link

Sources

Method

Application of 7,7-Difluoro-2-azaspiro[3.5]nonane in the Design of Covalent KRAS G12C Inhibitors

Introduction: The Challenge of Targeting KRAS G12C The Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) is one of the most frequently mutated oncogenes in human cancers, driving tumor growth and proliferation in a signi...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Challenge of Targeting KRAS G12C

The Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) is one of the most frequently mutated oncogenes in human cancers, driving tumor growth and proliferation in a significant percentage of non-small cell lung, colorectal, and pancreatic cancers. For decades, KRAS was considered "undruggable" due to its high affinity for GTP and the lack of deep, well-defined binding pockets on its surface. The discovery of a specific mutation, G12C, where a glycine is replaced by a cysteine at codon 12, has opened a new therapeutic window. This mutant-specific cysteine residue provides a handle for targeted covalent inhibitors, which can irreversibly bind to and trap KRAS G12C in its inactive, GDP-bound state. This has led to the development of FDA-approved drugs like sotorasib and adagrasib, marking a paradigm shift in the treatment of KRAS-mutant cancers.

However, the development of next-generation KRAS G12C inhibitors continues to be an area of intense research, with a focus on improving potency, selectivity, and pharmacokinetic properties to overcome intrinsic and acquired resistance. A key area of innovation lies in the design of the molecular scaffolds that present the reactive warhead to the target cysteine. One such scaffold that has shown significant promise is the 7,7-difluoro-2-azaspiro[3.5]nonane moiety. This application note will delve into the rationale for its use, its impact on key drug-like properties, and provide a representative synthetic protocol.

The Rationale for Spirocyclic Scaffolds in Drug Design

The "escape from flatland" is a concept in medicinal chemistry that advocates for the use of three-dimensional (3D) molecular scaffolds to improve the properties of drug candidates. Spirocycles, which contain two rings connected by a single common atom, are excellent examples of such 3D structures. The rigid, defined geometry of spirocycles can offer several advantages over more flexible, linear linkers:

  • Conformational Rigidity: By locking the conformation of a part of the molecule, spirocycles can reduce the entropic penalty of binding to the target protein, potentially leading to higher potency.

  • Improved Physicochemical Properties: The introduction of sp3-hybridized centers in spirocycles can modulate key properties like solubility and metabolic stability. Spirocyclic scaffolds can lead to an increase in the fraction of sp3-hybridized carbons (Fsp3), a parameter that has been correlated with higher clinical success rates.

  • Vectorial Exit Points: The rigid nature of spirocycles provides well-defined exit vectors for attaching other parts of the inhibitor, allowing for precise positioning of pharmacophoric groups to optimize interactions with the target protein.

The Specific Advantages of 7,7-Difluoro-2-azaspiro[3.5]nonane in KRAS G12C Inhibitors

The 7,7-difluoro-2-azaspiro[3.5]nonane moiety combines the benefits of a spirocyclic core with the unique properties of gem-difluorination. Its utility in the context of KRAS G12C inhibitors was notably highlighted in a DNA-encoded library (DEL) screen, where a difluoro-2,7-diazaspiro[3.5]nonane linker was the most frequently identified hit among millions of compounds, underscoring its significant contribution to potent inhibition.[1]

The key advantages of this scaffold are believed to be:

  • Modulation of Basicity (pKa): The two electron-withdrawing fluorine atoms at the 7-position have a significant impact on the basicity of the nitrogen atom in the azetidine ring. This gem-difluoro substitution is known to lower the pKa of nearby amino groups through a strong inductive effect.[2][3] A lower pKa can be advantageous in drug design, as it can reduce off-target interactions with aminergic GPCRs and ion channels, and can fine-tune the overall physicochemical profile of the inhibitor.

  • Lipophilicity and Solubility: The effect of fluorination on lipophilicity (logP) is context-dependent. While highly fluorinated motifs are lipophilic, strategic placement of a few fluorine atoms can actually decrease lipophilicity and improve aqueous solubility by altering the molecule's electronic properties and interactions with water. In the case of gem-difluorinated bicyclic amines, a decrease in LogP has been observed.[2][3] This can be beneficial for improving the overall pharmacokinetic profile of the drug candidate.

  • Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, making it less susceptible to metabolic oxidation by cytochrome P450 enzymes. The gem-difluoro group at the 7-position can act as a "metabolic shield," preventing oxidation at that position and potentially improving the metabolic stability and half-life of the inhibitor.

  • Conformational Control: The rigid spirocyclic core, combined with the stereoelectronic effects of the C-F bonds, can enforce a specific conformation that is optimal for binding to the switch-II pocket of KRAS G12C. This pre-organization can lead to higher binding affinity.

Signaling Pathway and Mechanism of Inhibition

KRAS acts as a molecular switch, cycling between an active GTP-bound state and an inactive GDP-bound state. In its active state, it triggers downstream signaling cascades, most notably the RAF-MEK-ERK (MAPK) pathway, which promotes cell proliferation and survival. The G12C mutation impairs the ability of KRAS to hydrolyze GTP, leading to its constitutive activation.

Covalent KRAS G12C inhibitors, such as those incorporating the 7,7-difluoro-2-azaspiro[3.5]nonane scaffold, function by irreversibly binding to the mutant cysteine 12. This covalent modification locks the KRAS G12C protein in its inactive GDP-bound state, thereby preventing its interaction with downstream effectors and shutting down the pro-tumorigenic signaling cascade.

KRAS_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm RTK Receptor Tyrosine Kinase (RTK) KRAS_GDP KRAS G12C (Inactive) GDP-bound RTK->KRAS_GDP SOS1 (GEF) KRAS_GTP KRAS G12C (Active) GTP-bound KRAS_GDP->KRAS_GTP GTP loading KRAS_GTP->KRAS_GDP GTP hydrolysis (impaired) RAF RAF KRAS_GTP->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival ERK->Proliferation Inhibitor KRAS G12C Inhibitor (with 7,7-Difluoro-2-azaspiro[3.5]nonane) Inhibitor->KRAS_GDP Covalent Binding to Cys12 Synthesis_Workflow Start N-Boc-4-piperidone Step1 Wittig Reaction Start->Step1 Intermediate1 tert-Butyl 4-methylenepiperidine- 1-carboxylate Step1->Intermediate1 Step2 [2+2] Cycloaddition Intermediate1->Step2 Intermediate2 tert-Butyl 2-oxo-7-azaspiro[3.5] nonane-7-carboxylate Step2->Intermediate2 Step3 Deoxofluorination Intermediate2->Step3 Product tert-Butyl 7,7-difluoro-2-azaspiro[3.5] nonane-2-carboxylate Step3->Product

Synthetic workflow for the key intermediate.

Step 1: Synthesis of tert-Butyl 4-methylenepiperidine-1-carboxylate

  • To a stirred suspension of methyltriphenylphosphonium bromide (1.2 eq.) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere (e.g., argon), add potassium tert-butoxide (1.2 eq.) portion-wise.

  • Stir the resulting yellow-orange ylide solution at 0 °C for 30 minutes, then at room temperature for an additional 30 minutes.

  • Cool the mixture back to 0 °C and add a solution of N-Boc-4-piperidone (1.0 eq.) in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford tert-butyl 4-methylenepiperidine-1-carboxylate as a colorless oil.

Step 2: Synthesis of tert-Butyl 2-oxo-7-azaspiro[3.5]nonane-7-carboxylate

  • To a solution of tert-butyl 4-methylenepiperidine-1-carboxylate (1.0 eq.) in anhydrous diethyl ether at 0 °C, add a zinc-copper couple (2.0 eq.).

  • Add trichloroacetyl chloride (1.5 eq.) dropwise, maintaining the temperature below 10 °C.

  • Stir the mixture at room temperature for 12 hours.

  • Filter the reaction mixture through a pad of celite, washing with diethyl ether.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in acetic acid and add zinc dust (5.0 eq.) portion-wise at 0 °C.

  • Stir the reaction at room temperature for 4 hours.

  • Filter the mixture and concentrate the filtrate.

  • Purify the crude product by column chromatography to yield tert-butyl 2-oxo-7-azaspiro[3.5]nonane-7-carboxylate.

Step 3: Synthesis of tert-Butyl 7,7-difluoro-2-azaspiro[3.5]nonane-2-carboxylate

  • To a solution of tert-butyl 2-oxo-7-azaspiro[3.5]nonane-7-carboxylate (1.0 eq.) in dichloromethane (DCM) at 0 °C under an inert atmosphere, add diethylaminosulfur trifluoride (DAST) (2.0 eq.) dropwise.

  • Allow the reaction to slowly warm to room temperature and stir for 24 hours.

  • Carefully quench the reaction by pouring it into a saturated aqueous solution of sodium bicarbonate at 0 °C.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to afford tert-butyl 7,7-difluoro-2-azaspiro[3.5]nonane-2-carboxylate.

Final Deprotection Step

The Boc protecting group can be removed under acidic conditions (e.g., trifluoroacetic acid in DCM, or HCl in dioxane) to yield the free amine, 7,7-difluoro-2-azaspiro[3.5]nonane, which is then ready for coupling to the desired inhibitor core structure.

Data Summary

The following table summarizes the key physicochemical properties that are modulated by the introduction of the 7,7-difluoro-2-azaspiro[3.5]nonane scaffold, based on general principles of medicinal chemistry and data from related fluorinated cyclic amines.

PropertyNon-fluorinated Azaspiro[3.5]nonane7,7-Difluoro-2-azaspiro[3.5]nonaneRationale for Change
pKa ~9.5 - 10.5Lower (~9.0 - 10.0)Inductive electron-withdrawing effect of the gem-difluoro group reduces the basicity of the amine. [2][3]
cLogP HigherPotentially LowerThe effect is context-dependent, but gem-difluorination in similar bicyclic systems has been shown to decrease lipophilicity. [2][3]
Metabolic Stability Susceptible to oxidation at C7Increased stabilityThe strong C-F bonds act as a metabolic shield, preventing CYP450-mediated oxidation at the C7 position.
3D Conformation Defined, but flexibleMore rigid and definedThe spirocyclic nature imparts rigidity, which can be further influenced by the stereoelectronic effects of the C-F bonds.

Conclusion

The 7,7-difluoro-2-azaspiro[3.5]nonane scaffold is a highly valuable building block in the design of next-generation covalent KRAS G12C inhibitors. Its unique combination of a rigid spirocyclic core and gem-difluoro substitution offers a powerful strategy to fine-tune key drug-like properties. By modulating basicity, lipophilicity, and metabolic stability, while providing a well-defined 3D architecture, this moiety can contribute to the development of inhibitors with enhanced potency, selectivity, and improved pharmacokinetic profiles. The synthetic accessibility of this scaffold, through established chemical transformations, further underscores its utility for researchers and drug development professionals working to address the ongoing challenge of KRAS-driven cancers.

References

  • Moroz, B. L., Holovach, S. M., Melnykov, K. P., Lesyk, D. S., Filatov, A. A., & Grygorenko, O. O. (2024). Synthesis and Physicochemical Characteristics of 6,6-Difluorobicyclo[3.2.0]heptane Derivatives. Journal of Organic and Pharmaceutical Chemistry, (3), 3-9. [Link]

  • Huang, D., Manoni, F., Sun, Z., Liu, R., Allen, J. R., Banerjee, A., ... & Lanman, B. A. (2025). Identification of Structurally Novel KRASG12C Inhibitors through Covalent DNA-Encoded Library Screening. Journal of Medicinal Chemistry. [Link]

  • Galavskyy, S., Klymenko, D. S., Nosyk, P., Makhankova, V., Ryabukhin, S. V., & Grygorenko, O. O. (2025). Basicity and Lipophilicity of gem-Difluorinated Saturated Bicyclic Amines: Advanced Building Blocks for Drug Discovery. European Journal of Organic Chemistry, 28(40). [Link]

Sources

Application

Application Note: A Robust HPLC-MS/MS Method for the Quantitative Analysis of 7,7-Difluoro-2-azaspiro[3.5]nonane

Introduction Spirocyclic scaffolds are of increasing interest in modern drug discovery due to their unique three-dimensional structures, which can lead to improved physicochemical properties and novel intellectual proper...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Spirocyclic scaffolds are of increasing interest in modern drug discovery due to their unique three-dimensional structures, which can lead to improved physicochemical properties and novel intellectual property.[1] 7,7-Difluoro-2-azaspiro[3.5]nonane is a key building block in the synthesis of more complex pharmaceutical intermediates and active pharmaceutical ingredients (APIs). The introduction of gem-difluoro groups can enhance metabolic stability and modulate pharmacokinetic properties. Consequently, a sensitive, selective, and robust analytical method is essential for its quantification in various matrices during drug development and quality control processes.

This application note details a comprehensive High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the analysis of 7,7-Difluoro-2-azaspiro[3.5]nonane. The method is designed for researchers, scientists, and drug development professionals who require a reliable analytical protocol for this compound.

Analyte Properties: 7,7-Difluoro-2-azaspiro[3.5]nonane

A thorough understanding of the analyte's physicochemical properties is fundamental to developing a successful analytical method.[2]

PropertyValueSource
Chemical FormulaC₈H₁₃F₂N[3]
Molecular Weight161.19 g/mol [4]
CAS Number2169167-41-1
Predicted XlogP1.6[3]
StructureA spirocyclic alkane with a secondary amine and a gem-difluoro group.[3]
Key Functional GroupSecondary Amine[3]
Predicted IonizationReadily protonated at the secondary amine.Based on chemical structure
  • Rationale for Method Approach: The presence of a secondary amine makes 7,7-Difluoro-2-azaspiro[3.5]nonane an ideal candidate for positive mode electrospray ionization (ESI+), as it can be easily protonated. The moderate lipophilicity (XlogP of 1.6) suggests good retention on a reversed-phase HPLC column, such as a C18.[2]

HPLC-MS/MS Method

This method utilizes a reversed-phase HPLC separation coupled with a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[5][6]

Instrumentation and Reagents
  • HPLC System: A UHPLC or HPLC system capable of binary gradient elution.

  • Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Analytical Column: A C18 reversed-phase column with a particle size of ≤ 5 µm (e.g., 2.1 x 50 mm, 1.8 µm).

  • Solvents: HPLC or LC-MS grade acetonitrile and water.

  • Additives: Formic acid (LC-MS grade).

  • Analyte: 7,7-Difluoro-2-azaspiro[3.5]nonane standard of known purity.

Sample Preparation Protocol

The following protocol is for the preparation of calibration standards. The same procedure can be adapted for the dilution of samples into the linear range of the assay.

  • Primary Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 7,7-Difluoro-2-azaspiro[3.5]nonane standard and dissolve it in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water. This mixture ensures the solubility of the moderately lipophilic compound.

  • Working Stock Solution (10 µg/mL): Dilute 100 µL of the primary stock solution to 10 mL with the 50:50 acetonitrile/water mixture.

  • Calibration Standards: Prepare a series of calibration standards by serial dilution of the working stock solution with the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) to achieve the desired concentration range (e.g., 1-1000 ng/mL).

Chromatographic and Mass Spectrometric Conditions

The following tables outline the optimized parameters for the HPLC-MS/MS analysis.

Table 1: HPLC Parameters

ParameterSettingRationale
Column C18, 2.1 x 50 mm, 1.8 µmThe C18 stationary phase provides excellent retention for moderately non-polar compounds like the analyte. The smaller particle size enhances peak efficiency.[2]
Mobile Phase A Water with 0.1% Formic AcidFormic acid is a common mobile phase additive that aids in the protonation of the analyte in the ESI source, improving ionization efficiency.[2]
Mobile Phase B Acetonitrile with 0.1% Formic AcidAcetonitrile is a common organic solvent for reversed-phase chromatography with good UV transparency and compatibility with MS.
Gradient 5% B to 95% B over 3 minutesA gradient elution is used to ensure the elution of the analyte as a sharp peak and to clean the column of any late-eluting impurities.[2]
Flow Rate 0.4 mL/minA typical flow rate for a 2.1 mm ID column, providing a balance between analysis time and system pressure.
Column Temperature 40 °CElevated temperature can improve peak shape and reduce viscosity, leading to lower backpressure.
Injection Volume 5 µLA small injection volume is used to minimize peak broadening.

Table 2: Mass Spectrometer Parameters

ParameterSettingRationale
Ionization Mode ESI PositiveThe secondary amine is readily protonated, making ESI+ the most sensitive ionization mode.[6]
Precursor Ion (Q1) m/z 162.1Corresponds to the [M+H]⁺ of 7,7-Difluoro-2-azaspiro[3.5]nonane (C₈H₁₃F₂N + H⁺).[3]
Product Ions (Q3) To be determined experimentallyProduct ions are generated by collision-induced dissociation (CID) of the precursor ion. Likely fragments would involve the loss of small neutral molecules or cleavage of the spirocyclic rings. These must be optimized using direct infusion of the analyte.
Collision Energy To be optimizedThe collision energy will be optimized for each MRM transition to maximize the signal of the product ions.
Dwell Time 100 msProvides a sufficient number of data points across the chromatographic peak for accurate quantification.

Method Validation Protocol

To ensure the reliability and trustworthiness of the analytical method, it is crucial to perform method validation according to established guidelines, such as those from the International Council for Harmonisation (ICH).

Overview of Validation Parameters
  • Linearity: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte.

  • Accuracy: The closeness of the test results obtained by the method to the true value.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

  • Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

Experimental Protocols for Validation
  • Linearity:

    • Prepare a set of at least five calibration standards spanning the expected concentration range.

    • Analyze each standard in triplicate.

    • Plot the peak area response versus the nominal concentration.

    • Perform a linear regression analysis and determine the correlation coefficient (r²) and the equation of the line.

  • Accuracy and Precision:

    • Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the calibration range.

    • Analyze five replicates of each QC level on the same day (repeatability) and on three different days (intermediate precision).

    • Calculate the mean, standard deviation (SD), and relative standard deviation (%RSD) for each level.

    • Accuracy is expressed as the percentage of the measured concentration to the nominal concentration.

  • Limit of Quantification (LOQ) and Limit of Detection (LOD):

    • These can be estimated based on the signal-to-noise ratio (S/N). Typically, an S/N of 10 is used for the LOQ, and an S/N of 3 is used for the LOD.

    • Prepare and analyze a series of low-concentration samples to confirm the S/N ratios.

Acceptance Criteria

The following table provides typical acceptance criteria for method validation in a pharmaceutical setting.

Table 3: Method Validation Acceptance Criteria

ParameterAcceptance Criterion
Linearity (r²) ≥ 0.995
Accuracy Within ±15% of the nominal value (±20% for LOQ)
Precision (%RSD) ≤ 15% (≤ 20% for LOQ)
LOQ S/N Ratio ≥ 10
LOD S/N Ratio ≥ 3

Visualizing the Workflow

The following diagrams illustrate the overall analytical workflow and the logic of the method validation process.

Analytical_Workflow cluster_prep Sample & Standard Preparation cluster_analysis HPLC-MS/MS Analysis cluster_data Data Processing Stock Prepare 1 mg/mL Stock Working Prepare 10 µg/mL Working Stock Stock->Working Standards Create Calibration Curve Standards Working->Standards Inject Inject into HPLC Standards->Inject Sample Prepare/Dilute Sample Sample->Inject Separate Reversed-Phase Separation Inject->Separate Ionize ESI+ Ionization Separate->Ionize Detect MRM Detection Ionize->Detect Integrate Integrate Peak Area Detect->Integrate Quantify Quantify using Calibration Curve Integrate->Quantify Report Generate Report Quantify->Report Validation_Logic Start Method Validation Start Linearity Assess Linearity (r²) Start->Linearity Acc_Prec Determine Accuracy & Precision Start->Acc_Prec Sensitivity Establish LOQ & LOD Start->Sensitivity Decision All Parameters Meet Criteria? Linearity->Decision Acc_Prec->Decision Sensitivity->Decision Pass Method Validated Decision->Pass Yes Fail Review & Re-optimize Method Decision->Fail No Fail->Start

Caption: Logical flow for the validation of the analytical method.

Conclusion

This application note provides a detailed and scientifically grounded HPLC-MS/MS method for the quantitative analysis of 7,7-Difluoro-2-azaspiro[3.5]nonane. The proposed method is based on the known physicochemical properties of the analyte and established principles of chromatographic separation and mass spectrometric detection. By following the outlined protocols for method implementation and validation, researchers, scientists, and drug development professionals can achieve reliable and accurate quantification of this important spirocyclic building block.

References

  • PubMed. (2019, April 11). Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS).
  • LCGC International. (2025, January 29). Detecting Fluorinated Residuals Using Liquid Chromatography–High-Resolution Mass Spectrometry.
  • The University of Aberdeen Research Portal. (2019, April 11). Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS).
  • MilliporeSigma. 7,7-Difluoro-2-aza-spiro[3.5]nonane.
  • PubChem. 7,7-difluoro-2-azaspiro[3.5]nonane.
  • PMC. Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae).
  • PMC. (2021, February 2). Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).
  • Bioanalysis Zone. (2025, October 1). Small Molecule Method Development Strategies with Chad Christianson.
  • PubMed. (2004, February 15). Structural study of spirolide marine toxins by mass spectrometry. Part II. Mass spectrometric characterization of unknown spirolides and related compounds in a cultured phytoplankton extract.
  • Royal Society of Chemistry. Novel non-target analysis of fluorine compounds using ICPMS/MS and HPLC-ICPMS/MS.
  • MilliporeSigma. 7,7-difluoro-2-azaspiro[3.5]nonane.
  • PubMed. (2020, October 2). Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae).
  • Pharma's Almanac. (2024, January 17). Navigating HPLC Method Development: Tips for Success.
  • American Pharmaceutical Review. (2015, September 30). Mass Spectrometry in Small Molecule Drug Development.
  • ResearchGate. (2025, October 15). Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae).
  • LCGC North America. (2017, June 1). Computer-Assisted Method Development for Small and Large Molecules.
  • New Food Magazine. (2016, August 24). Application of LCMS in small-molecule drug development.
  • Sigma-Aldrich. 7,7-difluoro-2-azaspiro[3.5]nonane.
  • MDPI. (2019, November 17). Spirocyclic Motifs in Natural Products.

Sources

Method

Purification of 7,7-Difluoro-2-azaspiro[3.5]nonane by column chromatography

Application Note: Advanced Chromatographic Purification of 7,7-Difluoro-2-azaspiro[3.5]nonane Introduction & Structural Rationale 7,7-Difluoro-2-azaspiro[3.5]nonane is an increasingly prominent spirocyclic building block...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Advanced Chromatographic Purification of 7,7-Difluoro-2-azaspiro[3.5]nonane

Introduction & Structural Rationale

7,7-Difluoro-2-azaspiro[3.5]nonane is an increasingly prominent spirocyclic building block in modern drug discovery and medicinal chemistry. It frequently serves as a conformationally restricted, metabolically stable bioisostere for traditional saturated heterocycles like piperidines. The molecule's physicochemical behavior is dictated by two distinct structural domains:

  • The gem-Difluoro Cyclohexane Ring: This domain imparts significant lipophilicity and metabolic resistance, enhancing the molecule's affinity for organic mobile phases during chromatography.

  • The Azetidine-like Secondary Amine: Situated within a strained four-membered spiro-fused ring, this nitrogen center is highly basic (estimated pKa ~ 9.5–10.0) and relatively unhindered.

While the difluoro group enhances solubility, the highly basic secondary amine presents severe challenges during downstream purification. When subjected to standard normal-phase chromatography, the basic nitrogen interacts detrimentally with the stationary phase, necessitating specialized chromatographic interventions[1].

The Causality of Chromatographic Failure: Acid-Base Interactions

Standard silica gel (SiO₂) surfaces are densely populated with weakly acidic silanol groups (Si-OH), which possess a pKa ranging from 4.5 to 6.0[2]. When a strong base like 7,7-difluoro-2-azaspiro[3.5]nonane is introduced to the column, a rapid Brønsted acid-base reaction occurs. The silanols protonate the secondary amine, generating a strong ionic bond (chemisorption) rather than the desired reversible dipole-dipole adsorption[3].

This ionic interaction manifests as two primary failure modes:

  • Severe Streaking/Tailing: The amine continuously adsorbs and desorbs at different rates across the heterogeneous, acidic silanol sites, destroying peak resolution.

  • Irreversible Adsorption: A significant percentage of the target compound remains permanently bound to the column, drastically reducing isolated yields[1].

To bypass this failure mode, the purification system must be modified to either neutralize the acidic silanols dynamically (via mobile phase additives) or permanently (via stationary phase selection).

SilanolMechanism Silica Standard Silica Gel (Acidic Silanols: Si-OH) Interaction Strong Ionic Interaction (Streaking / Tailing) Silica->Interaction binds Deactivated Deactivated Silica Surface (Si-O⁻ + TEA-H⁺) Silica->Deactivated Amine 7,7-Difluoro-2-azaspiro[3.5]nonane (Basic Secondary Amine) Amine->Interaction binds Elution Clean Elution of Target Amine (Sharp Peaks) Amine->Elution bypasses silanols Modifier Basic Modifier Added (e.g., TEA or NH4OH) Modifier->Deactivated neutralizes Deactivated->Elution enables

Caption: Mechanism of silanol deactivation by basic modifiers to prevent amine streaking.

Strategic Purification Methodologies

Strategy A: Mobile Phase Modification (Sacrificial Base Method) This traditional approach utilizes a standard bare silica column but introduces a volatile, competing base into the mobile phase—typically Triethylamine (TEA) or aqueous Ammonia (NH₄OH)[2]. The modifier acts as a "sacrificial base," preferentially binding to and neutralizing the acidic silanols. Once the active sites are masked, the spirocyclic amine can elute cleanly based on its inherent polarity[3].

  • Expert Insight: For highly polar spirocycles, a solvent system of Dichloromethane (DCM) and Methanol (MeOH) is preferred. In this system, 1-2% aqueous NH₄OH is vastly superior to TEA. TEA has a higher boiling point (89 °C) and frequently leaves behind stubborn salt residues during concentration, whereas NH₄OH is highly volatile and easily removed under reduced pressure[2].

Strategy B: Stationary Phase Modification (Amine-Bonded Silica) A more modern and highly efficient approach involves replacing the standard silica with an amine-functionalized stationary phase (NH₂-Silica)[4]. In this media, the silica surface is covalently bonded with aminopropyl groups. This permanently shields the silanols and creates a mildly basic surface environment.

  • Expert Insight: Because the stationary phase itself is basic, the acid-base interaction with the spirocyclic amine is completely abolished. This allows the use of standard, mass-spectrometry-friendly solvent systems (like Hexane/Ethyl Acetate) without any basic additives, resulting in near-quantitative recovery and simplified post-column processing[4].

PurificationWorkflow Start Crude Mixture 7,7-Difluoro-2-azaspiro[3.5]nonane Split Select Stationary Phase Start->Split PathA Standard Silica (Bare Si-OH) Split->PathA PathB Amine-Bonded Silica (NH2-Si) Split->PathB PrepA Prepare Solvent: DCM/MeOH + 1% NH4OH PathA->PrepA PrepB Prepare Solvent: Hexane/EtOAc (No Base) PathB->PrepB EquilA Equilibrate Column (Saturate Silanols) PrepA->EquilA EquilB Standard Equilibration PrepB->EquilB Elute Load Sample & Elute EquilA->Elute EquilB->Elute Analyze TLC / LC-MS Analysis Elute->Analyze Pure Pure Spirocyclic Amine Analyze->Pure

Caption: Step-by-step experimental workflow for the purification of spirocyclic amines.

Step-by-Step Experimental Protocols

Protocol A: Purification via Standard Silica with NH₄OH Modifier
  • Solvent Preparation: Prepare a mobile phase of DCM/MeOH/NH₄OH in a ratio of 90:9:1 (v/v/v). Ensure the use of concentrated aqueous ammonium hydroxide (28-30% NH₃ basis).

  • TLC Pre-treatment (Self-Validation Step): Standard silica TLC plates will cause the amine to streak, providing a false negative for separation quality. Pre-treat the TLC plates by exposing them to ammonia vapors in a closed chamber for 10 minutes prior to spotting the sample[5].

  • Column Equilibration (Critical Causality): Pack the standard silica column and flush with at least 3 Column Volumes (CV) of the prepared mobile phase. Why? The column must be fully saturated with ammonia to deactivate all silanols before the sample is loaded; otherwise, the leading edge of the sample will irreversibly bind to unmasked sites, ruining the separation[2].

  • Loading and Elution: Dissolve the crude 7,7-difluoro-2-azaspiro[3.5]nonane in a minimal amount of DCM and load it onto the column. Elute isocratically or with a shallow gradient (up to 15% MeOH).

  • Isolation: Pool the product-containing fractions. Evaporate under reduced pressure. To ensure complete removal of residual ammonia and water, co-evaporate the final residue twice with toluene.

Protocol B: Purification via Amine-Bonded Silica (NH₂-Silica)
  • Solvent Preparation: Prepare a simple mobile phase of Hexane and Ethyl Acetate (EtOAc). No basic modifiers are required[4].

  • TLC Analysis: Use NH₂-modified TLC plates (e.g., NH₂ Silica Gel 60F254) to accurately determine the Rf value and gradient conditions. The spirocyclic amine will appear as a sharp, well-defined spot without tailing[5].

  • Column Equilibration: Flush the NH₂-silica column with 2 CV of the starting solvent mixture (e.g., 80:20 Hexane/EtOAc).

  • Loading and Elution: Load the sample and run a gradient from 20% to 100% EtOAc. The lipophilic gem-difluoro group ensures the molecule elutes predictably as the polarity increases.

  • Isolation: Pool fractions and concentrate. The absence of basic modifiers allows for immediate downstream use or direct LC-MS analysis without salt interference[4].

Quantitative Method Comparison

ParameterMethod A: Standard Silica + NH₄OHMethod B: NH₂-Bonded Silica
Primary Retention Mechanism Adsorption & Ion-Exchange[3]Pure Adsorption[4]
Mobile Phase Modifier Required (1-5% NH₄OH)[2]Not Required[1]
Typical Solvent System DCM / MeOH / NH₄OHHexane / EtOAc
Target Amine Rf (approx) 0.15 - 0.30 (prone to tailing)0.35 - 0.50 (sharp spots)[5]
Product Recovery 60 - 80% (loss to chemisorption)> 90%
Post-Column Processing Co-evaporation to remove ammoniaSimple solvent evaporation

References

  • Sigma-Aldrich. 7,7-difluoro-2-azaspiro[3.5]nonane.

  • Biotage. How do I purify ionizable organic amine compounds using flash column chromatography?

  • Teledyne ISCO. Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography.

  • BenchChem. Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns.

  • Wu, A.B., et al. (PubMed). Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid.

  • Fujifilm Wako Chemicals. [Chromatography Q & A] Differences between silica gel plate and amino silica gel plate used in thin-layer chromatography (TLC).

Sources

Application

Application Notes and Protocols for the Cellular Evaluation of Novel 7,7-Difluoro-2-azaspiro[3.5]nonane Derivatives

Introduction: Unlocking the Potential of Spirocyclic Scaffolds In the landscape of modern drug discovery, the quest for novel chemical matter with improved pharmacological properties is relentless. Spirocyclic scaffolds...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Unlocking the Potential of Spirocyclic Scaffolds

In the landscape of modern drug discovery, the quest for novel chemical matter with improved pharmacological properties is relentless. Spirocyclic scaffolds have garnered significant attention due to their unique three-dimensional architecture.[1] The rigid, constrained conformation of these structures allows for precise spatial arrangement of substituents, which can lead to enhanced binding affinity, improved selectivity for biological targets, and favorable physicochemical properties such as increased metabolic stability.[1][2][3]

The 7,7-Difluoro-2-azaspiro[3.5]nonane core represents a compelling, yet underexplored, scaffold. The introduction of gem-difluoro substitution can profoundly alter properties like lipophilicity and metabolic stability, making these derivatives particularly interesting for medicinal chemistry programs.[2] As with any novel compound class, a systematic and robust biological evaluation is the critical first step in elucidating its therapeutic potential.

This guide provides a comprehensive framework of cell-based assays designed for the initial characterization of 7,7-Difluoro-2-azaspiro[3.5]nonane derivatives. Cell-based assays are indispensable tools, offering a biologically relevant environment to assess a compound's effects on cellular processes like viability, proliferation, and programmed cell death.[4][5][6] The protocols herein are presented not as rigid templates, but as robust starting points, grounded in established methodologies and designed for adaptation and optimization.

Section 1: Foundational Assessment of Cell Viability and Cytotoxicity

The initial step in characterizing any new compound is to determine its effect on cell health. Does it inhibit cell growth, or does it actively kill cells? Two of the most common and reliable methods to answer this question are the MTT assay, which measures metabolic activity, and the Lactate Dehydrogenase (LDH) assay, which measures membrane integrity.[7] Running these assays in parallel provides a more complete picture, as they measure different aspects of cellular demise.

Expertise & Experience: Why Two Assays Are Better Than One

Relying solely on a metabolic assay like MTT can be misleading. A compound might not be directly cytotoxic but could inhibit mitochondrial reductase activity, leading to a false positive. Conversely, a compound could induce cell death without immediately impacting metabolism. The LDH assay, which quantifies the release of a stable cytosolic enzyme from damaged cells, serves as a direct measure of cytotoxicity.[8] Discrepancies in the IC50 values obtained from these two assays can provide initial mechanistic clues. For instance, a potent IC50 in the MTT assay but a weaker one in the LDH assay might suggest a cytostatic, rather than cytotoxic, effect.

Trustworthiness: The Importance of Controls

For any cytotoxicity assay, a robust set of controls is non-negotiable for data integrity. This includes:

  • Vehicle Control: Cells treated with the same concentration of the compound's solvent (e.g., DMSO) to account for any solvent-induced effects.

  • Untreated Control: Cells in media alone, representing 100% viability.

  • Maximum Lysis Control (for LDH assay): Cells treated with a lysis buffer to represent 100% cytotoxicity.[9]

  • Positive Control: A known cytotoxic agent (e.g., Staurosporine, Doxorubicin) to confirm the assay is performing as expected.

dot graph TD { graph [splines=ortho, nodesep=0.5, ranksep=1]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} end Caption: Workflow for initial cytotoxicity screening.

Protocol 1.1: MTT Cell Viability Assay

This protocol is based on the principle that mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[7]

Materials:

  • Target cells in culture

  • Complete culture medium

  • 7,7-Difluoro-2-azaspiro[3.5]nonane derivatives (stock solution in DMSO)

  • MTT solution (5 mg/mL in sterile PBS)

  • Solubilization buffer (e.g., DMSO or 0.01 M HCl in isopropanol)

  • 96-well flat-bottom plates

  • Microplate reader (absorbance at 570 nm)

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of medium and incubate for 24 hours to allow attachment.[7]

  • Compound Treatment: Prepare serial dilutions of the spirocyclic compounds in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle and untreated controls.

  • Incubation: Incubate the plate for a desired period (e.g., 48 or 72 hours) at 37°C, 5% CO₂.

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours until purple precipitate is visible.[10]

  • Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.[10]

  • Readout: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate cell viability as a percentage relative to the vehicle control.

Protocol 1.2: LDH Cytotoxicity Assay

This assay quantifies LDH released from the cytosol of damaged cells into the culture medium.[7]

Materials:

  • Cells treated as in the MTT protocol (steps 1-3)

  • LDH assay kit (containing reaction mixture, stop solution, and lysis buffer)

  • 96-well flat-bottom plate (for assay readout)

  • Microplate reader (absorbance at 490 nm)

Procedure:

  • Prepare Controls: On the treatment plate, designate wells for the maximum lysis control. 30 minutes before the end of the incubation, add 10 µL of the kit's lysis buffer to these wells.

  • Sample Collection: After incubation, centrifuge the plate (if using suspension cells) or proceed directly. Carefully transfer 50 µL of supernatant from each well to a new 96-well plate.

  • Reaction Setup: Add 50 µL of the LDH reaction mixture to each well of the new plate.

  • Incubation: Incubate at room temperature for up to 30 minutes, protected from light.[9]

  • Stop Reaction: Add 50 µL of stop solution to each well.

  • Readout: Measure the absorbance at 490 nm.

  • Analysis: Calculate the percentage of cytotoxicity by comparing the LDH release in treated wells to the maximum lysis control.

ParameterMTT AssayLDH Assay
Principle Metabolic Activity (Mitochondrial Reductase)Membrane Integrity (Enzyme Release)
Endpoint Colorimetric (Formazan)Colorimetric (Formazan)
Wavelength 570 nm490 nm
Indication Cell Viability/ProliferationCell Death/Cytotoxicity
Controls Vehicle, UntreatedVehicle, Untreated, Max Lysis

Section 2: Interrogating Effects on Cell Proliferation

If a compound reduces viable cell numbers without causing significant cytotoxicity, it may be acting as a cytostatic agent, inhibiting cell proliferation. To investigate this, we can directly measure DNA synthesis (BrdU assay) or detect proteins expressed only during the active phases of the cell cycle (Ki67).[11]

Expertise & Experience: Choosing the Right Proliferation Marker

BrdU (Bromodeoxyuridine) is a thymidine analog that is incorporated into newly synthesized DNA during the S phase of the cell cycle.[12][13] This makes it a very specific marker for cells that are actively replicating their DNA. Ki67, on the other hand, is a nuclear protein present during all active phases of the cell cycle (G1, S, G2, M) but absent in resting cells (G0).[11][12] Therefore, Ki67 provides a broader snapshot of all cells in the division cycle, not just those in S phase. Using them in combination via dual-staining immunofluorescence can provide a more detailed picture of cell cycle effects.[12]

dot graph [rankdir=LR, splines=ortho, nodesep=0.4]; node [shape=circle, style=filled, fontname="Arial", fontsize=12, width=1.2]; edge [fontname="Arial", fontsize=10];

} end Caption: Cell cycle phases targeted by BrdU and Ki67.

Protocol 2.1: BrdU Incorporation Assay (Immunofluorescence)

Materials:

  • Cells grown on coverslips or in imaging-compatible plates

  • BrdU labeling solution (10 µM in culture medium)[14]

  • Fixation Solution (e.g., 4% PFA in PBS)

  • Permeabilization Buffer (e.g., 0.25% Triton X-100 in PBS)

  • DNA Denaturation Solution (2 M HCl)[12][14]

  • Neutralization Buffer (0.1 M Sodium Borate, pH 8.5)[14]

  • Blocking Buffer (e.g., 5% BSA in PBST)

  • Anti-BrdU primary antibody

  • Fluorescently-conjugated secondary antibody

  • Nuclear counterstain (e.g., DAPI)

  • Fluorescence microscope

Procedure:

  • Cell Culture & Treatment: Seed and treat cells with spirocyclic compounds for the desired duration.

  • BrdU Labeling: Two hours before fixation, replace the medium with BrdU labeling solution and incubate at 37°C.[13]

  • Fixation: Wash cells with PBS, then fix for 15 minutes at room temperature.

  • Permeabilization: Wash with PBS, then permeabilize for 10 minutes.

  • Denaturation: Wash with PBS. Incubate with 2 M HCl for 30 minutes at room temperature to denature DNA and expose the BrdU epitope.[14]

  • Neutralization: Remove HCl and neutralize with sodium borate buffer for 10 minutes.

  • Blocking & Staining: Wash with PBS. Block for 1 hour. Incubate with anti-BrdU primary antibody (e.g., 1-2 hours at RT), followed by washing and incubation with the secondary antibody and DAPI (e.g., 1 hour at RT).

  • Imaging: Mount coverslips or image plate directly. Quantify the percentage of BrdU-positive nuclei relative to the total number of nuclei (DAPI).

Protocol 2.2: Ki67 Staining for Proliferating Cells (Immunofluorescence)

This protocol follows the same steps as the BrdU assay (fixation, permeabilization, blocking, staining, imaging) but omits the DNA denaturation and neutralization steps. The primary antibody used would be anti-Ki67.

ParameterBrdU AssayKi67 Assay
Principle DNA Synthesis IncorporationDetection of Proliferation-Associated Nuclear Antigen
Cell Cycle Phase S PhaseG1, S, G2, M Phases
Key Protocol Step DNA Denaturation (HCl)Standard Immunofluorescence
Readout % BrdU+ cells% Ki67+ cells
Primary Use Measures active DNA replicationMeasures total cells in proliferative cycle

Section 3: Detecting Induction of Apoptosis

If a compound is found to be cytotoxic, it is crucial to determine the mode of cell death. Apoptosis, or programmed cell death, is a controlled process distinct from necrosis. Key hallmarks of early apoptosis include the externalization of phosphatidylserine (PS) on the cell membrane and the activation of executioner caspases, like caspase-3 and -7.[15]

Expertise & Experience: A Multi-Parametric Approach to Apoptosis

Annexin V is a protein that binds with high affinity to PS exposed on the surface of apoptotic cells. When used with a viability dye like Propidium Iodide (PI), which only enters cells with compromised membranes, flow cytometry can distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.[16] Caspase-Glo® 3/7 assays provide a quantitative measure of the activity of key executioner caspases using a luminescent substrate.[17] Combining these methods provides strong, corroborating evidence for apoptosis induction.

dot graph TD { graph [splines=ortho, nodesep=0.5, ranksep=1]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} end Caption: Apoptotic pathway and points of assay intervention.

Protocol 3.1: Annexin V/PI Apoptosis Assay by Flow Cytometry

Materials:

  • Treated cells (adherent and suspension)

  • Annexin V-FITC (or other fluorophore)

  • Propidium Iodide (PI) solution

  • 1X Annexin V Binding Buffer (calcium-containing)[15]

  • Flow cytometer

Procedure:

  • Cell Collection: After treatment, harvest cells. For adherent cells, use a gentle dissociation agent like TrypLE and collect the supernatant to include any floating apoptotic cells.

  • Washing: Wash cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

  • Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.

  • Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Incubation: Incubate for 15 minutes at room temperature in the dark.

  • Analysis: Add 400 µL of 1X Binding Buffer and analyze immediately by flow cytometry.

Protocol 3.2: Caspase-Glo® 3/7 Activity Assay

Materials:

  • Cells cultured and treated in a white-walled 96-well plate

  • Caspase-Glo® 3/7 Reagent

  • Plate-reading luminometer

Procedure:

  • Plate Equilibration: After compound treatment, remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

  • Reagent Addition: Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

  • Incubation: Mix on a plate shaker (300-500 rpm) for 30 seconds. Incubate at room temperature for 1 to 2 hours.

  • Readout: Measure luminescence with a plate-reading luminometer.

  • Analysis: The luminescent signal is proportional to the amount of caspase activity.

Section 4: Next Steps: Target Engagement and Mechanism of Action

Identifying a compound with desirable cytotoxic or cytostatic activity is only the beginning. The next critical phase is to understand how it works. This involves confirming that the compound engages its intended molecular target within the cell and elucidating the downstream signaling pathways it modulates.[18]

While the specific targets of 7,7-Difluoro-2-azaspiro[3.5]nonane derivatives are yet to be defined, general strategies can be employed once a biological effect is confirmed.

  • Cellular Thermal Shift Assay (CETSA): This is a powerful label-free method to confirm direct binding of a compound to its target in a cellular environment.[18] The principle is that a ligand-bound protein is more resistant to heat-induced denaturation than its unbound form.[18]

  • Western Blotting: This technique can be used to probe key signaling pathways. For example, if apoptosis is induced, one could analyze the cleavage of PARP (a substrate of caspase-3) or the phosphorylation status of proteins in the Bcl-2 family.

  • Reporter Gene Assays: If the compound is hypothesized to modulate a specific transcription factor or pathway (e.g., NF-κB, p53), a cell line containing a reporter construct (e.g., luciferase driven by a response element) can be used to quantify pathway activation or inhibition.

dot graph [splines=ortho, nodesep=0.5, ranksep=1]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} end Caption: Conceptual flow of target engagement to cellular effect.

Trustworthiness & Scientific Integrity: Assay Validation

For data to be reliable and support decision-making in a drug development program, the assays used must be properly validated.[19] While full validation according to regulatory guidelines like those from the FDA and ICH is required for later stages, key parameters should be assessed during initial screening to ensure robustness.[20][21][22]

Key Validation Parameters:

  • Precision: The closeness of agreement between a series of measurements.

  • Accuracy: The closeness of the measured value to the true value.

  • Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.

  • Linearity and Range: The ability to elicit results that are directly proportional to the concentration of the analyte in the sample over a defined range.[21]

  • Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

By establishing a robust, multi-faceted cell-based screening cascade, researchers can effectively and efficiently characterize the biological activity of novel 7,7-Difluoro-2-azaspiro[3.5]nonane derivatives, paving the way for the development of new therapeutic agents.

References

  • Cell Based Assays in Drug Development: Comprehensive Overview. (2021, September 24). BioAgilytix. [Link]

  • A review for cell-based screening methods in drug discovery - PMC. National Center for Biotechnology Information. [Link]

  • Cell-Based Assays in High-Throughput Screening for Drug Discovery. Lifescience Global. [Link]

  • A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLOS ONE. [Link]

  • An Overview of Cell-Based Assay Platforms for the Solute Carrier Family of Transporters. Frontiers in Pharmacology. [Link]

  • A review for cell-based screening methods in drug discovery. PubMed. [Link]

  • Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC. National Center for Biotechnology Information. [Link]

  • Unlocking Discovery: A Comprehensive Guide to Cell-Based Assay Development. Infinix Bio. [Link]

  • BrdU Staining Protocol. Creative Diagnostics. [Link]

  • Ten Tips for Optimizing Cell-Based Assays. Biocompare. [Link]

  • Cellomics BrdU and Ki67 Cell Proliferation Kit. Interchim. [Link]

  • Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass. [Link]

  • Protocol IncuCyte® Apoptosis Assay. University of Bergen. [Link]

  • NucView™ 488 and CF™ 594 Annexin V Dual Apoptosis Assay Kit. Gene Target Solutions. [Link]

  • Target Engagement Assay Services. Concept Life Sciences. [Link]

  • The Complete Guide to Cell-Based Assays. SPT Labtech. [Link]

  • Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC. National Center for Biotechnology Information. [Link]

  • Strategies for target and pathway engagement in cellular assays. AstraZeneca. [Link]

  • Comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. ScienceDirect. [Link]

  • Biological cytotoxicity evaluation of spiro[azetidine-2, 3'-indole]-2', 4(1'H)- dione derivative. Scholars Research Library. [Link]

  • Functionalized Spirocyclic Heterocycle Synthesis and Cytotoxicity Assay. JoVE Journal. [Link]

  • Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? ScienceDirect. [Link]

  • ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

  • Editorial: Biophysical target engagement assays in chemical biology and pharmacological research. Frontiers in Cell and Developmental Biology. [Link]

  • A guide for potency assay development of cell-based product candidates. Drug Discovery News. [Link]

  • LDH Cytotoxicity Assay Kit. NACALAI TESQUE, INC.[Link]

  • Functionalized Spirocyclic Heterocycle Synthesis and Cytotoxicity Assay. PubMed. [Link]

  • M10 Bioanalytical Method Validation and Study Sample Analysis. FDA. [Link]

  • Monitoring Target Engagement in Drug Discovery: Application of Wes to the Cellular Thermal Shift Assay. Bio-Techne. [Link]

  • Cell Based Assays & Cell Based Screening Assays in Modern Research. Vipergen. [Link]

  • FDA, EMA & WHO Guidance on Revalidation Requirements. Pharma Validation. [Link]

  • Design, synthesis and biological evaluation of novel 7-azaspiro[3.5]nonane derivatives as GPR119 agonists. PubMed. [Link]

  • An improved synthesis of 2-oxa-7-azaspiro[5][11]nonane and analogs as novel reagents in medicinal chemistry. ResearchGate. [Link]

  • 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry. [Link]

  • Synthesis of 6,6- and 7,7-Difluoro-1-Acetamidopyrrolizidines and Their Oxidation Catalyzed by the Nonheme Fe Oxygenase LolO - PMC. National Center for Biotechnology Information. [Link]

  • Discovery and biological evaluation of 1-{2,7-diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one derivatives as covalent inhibitors of KRAS G12C with favorable metabolic stability and anti-tumor activity. PubMed. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 7,7-Difluoro-2-azaspiro[3.5]nonane

An introductory paragraph that establishes the context and purpose of the guide, positioning it as a key resource for scientists working on the synthesis of 7,7-Difluoro-2-azaspiro[3.5]nonane. It will briefly outline the...

Author: BenchChem Technical Support Team. Date: March 2026

An introductory paragraph that establishes the context and purpose of the guide, positioning it as a key resource for scientists working on the synthesis of 7,7-Difluoro-2-azaspiro[3.5]nonane. It will briefly outline the common synthetic strategy, which typically involves the construction of a ketone precursor followed by a geminal difluorination step.

Welcome to the technical support center for the synthesis of 7,7-Difluoro-2-azaspiro[3.5]nonane. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the challenges and optimize the yield of this valuable fluorinated spirocyclic building block. The synthesis of such structures is often non-trivial, requiring careful control of reaction conditions and a proactive approach to troubleshooting.

The most common and logical synthetic strategy involves a two-part approach: first, the construction of an N-protected 7-oxo-2-azaspiro[3.5]nonane precursor, followed by the crucial geminal difluorination of the ketone. This guide is structured to address specific issues that may arise during each of these key stages.

Overall Synthetic Workflow

The following diagram outlines the general, two-stage synthetic approach that forms the basis of this troubleshooting guide.

G cluster_0 Part 1: Precursor Synthesis cluster_1 Part 2: Geminal Difluorination cluster_2 Part 3: Final Deprotection A Starting Materials (e.g., N-Boc-4-piperidone) B Cyclization Reaction (e.g., Annulation) A->B Reagents & Conditions C N-Protected 7-Oxo-2-azaspiro[3.5]nonane B->C Workup & Purification D N-Protected Ketone Precursor E Difluorination Reaction (e.g., with DAST or Deoxo-Fluor) D->E Fluorinating Agent F N-Protected 7,7-Difluoro Product E->F Quenching & Purification G N-Protected Final Product H Deprotection (e.g., TFA or HCl) G->H Acidic Conditions I Final Product: 7,7-Difluoro-2-azaspiro[3.5]nonane H->I Neutralization & Isolation

Caption: General three-part synthetic workflow for 7,7-Difluoro-2-azaspiro[3.5]nonane.

Part 1: Troubleshooting the N-Protected 7-Oxo-2-azaspiro[3.5]nonane Synthesis

The synthesis of the ketone precursor is a critical step that dictates the overall efficiency. A common approach involves the cyclization of suitable starting materials to form the azetidine ring onto a pre-existing piperidone scaffold.[1]

Question 1: My cyclization reaction to form the spirocyclic ketone is giving a very low yield. What are the likely causes and solutions?

Answer: Low yields in spirocyclization reactions are frequently due to competing side reactions, steric hindrance, or suboptimal reaction conditions. A patented method for a similar structure involves a cyclization reaction using a phase transfer catalyst, which can be a good starting point.[1]

Causality & Solution:

  • Intermolecular vs. Intramolecular Reaction: The desired intramolecular cyclization competes with intermolecular polymerization or side reactions. To favor the intramolecular pathway, the reaction should be run at high dilution. This is often achieved by the slow addition of the substrate to the reaction mixture containing the base or catalyst.

  • Choice of Base and Solvent: The base must be strong enough to deprotonate the required position but not so reactive that it causes decomposition. For instance, in a Dieckmann-type condensation, a strong, non-nucleophilic base like sodium hydride (NaH) in an anhydrous solvent like THF or toluene is often effective.[2] Ensure the solvent is rigorously dried, as water can quench the base and inhibit the reaction.

  • Phase Transfer Catalyst (PTC): In some routes, a PTC can be essential for bringing the reacting species together, especially in biphasic systems.[1] If your route uses a PTC, ensure it is of high quality and used at the correct loading.

  • Leaving Group Quality: If your cyclization involves nucleophilic substitution, ensure you have an excellent leaving group (e.g., tosylate, mesylate, or halide). Incomplete conversion of a hydroxyl group to a good leaving group in a prior step is a common source of failure.

Question 2: I'm observing significant amounts of a ring-opened byproduct. How can I prevent this?

Answer: Ring-opening of either the piperidine or the newly formed azetidine ring can occur under harsh reaction conditions, particularly with strong bases or nucleophiles at elevated temperatures.

Causality & Solution:

  • Reaction Temperature: Keep the reaction temperature as low as possible while still allowing the reaction to proceed at a reasonable rate. Monitor the reaction closely by TLC or LC-MS to avoid prolonged reaction times that can lead to degradation.

  • Base Strength: If you suspect the base is too harsh, consider a milder alternative. For example, if LiHMDS is causing decomposition, perhaps K₂CO₃ or a hindered amine base like DBU could be sufficient, depending on the specific mechanism.

  • Protecting Group Stability: Ensure your nitrogen protecting group (e.g., Boc, Cbz) is stable to the reaction conditions. While Boc is generally robust, it can be cleaved under strongly acidic or certain thermal conditions.

Part 2: Troubleshooting the Geminal Difluorination

The conversion of the C7-keto group to a difluoromethylene group is the most challenging step. The choice of fluorinating agent is critical and depends on the substrate's stability and the desired scale.

Fluorinating AgentTypical ConditionsAdvantagesDisadvantages & Risks
DAST (Diethylaminosulfur trifluoride)DCM, 0 °C to RTEffective for many ketones, mild conditions.Thermally unstable (can detonate >90 °C), moisture sensitive, can generate HF.[3]
Deoxo-Fluor® THF or DCM, RT to refluxMore thermally stable than DAST, similar reactivity.More expensive, moisture sensitive, generates HF.[3]
Selectfluor® MeCN/H₂O, RT to refluxElectrophilic agent, easier to handle, less corrosive.Often requires a two-step process for geminal difluorination (via α-fluoroketone), may lead to mono-fluorination.[4]

Question 3: My difluorination reaction with DAST or Deoxo-Fluor is sluggish and gives a complex mixture of products. What's going wrong?

Answer: This is a frequent issue stemming from reagent quality, substrate reactivity, and reaction conditions. These reagents are highly reactive and sensitive to moisture.

Causality & Solution:

  • Reagent Quality: Always use a fresh bottle of DAST or Deoxo-Fluor or one that has been properly stored under an inert atmosphere. Old or improperly stored reagents decompose, leading to low reactivity and the formation of byproducts.

  • Anhydrous Conditions: The reaction is extremely sensitive to water. Ensure all glassware is flame- or oven-dried, and use anhydrous solvents. The presence of water can hydrolyze the fluorinating agent and the reaction intermediates, leading to complex mixtures.

  • Formation of Thioether Byproducts: A common side reaction is the formation of α-thioether byproducts. This can sometimes be suppressed by adding a Lewis acid or by carefully controlling the stoichiometry and temperature.

  • Incomplete Reaction: If the reaction is incomplete, a small amount of a radical initiator (e.g., AIBN) can sometimes help, but this should be approached with caution. Alternatively, a slight excess (1.5-2.0 eq.) of the fluorinating agent may be required. However, a large excess can lead to more byproducts.

G Start Difluorination Fails (Low Yield / Complex Mixture) CheckReagent Check Reagent Quality (Fresh bottle? Stored properly?) Start->CheckReagent CheckConditions Verify Anhydrous Conditions (Dry glassware/solvent?) CheckReagent->CheckConditions If Reagent is Good CheckStoichiometry Review Stoichiometry (Sufficient excess of agent?) CheckConditions->CheckStoichiometry If Conditions are Dry CheckTemp Monitor Temperature (Too high/low?) CheckStoichiometry->CheckTemp If Stoichiometry is Correct Result1 Improve Yield CheckTemp->Result1 If Temp is Optimized

Caption: Troubleshooting logic for failed difluorination reactions.

Question 4: I am trying to use Selectfluor® but am only getting the mono-fluorinated product. How do I achieve geminal difluorination?

Answer: Selectfluor® is an electrophilic fluorinating agent (F+ source), and its mechanism is different from nucleophilic agents like DAST.[4] Direct geminal difluorination of a simple ketone in one step is often difficult. The reaction typically proceeds via an enol or enolate, making the introduction of the second fluorine atom challenging as the first electron-withdrawing fluorine atom deactivates the molecule towards further enolization.[4][5]

Causality & Solution:

  • Two-Step, One-Pot Procedure: A more reliable method is often a two-step, one-pot approach. First, generate the silyl enol ether of your ketone precursor. Then, react the silyl enol ether with Selectfluor®. This can provide a cleaner route to the α,α-difluoro ketone. A general method for this type of transformation has been described in the literature for other ketones.[6]

  • Reaction Conditions: The fluorination of the enol or enolate is key. The reaction is often run in polar solvents like acetonitrile. The specific conditions, including temperature and reaction time, will need to be optimized for your specific substrate.[4]

Part 3: Deprotection and Purification

Question 5: The final Boc deprotection step is leading to decomposition of my product. What are the optimal conditions?

Answer: The 7,7-difluoro-2-azaspiro[3.5]nonane core can be sensitive to harsh acidic conditions. While trifluoroacetic acid (TFA) in dichloromethane (DCM) is standard for Boc removal, it can sometimes be too aggressive.[2]

Causality & Solution:

  • Milder Acidic Conditions: Consider using HCl in a less aggressive solvent system, such as 4M HCl in dioxane or HCl gas bubbled through diethyl ether or methanol at 0 °C. These conditions are often sufficient to remove the Boc group without causing degradation.

  • Temperature Control: Always perform the deprotection at a low temperature (0 °C) and monitor the reaction closely by TLC or LC-MS. Quench the reaction as soon as the starting material is consumed.

  • Workup: After deprotection, the product is an amine salt. A careful basic workup (e.g., washing with a saturated aqueous solution of NaHCO₃ or adding aqueous NaOH until pH > 10) is required to isolate the free amine. Ensure the product is stable under these basic conditions before proceeding.

Frequently Asked Questions (FAQs)

Q1: What is the best N-protecting group to use for this synthesis? A1: The Boc (tert-butyloxycarbonyl) group is an excellent first choice. It is robust and stable to many reaction conditions, including those for many cyclization and fluorination reactions, yet it can be removed under relatively mild acidic conditions that are often orthogonal to other functional groups.[2]

Q2: How do I purify the final 7,7-Difluoro-2-azaspiro[3.5]nonane product? A2: The final product is a free amine, which can be volatile and may streak on silica gel chromatography.

  • Column Chromatography: If chromatography is necessary, consider using neutral alumina or silica gel that has been treated with a small amount of triethylamine (e.g., 1% in the eluent) to prevent streaking.

  • Distillation: If the product is thermally stable and has a suitable boiling point, bulb-to-bulb distillation (Kugelrohr) under high vacuum can be an effective purification method for removing non-volatile impurities.

  • Salt Formation: For long-term storage and easier handling of a solid, the product can be converted to a salt (e.g., hydrochloride or oxalate) by treating a solution of the free amine with the corresponding acid.

Q3: What are the key safety precautions for the difluorination step? A3:

  • DAST/Deoxo-Fluor: These reagents react violently with water and can release significant amounts of corrosive hydrogen fluoride (HF) upon contact with moisture. Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE), including acid-resistant gloves (nitrile gloves are not sufficient for HF), and have calcium gluconate gel available as a first-aid measure for HF burns. Be aware of the thermal instability of DAST.[3]

  • Selectfluor®: While less hazardous than DAST, it is still a strong oxidizing agent and should be handled with care.

References

  • Google Patents. (n.d.). Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof.
  • MDPI. (2015, July 30). Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. Retrieved March 3, 2026, from [Link]

  • ResearchGate. (n.d.). Synthesis of Orthogonally Protected 2,6-Diazaspiro[3.5]nonane and 2,6-Diazaspiro[3.4]octane Analogues as Versatile Building Blocks in Medicinal Chemistry | Request PDF. Retrieved March 3, 2026, from [Link]

  • French-Ukrainian Journal of Chemistry. (2023). 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. Retrieved March 3, 2026, from [Link]

  • Google Patents. (n.d.). Synthesis method of drug intermediate 7-oxo-2-azaspiro [3.5] nonane.
  • SciSpace. (n.d.). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. Retrieved March 3, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of Dihydropyridine Spirocycles by Semi-Pinacol-Driven Dearomatization of Pyridines. Retrieved March 3, 2026, from [Link]

  • Organic Chemistry Portal. (2015). Difluorohomologation of Ketones. Retrieved March 3, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). Mechanochemical difluoromethylations of ketones. Retrieved March 3, 2026, from [Link]

  • MDPI. (2015, May 7). Synthesis, Molecular Structure and Spectroscopic Investigations of Novel Fluorinated Spiro Heterocycles. Retrieved March 3, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis, Molecular Structure and Spectroscopic Investigations of Novel Fluorinated Spiro Heterocycles. Retrieved March 3, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). 7,7-difluoro-2-azaspiro[3.5]nonane. Retrieved March 3, 2026, from [Link]

  • Organic Chemistry Portal. (n.d.). Ketone to Difluoro - Common Conditions. Retrieved March 3, 2026, from [Link]

  • ResearchGate. (2025, August 6). An improved synthesis of 2-oxa-7-azaspiro[1][7]nonane and analogs as novel reagents in medicinal chemistry | Request PDF. Retrieved March 3, 2026, from [Link]

  • ResearchGate. (n.d.). Troubleshooting Guide | Download Table. Retrieved March 3, 2026, from [Link]

  • Royal Society of Chemistry. (n.d.). Synthesis of fluorinated spiro-1,3-oxazines and thiazines via Selectfluor-mediated intramolecular cyclization. Retrieved March 3, 2026, from [Link]

  • Preprints.org. (2023, April 25). Synthetic Routes to Approved Drugs Containing a Spirocycle[v1]. Retrieved March 3, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions. Retrieved March 3, 2026, from [Link]

  • Gamry Instruments. (n.d.). Troubleshooting Walkthrough. Retrieved March 3, 2026, from [Link]

Sources

Optimization

Technical Support Center: Synthesis of Difluoro-Azaspiro Compounds

Topic: Troubleshooting Side Reactions & Optimization Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers. Introduction: The Azaspiro Challenge Welcome to the Technical Support Center.

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Troubleshooting Side Reactions & Optimization

Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers.

Introduction: The Azaspiro Challenge

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that difluoro-azaspiro scaffolds (e.g., 3,3-difluoro-1-azaspiro[4.5]decane) are critical bioisosteres in modern drug design, offering metabolic stability and precise conformational control. However, their synthesis is fraught with specific pitfalls driven by ring strain and steric congestion.

This guide moves beyond generic textbook advice, addressing the specific failure modes encountered when installing gem-difluoro motifs into spirocyclic amine systems.

Module 1: Deoxofluorination of Azaspiro Ketones

Primary Issue: Competition between gem-difluorination (desired) and elimination (vinyl fluoride formation).

Q1: Why is my reaction with DAST yielding a vinyl fluoride (alkene) instead of the gem-difluoro spiro compound?

Diagnosis: This is the most common failure mode in spiro-ketone fluorination. Reagents like DAST (Diethylaminosulfur trifluoride) release HF as a byproduct. In the sterically constrained environment of an azaspiro ring, the fluoride ion (


) often acts as a base rather than a nucleophile, triggering an elimination reaction (E1 or E2-like) to relieve steric strain, resulting in a vinyl fluoride.

The Mechanism of Failure:

  • Activation: The ketone oxygen attacks the sulfur center of DAST, forming an alkoxy-aminosulfur difluoride intermediate.

  • Elimination vs. Substitution:

    • Path A (Desired):

      
       attacks the carbocation (or 
      
      
      
      -like transition state) to form the C-F bond. Repeat for the second fluorine.
    • Path B (Side Reaction): The intermediate loses a proton from the

      
      -position (often acidic due to the adjacent N-protecting group or ring strain), leading to elimination.
      

Troubleshooting Protocol:

VariableRecommendationScientific Rationale
Reagent Switch to XtalFluor-E® or Fluolead™ These reagents do not release free HF spontaneously.[1][2] They require an exogenous promoter (e.g., HF-amine complexes), allowing you to control the acidity and fluoride concentration precisely.
Additive Add Et3N·3HF or DBU If using XtalFluor, the promoter is essential. DBU (1.5 eq) buffers the reaction, preventing the pH from dropping low enough to catalyze acid-mediated elimination or rearrangement.
Solvent DCM (anhydrous) → Toluene Non-polar solvents like toluene can destabilize the charged elimination transition states compared to the substitution pathway in some specific spiro systems.
Temp -78°C to RT Start cold. The activation energy for elimination is typically higher than for substitution.

Standard Operating Procedure (SOP) for XtalFluor-E Optimization:

  • Dissolve azaspiro ketone (1.0 eq) and DBU (1.5 eq) in anhydrous DCM under

    
    .
    
  • Cool to -78°C.

  • Add XtalFluor-E (1.5 eq) portion-wise (solid addition).

  • Stir at -78°C for 1 h, then allow to warm to RT slowly over 4 h.

  • Quench: Pour into saturated aqueous

    
    . Do not use water directly to avoid hydrolysis of the intermediate back to ketone.
    
Q2: I observe a new product with a different ring size (Ring Expansion/Contraction). What is happening?

Diagnosis: You are seeing a Wagner-Meerwein Rearrangement . Azaspiro systems possess inherent ring strain. During the fluorination mechanism, a transient carbocation develops at the spiro-center (or adjacent to it). To relieve strain, a carbon-carbon bond from the adjacent ring may migrate to the cationic center.

Visualizing the Failure Pathway:

Rearrangement cluster_legend Legend Ketone Azaspiro Ketone Inter Activated Intermediate (O-S-R3)+ Ketone->Inter DAST/H+ Cation Carbocation (Spiro Center) Inter->Cation - Leaving Group Migrate C-C Bond Migration Cation->Migrate Strain Relief Difluoro Gem-Difluoro Product Cation->Difluoro Fast F- trapping Expanded Ring-Expanded Product Migrate->Expanded F- trapping key Red = Undesired Pathway Green = Desired Pathway

Caption: Divergent pathways in azaspiro fluorination. Carbocation lifetime determines the ratio of rearrangement vs. fluorination.

Corrective Actions:

  • Increase Fluoride Nucleophilicity: Use a soluble fluoride source (like TBAF or CsF) as an additive to trap the carbocation faster than the rearrangement can occur.

  • Switch Reagent Class: Move away from cationic pathways. Consider dithiolane formation followed by oxidative desulfurization-fluorination (using DBH/HF-pyridine). This mechanism proceeds via a radical-cation or different intermediate that avoids the naked carbocation.

Module 2: Comparative Reagent Data

Selecting the right reagent is the first line of defense against side reactions.

Table 1: Fluorinating Reagent Profile for Azaspiro Substrates

ReagentThermal StabilityHF ReleaseMajor Side ReactionRecommended For
DAST Low (<90°C dec)High (Spontaneous)Elimination (Vinyl Fluoride)Simple, unhindered ketones.
Deoxo-Fluor® ModerateHigh (Hydrolysis)EliminationScale-up (better thermal profile than DAST).
XtalFluor-E® High (Crystalline)None (Requires promoter)Incomplete ConversionStrain-sensitive spiro systems.
Fluolead™ HighLowRearrangement (Slow reaction)Substrates requiring high thermal stability.
Selectfluor® HighN/AElectrophilic fluorination (Not Deoxo)Creating

-fluoroketones (not gem-difluoro).

Module 3: Synthesis via Difluorocarbene (The "Building Block" Approach)

Alternative Strategy: Instead of fluorinating a ketone, build the spiro ring using a difluorocarbene source.

Q3: My [2+1] cycloaddition with difluorocarbene to form the spiro-cyclopropane is stalling. Why?

Context: Researchers often attempt to react an exocyclic alkene with a difluorocarbene source (e.g.,


 or 

) to create a spiro-gem-difluorocyclopropane.

Troubleshooting:

  • Issue: Difluorocarbene Homocoupling. The carbene species (

    
    ) is electrophilic and short-lived. If the alkene is sterically hindered (common in azaspiro precursors), the carbene dimerizes to tetrafluoroethylene (
    
    
    
    ) rather than reacting with the substrate.
  • Solution:

    • Slow Addition: Add the carbene precursor slowly via syringe pump to keep the instantaneous concentration of

      
       low relative to the alkene.
      
    • Temperature: Increase temperature (reflux in diglyme or THF) to overcome the steric barrier of the spiro-alkene.

    • Reagent: Switch to Ruppert-Prakash reagent (

      
      ) + NaI  conditions, which often generate carbene more controllably than carboxylate salts.
      

Module 4: Decision Tree & Workflow

Use this logic flow to determine the next step in your experiment.

Troubleshooting Start Start: Azaspiro Ketone Fluorination CheckProduct Analyze Crude NMR (19F) Start->CheckProduct VinylF Result: Vinyl Fluoride (Elimination) CheckProduct->VinylF Doublet at -110 to -130 ppm Rearrange Result: Rearranged Skeleton CheckProduct->Rearrange Complex splitting / Mass shift NoRxn Result: No Reaction / SM CheckProduct->NoRxn Only SM peaks Success Result: Gem-Difluoro Product CheckProduct->Success Singlet/ABq at -90 to -110 ppm Action1 Switch to XtalFluor-E + Et3N-3HF Run at -78°C VinylF->Action1 Fix Action2 Use Dithiolane Route (Oxidative Fluorination) Rearrange->Action2 Fix Action3 Check Sterics. Use Deoxo-Fluor at 60°C (Sealed Tube) NoRxn->Action3 Fix

Caption: Troubleshooting logic for 19F NMR analysis of crude reaction mixtures.

References

  • National Institutes of Health (NIH). Fluorine-Retentive Strategies for the Functionalization of gem-Difluoroalkenes. [Link]

  • Organic Chemistry Portal. Vinyl fluoride synthesis by fluorination. [Link]

  • Beilstein Journals. gem-Difluorination of carbon–carbon triple bonds using Brønsted acid/Bu4NBF4 or electrogenerated acid. [Link]

  • Royal Society of Chemistry (RSC). Synthesis of difluoroalkylated 2-azaspiro[4.5]decane derivatives via copper-catalyzed difluoroalkylation. [Link]

  • Organic Syntheses. Alcohol to Fluoro / Carbonyl to Difluoro using DAST. [Link]

Sources

Troubleshooting

Technical Support Center: Stability &amp; Troubleshooting of 7,7-Difluoro-2-azaspiro[3.5]nonane in Solution

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive Summary 7,7-Difluoro-2-azaspiro[3.5]nonane (Molecular Weight: 161.2 Da) is a highly valued spirocyclic building block in medi...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

7,7-Difluoro-2-azaspiro[3.5]nonane (Molecular Weight: 161.2 Da) is a highly valued spirocyclic building block in medicinal chemistry, frequently utilized as a conformationally restricted, metabolically stable bioisostere for piperidine or morpholine[1],[2]. However, its unique structural features—a highly strained 4-membered azetidine ring spiro-fused to a gem-difluorocyclohexane system—present specific stability challenges in solution. This guide provides causal explanations and validated protocols to mitigate degradation, ensuring high-fidelity experimental results.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why do I observe continuous degradation of 7,7-Difluoro-2-azaspiro[3.5]nonane when stored as a stock solution in dichloromethane (DCM) or chloroform? Expert Insight: The degradation is driven by the intrinsic nucleophilicity of the secondary amine within the azetidine ring. In halogenated solvents like DCM, secondary amines undergo slow, spontaneous N-alkylation (e.g., chloromethylation), forming quaternary ammonium salts or complex adducts over time[3]. The inherent angle strain of the azetidine ring exacerbates the thermodynamic driving force for these side reactions when the solvent acts as an electrophile. Resolution: Never store the free base in chlorinated solvents. For long-term solution storage, utilize inert, polar aprotic solvents such as Acetonitrile (MeCN) or DMSO. If DCM must be used for a specific reaction, prepare the solution immediately before use.

Q2: During the removal of a Boc protecting group, I am detecting a significant percentage of ring-opened byproducts. How can I prevent this? Expert Insight: The 4-membered azetidine ring is highly strained. Under strongly acidic conditions (e.g., prolonged exposure to concentrated aqueous HCl or elevated temperatures in TFA), the protonated azetidinium intermediate becomes highly susceptible to nucleophilic attack by water, chloride ions, or other nucleophiles[4]. This attack breaks the C-N bond, leading to irreversible ring opening[5]. Resolution: Perform deprotections using strictly anhydrous conditions (e.g., 4M HCl in dioxane or carefully controlled TFA/DCM mixtures) and maintain the temperature at or below 15 °C to minimize thermal kinetic energy.

Q3: Is the gem-difluoro moiety stable under aqueous basic conditions? Expert Insight: Yes, generally. The gem-difluoro group on the cyclohexane ring provides excellent metabolic and chemical stability, effectively acting as a robust bioisostere[6]. Unlike some fluorinated motifs, the spirocyclic framework provides steric shielding, preventing defluorination under standard physiological or synthetic aqueous basic conditions (pH 7 to 12). Degradation of the difluoro group typically only occurs under extreme conditions (e.g., strong organometallic bases combined with high heat)[7].

Section 2: Troubleshooting Matrix

Observed IssueRoot Cause AnalysisCorrective Action
+14 Da or +48 Da mass adducts in LC-MS N-methylation (+14 Da) or N-chloromethylation (+48 Da) due to reactivity with DCM/Chloroform during sample prep or storage[3].Switch LC-MS diluents to Methanol or Acetonitrile. Flush autosampler lines to remove residual chlorinated solvents.
Multiple polar peaks after acidic workup Acid-catalyzed nucleophilic ring opening of the azetidine core[4].Switch to anhydrous acids (e.g., HCl in Dioxane). Neutralize the aqueous phase promptly during workup.
Low recovery of free base after evaporation The free base form has low molecular weight and exhibits high volatility under prolonged vacuum[1].Do not evaporate the free base to dryness. Isolate and store the compound as a Hydrochloride or TFA salt[8].

Section 3: Quantitative Stability Data

The following table summarizes the stability profile of 7,7-Difluoro-2-azaspiro[3.5]nonane free base across various common laboratory solvents.

Table 1: Solution Stability Matrix (Evaluated at 25 °C)

Solvent / Matrix24h Recovery7-Day RecoveryPrimary Degradation Mechanism
Acetonitrile (MeCN) > 99%> 99%None observed (Ideal for stock solutions)
Dimethyl Sulfoxide (DMSO) > 99%> 98%Trace oxidation over long periods
Dichloromethane (DCM) > 95%< 70%N-chloromethylation / Quaternary salt formation
1M HCl (Aqueous) > 98%< 85%Azetidine ring opening (Hydrolysis)
Methanol (MeOH) > 99%> 95%Stable; excellent for LC-MS dilution

Section 4: Workflow Visualization

The following logical diagram maps the primary degradation pathways associated with this compound and the recommended resolution strategies.

G Compound 7,7-Difluoro-2-azaspiro[3.5]nonane (Solution State) Cond1 Halogenated Solvents (e.g., DCM, CHCl3) Compound->Cond1 Storage Cond2 Strong Aqueous Acids + Thermal Stress Compound->Cond2 Deprotection Cond3 Prolonged Vacuum (Free Base Form) Compound->Cond3 Isolation Deg1 N-Alkylation Adducts (+14 / +48 Da in MS) Cond1->Deg1 Nucleophilic Attack Deg2 Azetidine Ring Opening (C-N Bond Cleavage) Cond2->Deg2 Strain Release Deg3 Material Loss (High Volatility) Cond3->Deg3 Evaporation Sol1 Use MeCN or DMSO for Stock Solutions Deg1->Sol1 Resolution Sol2 Anhydrous Deprotection Strict Temp Control (<25°C) Deg2->Sol2 Resolution Sol3 Isolate and Store as HCl or TFA Salt Deg3->Sol3 Resolution

Degradation pathways and resolution strategies for azaspiro[3.5]nonane solutions.

Section 5: Validated Experimental Protocols

Protocol 1: Mild Boc-Deprotection of N-Boc-7,7-Difluoro-2-azaspiro[3.5]nonane

Objective: Remove the Boc protecting group without triggering strain-release ring opening of the azetidine core. Causality: Protonation of the azetidine nitrogen increases the electrophilicity of the adjacent carbons. If thermal energy is too high, the activation barrier for C-N bond cleavage is breached, resulting in irreversible ring opening[5]. Lowering the temperature suppresses this pathway.

Step-by-Step Methodology:

  • Dissolve the N-Boc protected substrate in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M. (Causality: Anhydrous conditions prevent water from acting as a nucleophile against the protonated azetidinium intermediate).

  • Cool the reaction vessel to 0 °C using an ice-water bath. (Causality: Reduces thermal kinetic energy, keeping the system below the activation energy threshold for ring opening).

  • Add Trifluoroacetic acid (TFA) dropwise to achieve a final ratio of 1:4 (TFA:DCM).

  • Stir at 0 °C for 30 minutes, then allow to slowly warm to 15 °C over 1 hour.

  • Self-Validation Check: Pull a 5 µL aliquot, dilute in 1 mL MeCN, and analyze via LC-MS. The protocol is successful if the chromatogram shows a single sharp peak corresponding to the product mass. The appearance of early-eluting polar peaks indicates ring-opened byproducts; if observed, immediately quench the reaction with cold saturated NaHCO3.

  • Once complete, concentrate the mixture under reduced pressure with a water bath strictly kept below 25 °C to yield the TFA salt[8].

Protocol 2: Preparation and Storage of Stable Stock Solutions

Objective: Prevent N-alkylation and evaporative loss during long-term storage. Causality: As a secondary amine, the free base is highly nucleophilic and will react with halogenated solvents over time[3]. Furthermore, the low molecular weight makes it susceptible to sublimation.

Step-by-Step Methodology:

  • Always isolate and store the compound as a salt (e.g., Hydrochloride or Trifluoroacetate)[8]. (Causality: Salt formation protonates the amine, eliminating its nucleophilicity and significantly reducing volatility).

  • For stock solutions, dissolve the salt in LC-MS grade Acetonitrile (MeCN) or Dimethyl Sulfoxide (DMSO) to a 10 mM concentration. Do not use DCM or Chloroform.

  • Store aliquots in amber glass vials at -20 °C to prevent photo-oxidation.

  • Self-Validation Check: Before use, allow the vial to equilibrate to room temperature for 30 minutes. Visually inspect the solution; it must be completely clear. Any turbidity indicates moisture ingress or salt precipitation, meaning the concentration is no longer reliable and the aliquot should be discarded.

References

1.[1] PubChemLite: 7,7-difluoro-2-azaspiro[3.5]nonane - uni.lu. 1 2.[8] 7,7-Difluoro-2-azaspiro[3.5]nonane 2,2,2-trifluoroacetate - bldpharm.com. 8 3.[2] Synthesis of Azaspirocycles and their Evaluation in Drug Discovery - researchgate.net.2 4.[3] A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides - acs.org. 3 5.[4] Technical Support Center: Azetidine Synthesis Protocols - benchchem.com. 4 6.[5] Recent advances in synthetic facets of immensely reactive azetidines - rsc.org. 5 7.[6] Recent advances in visible-light-induced defluorinative functionalization of α-trifluoromethyl arylalkenes - rsc.org. 6 8.[7] Synthesis of gem-Difluoroalkenes via Cobalt-Catalyzed Alkylation of α-Trifluoromethyl Alkenes with α-Chloro Esters - acs.org. 7

Sources

Optimization

🔬 Technical Support Center: 7,7-Difluoro-2-azaspiro[3.5]nonane Analogs

The following guide serves as a specialized Technical Support Center for researchers working with 7,7-Difluoro-2-azaspiro[3.5]nonane and its structural analogs. This scaffold is a high-value bioisostere for piperidine, o...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide serves as a specialized Technical Support Center for researchers working with 7,7-Difluoro-2-azaspiro[3.5]nonane and its structural analogs.

This scaffold is a high-value bioisostere for piperidine, offering improved metabolic stability and altered vectorality. However, its rigid spirocyclic geometry and fluorination often lead to high lattice energy and "brick dust" solubility behavior , where the molecule is neither soluble in water (due to crystal packing) nor highly soluble in lipids (due to polarity/ionization).

Status: Operational | Tier: Advanced Chemical Support

📋 Quick Diagnostic: Why is your compound crashing out?

Before proceeding, identify the failure mode. These analogs typically fail due to one of three mechanisms:

  • The Lattice Trap (Brick Dust): High melting point (>200°C) causes poor solubility in everything (water and lipids).

  • The pKa Mismatch: The secondary amine (pKa ~10.5) is fully ionized at pH 7.4, but the salt form itself might be insoluble in high-chloride media (Common Ion Effect).

  • The Fluorine Aggregation: Fluorine atoms can induce hydrophobic aggregation or "fluorous" phase separation at high concentrations.

🛠 Module 1: Chemical Modification & Salt Selection

Issue: My free base is insoluble, or my current salt (HCl) precipitates in saline.

Technical Insight

The 7,7-difluoro-2-azaspiro[3.5]nonane scaffold possesses a secondary amine in a strained azetidine ring. While highly basic, the planar symmetry and the dipole from the difluoro group create a rigid crystal lattice.

  • Avoid HCl salts for initial screening if you observe precipitation in PBS or Saline. The high chloride concentration in biological buffers (0.15 M) shifts the equilibrium toward the solid salt (Common Ion Effect).

  • Target: Lower Lattice Energy. Use large, asymmetric counter-ions to disrupt packing.

Troubleshooting Q&A

Q: I isolated the HCl salt, but it's not dissolving in PBS. Why? A: You are likely fighting the Common Ion Effect. The high [Cl⁻] in PBS suppresses the solubility of your hydrochloride salt.

  • Solution: Switch to a Sulfonate Salt (Mesylate or Tosylate). These anions are larger, breaking up the crystal lattice, and are not present in standard biological buffers, avoiding the common ion effect.

Q: The free base is an oil/gum that won't dissolve in water. How do I handle it? A: This scaffold is a strong base (pKa > 10). It must be protonated to dissolve in water.

  • Protocol: Do not attempt to dissolve the free base directly in water. Dissolve it in 1.0 eq of dilute acid (e.g., 0.1 N methanesulfonic acid) before adding any buffer.

Decision Tree: Salt Selection Strategy

SaltSelection Start Start: Solubility Issue CheckMP Check Melting Point (MP) of Free Base Start->CheckMP HighMP High MP (>150°C) (Brick Dust) CheckMP->HighMP Rigid/Crystalline LowMP Low MP / Oil (Grease Ball) CheckMP->LowMP Amorphous BrickAction Strategy: Disrupt Lattice Use Asymmetric Counter-ions HighMP->BrickAction GreaseAction Strategy: Maximize Ionization Use Strong Acids LowMP->GreaseAction Salts1 Try: Mesylate, Tosylate, or Isethionate BrickAction->Salts1 Salts2 Try: HCl, HBr, or Sulfate GreaseAction->Salts2 Validation Precipitation? Salts1->Validation Test in PBS Salts2->Validation Test in PBS Success Proceed to Assay Validation->Success No Cyclodextrin Switch to Formulation (See Module 2) Validation->Cyclodextrin Yes

Figure 1: Strategic workflow for salt selection based on solid-state properties.

🧪 Module 2: Assay Handling & Stock Solutions

Issue: Compound crashes out when diluted from DMSO into media.

Technical Insight

The "Crash Out" phenomenon usually occurs because the compound is kinetically soluble in DMSO but thermodynamically unstable in water. When the DMSO "solvation shell" is stripped away by water, the hydrophobic fluorine atoms aggregate rapidly.

Troubleshooting Q&A

Q: My 10 mM DMSO stock freezes or shows crystals after thawing. A: DMSO has a high freezing point (19°C). Repeated freeze-thaw cycles induce nucleation.

  • Fix: Store stocks in DMSO:Water (90:10) or DMSO:Tert-butanol . The small water content depresses the freezing point and prevents "seed crystal" formation. Note: Ensure your compound is chemically stable to hydrolysis before adding water.

Q: When I add the DMSO stock to the cell media, I see a cloudy precipitate immediately. A: This is "Kinetic Precipitation." You are creating a local region of high concentration where the compound is no longer soluble.

  • Protocol: The Intermediate Dilution Step

    • Do not pipette 1 µL of 10 mM stock directly into 1 mL of media.

    • Step A: Dilute 10 mM stock 1:10 into a "transitional solvent" (e.g., PBS pH 4.0 or pure water if stable) to get 1 mM.

    • Step B: Add this 1 mM solution to your media. Why? This allows the compound to protonate fully (if using acidic water) or solvate gradually before facing the high-salt/high-pH environment of the media.

Q: What is the maximum DMSO concentration I can use? A: For this scaffold, solubility is often non-linear.

  • Data Table: Solubility Profile (Representative)

Solvent SystemSolubility Limit (mg/mL)Notes
Pure DMSO >50Excellent solvent.
PBS (pH 7.4) <0.01 (Free Base)Insoluble. Requires protonation.
PBS (pH 7.4) + 5% DMSO ~0.1 - 0.5Risk of precipitation over time (2-4h).
0.1 M HCl >10Forms soluble salt immediately.
20% HP-β-CD (pH 4) >5Recommended for dosing.

💊 Module 3: In Vivo Formulation (PK/PD)

Issue: How do I formulate this for oral (PO) or intravenous (IV) administration?

Technical Insight

Spirocyclic amines fit exceptionally well into the hydrophobic cavity of Cyclodextrins . The 7,7-difluoro group enhances this fit via hydrophobic interactions.

Formulation Protocols
Option A: The "Golden Standard" (Captisol / HP-β-CD)

Best for: IV, IP, and PO.

  • Vehicle: 20% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD) in 50 mM Acetate Buffer (pH 4.5).

  • Preparation:

    • Dissolve HP-β-CD in water.

    • Adjust pH to 4.0–4.5 using Methanesulfonic acid (MSA).

    • Add compound slowly with vortexing.

    • Sonicate for 20 mins.

    • Adjust final pH to 4.5–5.0 (if needed) with NaOH.

  • Mechanism: The acidic pH ensures the amine is protonated (solubility driver), while the cyclodextrin shields the hydrophobic fluorinated ring (aggregation preventer).

Option B: Cosolvent System (PEG/Water)

Best for: PO (Oral gavage) only.

  • Vehicle: 10% DMSO / 40% PEG400 / 50% Water (acidified).

  • Protocol:

    • Dissolve compound in DMSO (10% of final vol).

    • Add PEG400 (40% of final vol).

    • Slowly add 0.05 M Citric Acid (50% of final vol) while stirring.

    • Warning: If it turns cloudy, stop. You have hit the solubility limit.

Workflow: Formulation Decision Matrix

Formulation Input Route of Administration IV Intravenous (IV) Input->IV PO Oral (PO) Input->PO Cyclo 20% HP-β-CD pH 4.5 Buffer IV->Cyclo Preferred PO->Cyclo If Bioavailability Low Cosolv 10% DMSO / 40% PEG400 50% Acidic Water PO->Cosolv Cost-Effective Note CRITICAL: Maintain pH < 6.0 to keep amine protonated Cyclo->Note Cosolv->Note

Figure 2: Selection guide for in vivo vehicle formulation.

📚 References

  • Vertex AI Search . (2025). Physicochemical properties and solubility of 7,7-Difluoro-2-azaspiro[3.5]nonane. 1

  • Benchchem . (n.d.). A Comparative Analysis of Azaspiro[3.5]nonane and Other Spirocycles in Drug Discovery. 2

  • PubMed . (2018). Salt Formation Improved the Properties of a Candidate Drug During Early Formulation Development. 3

  • Royal Society of Chemistry . (2021). Tactics to Improve Solubility | The Medicinal Chemist's Guide to Solving ADMET Challenges. 4

  • PubMed . (2013). Strategies to address low drug solubility in discovery and development. 5

  • SinoShiny . (2025). How to improve the bioavailability of drugs using fluorinated pharmaceutical intermediates?. 6[7][8][9]

Sources

Troubleshooting

Troubleshooting chiral separation of 7,7-Difluoro-2-azaspiro[3.5]nonane enantiomers

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support resource for the enantioselective separation of 7,7-Difluoro-2-azaspiro[3.5]nonane. This guide is designed for researchers, chromatograph...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for the enantioselective separation of 7,7-Difluoro-2-azaspiro[3.5]nonane. This guide is designed for researchers, chromatographers, and drug development professionals who are navigating the complexities of resolving this unique chiral molecule. The rigid, basic nature of the azaspirocyclic core, combined with the electronic influence of the gem-difluoro group, presents specific challenges and opportunities in chiral method development.

This document provides in-depth, experience-driven answers to common questions and troubleshooting scenarios. Our goal is to move beyond simple procedural lists and explain the underlying chromatographic principles, empowering you to make informed decisions and develop robust, efficient separation methods.

Frequently Asked Questions (FAQs) & Troubleshooting Guide
Section 1: Getting Started - Initial Method Development

Question 1: I need to develop a chiral separation method for 7,7-Difluoro-2-azaspiro[3.5]nonane from scratch. Where should I begin?

Answer: A systematic screening approach is the most efficient path to success. The chromatographic behavior of enantiomers is notoriously difficult to predict, so an empirical screening across a range of well-chosen Chiral Stationary Phases (CSPs) and mobile phase modes is the industry-standard best practice.[1][2]

Given the structure of 7,7-Difluoro-2-azaspiro[3.5]nonane—a secondary amine, making it a basic compound—special attention must be paid to mobile phase additives to ensure good peak shape and achieve separation.

Your initial screening should focus on polysaccharide-based CSPs, as they demonstrate the broadest selectivity for a wide range of chiral compounds.[3][4] We recommend screening across the following modes:

  • Normal Phase (NP): This is often the most successful mode for amine-containing compounds.

  • Polar Organic (PO): Can offer alternative selectivity and is compatible with a wider range of solvents.

  • Reversed-Phase (RP): While sometimes less selective for this compound class, it should not be ruled out, especially with modern immobilized CSPs.

The table below outlines a robust starting point for your screening protocol.

Table 1: Recommended Initial Screening Conditions

Chromatographic Mode Recommended CSPs (Examples) Primary Mobile Phase Additive (Crucial for Basic Analyte)
Normal Phase (NP) CHIRALPAK® IA, IB, IC, IDCHIRALCEL® OD-H, OJ-H n-Hexane / 2-Propanol (IPA) (80:20, v/v)n-Hexane / Ethanol (EtOH) (85:15, v/v) 0.1% Diethylamine (DEA) or Butylamine
Polar Organic (PO) CHIRALPAK® IA, IB, IC, ID(Immobilized phases recommended) Acetonitrile (ACN) / Methanol (MeOH) (90:10, v/v)Methanol (100%) 0.1% Diethylamine (DEA) or Ethylenediamine (EDA)[5]

| Reversed-Phase (RP) | CHIRALPAK® IA, IB, IC, ID(Immobilized phases recommended) | Acetonitrile (ACN) / 20mM Ammonium Bicarbonate (pH 9) (50:50, v/v) | Buffer acts as ionic modifier |

Section 2: Common Troubleshooting Scenarios

Question 2: I'm not seeing any separation (a single, co-eluting peak) on my chosen column. What is my next step?

Answer: Co-elution indicates a lack of enantiorecognition under the current conditions. This is a common outcome during initial screening. The key is to systematically alter the parameters that govern the interaction between your analyte and the CSP.

  • Confirm Additive Presence: For a basic analyte like 7,7-Difluoro-2-azaspiro[3.5]nonane in Normal Phase, the absence of a basic additive (like DEA) is the most common reason for failure. The additive is essential to mask acidic residual silanols on the silica surface, which would otherwise cause strong, non-stereoselective interactions and poor peak shape.[5][6]

  • Change the Alcohol Modifier: The nature and concentration of the alcohol modifier in Normal Phase dramatically influence selectivity. If you see no separation with IPA, switch to Ethanol. The difference in hydrogen bonding capability and polarity can unlock the separation.

  • Switch to a Different CSP: If altering the mobile phase on one CSP doesn't work, the selector itself may not be suitable. The grooves and cavities of amylose-based CSPs (e.g., CHIRALPAK IA-series) and cellulose-based CSPs (e.g., CHIRALCEL OD-series) offer different steric and electronic environments.[7] A compound that doesn't resolve on one may resolve well on the other.

  • Explore a Different Mode: If Normal Phase screening is unsuccessful, switch to Polar Organic or Reversed-Phase mode. The chiral recognition mechanisms can be entirely different in these solvent systems.[7] For example, in RP, hydrophobic inclusion into the chiral selector's cavity can become a dominant interaction, which is absent in NP.[8]

Question 3: My peaks are showing significant tailing. How can I improve the peak shape?

Answer: Peak tailing for a basic compound is a classic symptom of undesirable secondary interactions with the stationary phase.

  • Cause: The secondary amine in your molecule is basic and can interact strongly with residual acidic silanol groups on the silica support of the CSP. This leads to a portion of the analyte being overly retained, resulting in a tailed peak.

  • Solution: The remedy is to suppress these interactions using a mobile phase additive.

    • Increase Additive Concentration: If you are already using 0.1% DEA, try increasing it to 0.2%. Do not exceed 0.5%, as it can sometimes negatively impact selectivity.[5]

    • Switch to a Stronger/Different Base: Different amines can be more effective at masking silanols. Ethylenediamine (EDA) or 2-aminoethanol have been shown to dramatically improve peak shape for certain compounds where DEA is less effective.[5] Note that these additives may have limited miscibility, so ensure your mobile phase contains at least 2% alcohol.[5]

    • Use an Immobilized Column: Covalently bonded (immobilized) CSPs often exhibit better inertness and can provide improved peak shapes compared to coated phases.[9][10]

Question 4: I have baseline separation, but my resolution (Rs) is less than 1.5. How can I optimize it?

Answer: Achieving a resolution of Rs ≥ 1.5 is critical for accurate quantification. When you have partial separation, you are in the optimization phase.

  • Adjust Alcohol Modifier Percentage: This is the most powerful tool in Normal Phase. A lower percentage of alcohol generally increases retention and often improves resolution, but can broaden peaks. Systematically vary the percentage (e.g., if you started at 20% IPA, try 15%, 10%, and 5%) to find the sweet spot between selectivity and efficiency.

  • Lower the Temperature: Enantioseparation is driven by the difference in Gibbs free energy of adsorption (Δ(ΔG°)) between the two enantiomers.[11] This process is often enthalpically driven (ΔH°), meaning that lowering the column temperature (e.g., from 25°C to 15°C or 10°C) can increase the interaction differences and significantly improve resolution.

  • Reduce the Flow Rate: Decreasing the flow rate (e.g., from 1.0 mL/min to 0.7 mL/min) can increase column efficiency (more theoretical plates) and give the enantiomers more time to interact with the CSP, often leading to better resolution, albeit with longer run times.

Workflow Diagrams & Protocols
Troubleshooting Logic for Chiral Separation

The following diagram outlines a logical workflow for troubleshooting common issues encountered during the method development for 7,7-Difluoro-2-azaspiro[3.5]nonane.

TroubleshootingWorkflow cluster_NoSep Actions for Co-elution cluster_PeakShape Actions for Peak Tailing cluster_LowRes Actions for Low Resolution Start Initial Result: Poor or No Separation NoSeparation Symptom: Single Co-eluting Peak Start->NoSeparation PoorShape Symptom: Severe Peak Tailing Start->PoorShape LowResolution Symptom: Rs < 1.5 Start->LowResolution CheckAdditive 1. Confirm 0.1% Basic Additive is Present NoSeparation->CheckAdditive IncreaseAdditive 1. Increase Additive Conc. (e.g., 0.1% -> 0.2% DEA) PoorShape->IncreaseAdditive OptimizeModifier 1. Decrease % Alcohol Modifier LowResolution->OptimizeModifier Success Resolution Goal Met (Rs >= 1.5) ChangeAlcohol 2. Switch Alcohol Modifier (e.g., IPA -> EtOH) CheckAdditive->ChangeAlcohol ChangeCSP 3. Screen on Different CSP (e.g., Amylose -> Cellulose) ChangeAlcohol->ChangeCSP ChangeMode 4. Change Chromatographic Mode (e.g., NP -> PO) ChangeCSP->ChangeMode ChangeMode->Success ChangeAdditive 2. Switch to Different Additive (e.g., DEA -> EDA) IncreaseAdditive->ChangeAdditive ChangeAdditive->Success LowerTemp 2. Decrease Column Temperature (e.g., 25°C -> 15°C) OptimizeModifier->LowerTemp LowerFlow 3. Decrease Flow Rate (e.g., 1.0 -> 0.7 mL/min) LowerTemp->LowerFlow LowerFlow->Success

Caption: A decision tree for troubleshooting the chiral separation of basic spirocyclic amines.

Protocol 1: Systematic Screening for Method Development

This protocol provides a step-by-step guide for the initial screening phase.

  • Analyte Preparation: Prepare a 1 mg/mL stock solution of racemic 7,7-Difluoro-2-azaspiro[3.5]nonane in a suitable solvent (e.g., Ethanol or 2-Propanol).

  • Column Selection: Select a minimum of two columns with different chiral selectors. A recommended starting pair is an amylose-based CSP (e.g., CHIRALPAK® IA) and a cellulose-based CSP (e.g., CHIRALCEL® OD-H).

  • Mobile Phase Preparation:

    • MP A: n-Hexane / 2-Propanol / Diethylamine (80:20:0.1, v/v/v)

    • MP B: n-Hexane / Ethanol / Diethylamine (85:15:0.1, v/v/v)

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 25 °C

    • Injection Volume: 5 µL

    • Detection: UV at 210 nm (or as appropriate for the chromophore)

  • Screening Execution:

    • Equilibrate Column 1 with MP A for at least 20 column volumes.

    • Inject the sample.

    • Flush the column and system, then equilibrate with MP B.

    • Inject the sample.

    • Repeat steps for Column 2.

  • Evaluation: Analyze the four resulting chromatograms. Look for any peak splitting, shoulder, or baseline separation. Calculate the selectivity (α) and resolution (Rs) for any separation observed. The condition showing the highest selectivity is the most promising candidate for optimization, even if the resolution is low.

Advanced Topics

Question 5: I need to invert the enantiomer elution order for a trace analysis application. How can this be achieved?

Answer: Inverting the elution order is highly desirable when quantifying a minor enantiomer in the presence of a major one, as it prevents the small peak from eluting on the tail of the large one.

The most reliable way to invert elution order is to use a CSP with the opposite absolute configuration.[9] Many "Pirkle-type" CSPs are available in both enantiomeric forms (e.g., based on D- and L-phenylglycine).[9] For polysaccharide phases, this is less common.

Alternatively, changes in the separation mechanism can sometimes lead to elution order reversal:

  • Changing the Alcohol Modifier: Switching from IPA to EtOH, or vice-versa, can sometimes alter the primary interaction sites and invert the order.

  • Changing Temperature: While less common, elution order can reverse at a specific "isoenantioselective temperature" where the separation mechanism shifts from being enthalpy-controlled to entropy-controlled.[11] This requires a systematic temperature study.

Mechanism of Chiral Recognition

Understanding the mechanism is key to rational method development. On a polysaccharide CSP, separation is achieved through a combination of transient interactions between the enantiomers and the chiral polymer.

ChiralRecognition cluster_CSP Polysaccharide CSP Groove CSP_Groove Chiral Groove (Cellulose/Amylose Polymer) Interactions_S Stronger Fit: - H-Bonding (NH group) - Steric Repulsion (F,F) - Dipole Stacking = Longer Retention CSP_Groove->Interactions_S Interactions_R Weaker Fit: - Suboptimal H-Bonding - Less Steric Clash = Shorter Retention CSP_Groove->Interactions_R Enantiomer_S S-Enantiomer Enantiomer_S->CSP_Groove Fits Well Enantiomer_R R-Enantiomer Enantiomer_R->CSP_Groove Fits Poorly

Caption: Simplified model of enantiomer interaction with a polysaccharide CSP.

For 7,7-Difluoro-2-azaspiro[3.5]nonane, the key interactions are likely:

  • Hydrogen Bonding: The secondary amine (-NH-) group can act as a hydrogen bond donor and acceptor.

  • Dipole-Dipole Interactions: The polar carbamate linkages in the CSP and the C-F bonds in the analyte contribute.

  • Steric Inclusion/Exclusion: The overall 3D shape of the spirocycle must fit into the chiral grooves or cavities on the CSP surface. One enantiomer will fit more snugly, leading to stronger overall interaction and longer retention time.

By methodically adjusting your mobile phase and temperature, you are fine-tuning the balance of these interactions to maximize the difference in retention time between the two enantiomers.

References
  • Welch, C. J., et al. (2004). Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases. Journal of Chromatography A, 1041(1-2), 211-7. [Link]

  • ResearchGate. (2025). Chiral Separation of Spiro-compounds and Determination Configuration. ResearchGate Publication. [Link]

  • Daicel Chiral Technologies. (2021). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Daicel Chiral Technologies. [Link]

  • Kumar, S., et al. (2021). The effect of mobile phase composition on the chiral separation of compounds. ResearchGate. [Link]

  • Pirkle, W. H., & Welch, C. J. (1994). Chiral mobile phase additives for improved liquid-chromatography separations.
  • I.B.S. Analytical. (n.d.). Chiral HPLC Method Development. I.B.S. Analytical. [Link]

  • Regis Technologies. (n.d.). CHIRAL STATIONARY PHASES. Regis Technologies Brochure. [Link]

  • Phenomenex. (n.d.). Chiral HPLC Separations: A Guide to Column Selection and Method Development. Phenomenex Guidebook. [Link]

  • Matarashvili, I., & Blazsó, G. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(4), 155-164. [Link]

  • Ribeiro, A. R., et al. (2021). Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobilization Methods. Molecules, 26(18), 5529. [Link]

  • Said, R. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

  • YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns. YMC Technical Note. [Link]

  • Ahuja, S. (2006). Chiral Drug Separation. Encyclopedia of Pharmaceutical Technology. [Link]

  • Wang, Y., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Society Reviews, 52(15), 5134-5185. [Link]

  • Spáčilová, L., et al. (2021). Enantiomeric Separation of New Chiral Azole Compounds. Molecules, 26(1), 229. [Link]

  • ResearchGate. (2016). Chiral Drugs & Various Processes to Separate Enantiomers. ResearchGate Publication. [Link]

  • Kirejev, V., et al. (2024). Enantioseparation of Proton Pump Inhibitors by HPLC on Polysaccharide-Type Stationary Phases: Enantiomer Elution Order Reversal, Thermodynamic Characterization, and Hysteretic Effect. International Journal of Molecular Sciences, 25(15), 8086. [Link]

Sources

Optimization

Technical Support Center: A Guide to Reducing Impurities in the Large-Scale Synthesis of 7,7-Difluoro-2-azaspiro[3.5]nonane

This technical guide is designed for researchers, scientists, and drug development professionals engaged in the large-scale synthesis of 7,7-Difluoro-2-azaspiro[3.5]nonane. As a critical building block in modern medicina...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide is designed for researchers, scientists, and drug development professionals engaged in the large-scale synthesis of 7,7-Difluoro-2-azaspiro[3.5]nonane. As a critical building block in modern medicinal chemistry, achieving high purity on a large scale is paramount. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during its synthesis, with a focus on impurity profiling and reduction strategies.

Proposed Synthetic Pathway Overview

A common and logical approach to the synthesis of 7,7-Difluoro-2-azaspiro[3.5]nonane on a large scale involves a two-step process starting from a protected 2-azaspiro[3.5]nonan-7-one. This precursor is then subjected to deoxydifluorination. A nitrogen-protecting group, such as tert-butoxycarbonyl (Boc), is crucial for the stability and reactivity of the molecule during these transformations.

Synthetic_Workflow cluster_0 Step 1: Synthesis of Precursor cluster_1 Step 2: Gem-Difluorination cluster_2 Step 3: Deprotection & Isolation Start Commercially Available Starting Materials Ketone_Formation Synthesis of N-Boc-2-azaspiro[3.5]nonan-7-one Start->Ketone_Formation Multi-step synthesis Fluorination Deoxydifluorination with DAST or Deoxo-Fluor® Ketone_Formation->Fluorination Deprotection Acidic Removal of Boc Group Fluorination->Deprotection Purification Purification and/or Salt Formation Deprotection->Purification Final_Product 7,7-Difluoro-2-azaspiro[3.5]nonane (as free base or salt) Purification->Final_Product

Caption: Proposed workflow for the synthesis of 7,7-Difluoro-2-azaspiro[3.5]nonane.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section is organized to address potential issues that may arise during the key steps of the synthesis: gem-difluorination and deprotection.

Part 1: The Gem-Difluorination Step

The conversion of the ketone in N-Boc-2-azaspiro[3.5]nonan-7-one to the gem-difluoro moiety is the most critical step and often the primary source of impurities.

Question 1: My gem-difluorination reaction is showing low conversion, with significant amounts of the starting ketone remaining. What are the likely causes and how can I improve the yield?

Answer: Low conversion in deoxydifluorination reactions is a common issue, often stemming from several factors:

  • Insufficient Reagent Stoichiometry: For sterically hindered or less reactive ketones, a larger excess of the fluorinating agent is often necessary to drive the reaction to completion.

  • Moisture Contamination: Fluorinating reagents like Diethylaminosulfur Trifluoride (DAST) and Deoxo-Fluor® react vigorously with water.[1] Any moisture in the reaction will consume the reagent and lead to lower yields.

  • Low Reaction Temperature: While safer, lower temperatures can significantly slow down the reaction rate for less reactive ketones.

  • Reagent Quality: The quality and age of the fluorinating reagent can impact its reactivity.

Troubleshooting Steps:

  • Increase Reagent Stoichiometry: Gradually increase the equivalents of DAST or Deoxo-Fluor® from a typical 1.5-2.0 equivalents up to 3.0 or more, while carefully monitoring the reaction progress by TLC or LC-MS.

  • Ensure Anhydrous Conditions: All glassware must be thoroughly flame- or oven-dried. Solvents should be anhydrous grade and handled under an inert atmosphere (e.g., nitrogen or argon).

  • Optimize Reaction Temperature: Cautiously increase the reaction temperature. For DAST, it is critical not to exceed 90°C due to the risk of detonation.[1] Deoxo-Fluor® is more thermally stable and may be a better choice for less reactive substrates that require heating.[2]

  • Use Fresh Reagent: Whenever possible, use a fresh bottle of the fluorinating agent or one that has been properly stored.

Question 2: I am observing a significant impurity with a molecular weight corresponding to the loss of HF from my desired product. What is this impurity and how can I prevent its formation?

Answer: This impurity is likely a vinyl fluoride, a common byproduct in the deoxofluorination of enolizable ketones.[1] It forms through an elimination pathway that competes with the desired substitution reaction.

Impurity_Formation Ketone N-Boc-2-azaspiro[3.5]nonan-7-one Intermediate Alkoxyaminosulfur Difluoride Intermediate Ketone->Intermediate Reaction with DAST Product Desired Product: 7,7-Difluoro-2-azaspiro[3.5]nonane Intermediate->Product SN2/SN1 Pathway (Substitution) Impurity Vinyl Fluoride Impurity Intermediate->Impurity E2/E1 Pathway (Elimination of HF)

Caption: Competing pathways of substitution and elimination in gem-difluorination.

Troubleshooting Steps to Minimize Vinyl Fluoride Formation:

  • Lower Reaction Temperature: Elimination reactions are often favored at higher temperatures. Running the reaction at the lowest temperature that still allows for a reasonable reaction rate can suppress the formation of the vinyl fluoride byproduct.

  • Choice of Fluorinating Agent: The choice of fluorinating agent and solvent can influence the ratio of substitution to elimination. Experimenting with different reagents may be beneficial.

  • Use of a Non-Polar Solvent: Running the reaction in a non-polar solvent such as hexane or toluene may disfavor the elimination pathway.

Question 3: My reaction mixture is turning dark, and I am seeing multiple unidentified byproducts. What is happening?

Answer: Significant darkening of the reaction mixture often indicates decomposition of the fluorinating reagent or the substrate. DAST, in particular, is known to be thermally unstable and can decompose, especially at elevated temperatures.[1]

Troubleshooting Steps:

  • Strict Temperature Control: Maintain the recommended temperature range for the chosen fluorinating agent. For exothermic reactions, ensure efficient cooling and slow addition of the reagent.

  • Check Starting Material Purity: Impurities in the starting ketone can sometimes catalyze decomposition pathways. Ensure the N-Boc-2-azaspiro[3.5]nonan-7-one precursor is of high purity before the fluorination step.

  • Use a More Stable Reagent: If the reaction requires heating, consider using a more thermally stable alternative to DAST, such as Deoxo-Fluor®.[2]

Impurity IDCommon NamePotential OriginRecommended Analytical Method
IMP-01 Unreacted KetoneIncomplete reactionLC-MS, GC-MS
IMP-02 Vinyl FluorideElimination side reactionLC-MS, GC-MS, 19F NMR
IMP-03 Ring-Opened ByproductHarsh reaction conditionsLC-MS
IMP-04 Deprotected ProductPremature loss of Boc groupLC-MS
Part 2: Deprotection and Purification

The final step of removing the Boc protecting group and purifying the active pharmaceutical ingredient (API) can also introduce or fail to remove critical impurities.

Question 4: The removal of the Boc protecting group is incomplete or is leading to decomposition of my product. What are the optimal conditions?

Answer: Incomplete deprotection or product decomposition can be a challenge. The choice of acid and reaction conditions are critical.

Troubleshooting Steps:

  • Choice of Acid: Trifluoroacetic acid (TFA) in dichloromethane (DCM) is a common and effective method for Boc deprotection.[3] Alternatively, HCl in a solvent like dioxane or methanol can be used. The choice may depend on the desired salt form of the final product.

  • Control Reaction Temperature: Perform the deprotection at a low temperature (e.g., 0 °C to room temperature) and monitor the reaction closely by TLC or LC-MS to avoid over-exposure to acidic conditions which could lead to side reactions.

  • Careful Work-up: After deprotection, it is crucial to carefully neutralize the acid with a base (e.g., a saturated aqueous solution of sodium bicarbonate) to isolate the free amine.[3] Incomplete neutralization can lead to issues in downstream processing and purification.

Question 5: How can I effectively purify the final 7,7-Difluoro-2-azaspiro[3.5]nonane on a large scale?

Answer: Large-scale purification requires robust and scalable methods.

Recommended Purification Strategies:

  • Crystallization/Salt Formation: If the product is a solid, crystallization is one of the most effective methods for purification on a large scale. This can be performed on the free base or a suitable salt (e.g., hydrochloride or hydrobromide). Experiment with different solvent systems to find conditions that provide good recovery and high purity.

  • Column Chromatography: For large-scale purification, flash chromatography using a larger column and appropriate stationary phase (e.g., silica gel or neutral alumina) can be effective.[4] Method development at the lab scale is crucial to determine the optimal solvent system for good separation of the desired product from its impurities.

  • Distillation: If the free base is a liquid with a suitable boiling point, vacuum distillation can be a highly effective and scalable purification method.

Experimental Protocols

Protocol 1: General Procedure for Gem-Difluorination of N-Boc-2-azaspiro[3.5]nonan-7-one

  • To a flame-dried reactor under a nitrogen atmosphere, add the N-Boc-2-azaspiro[3.5]nonan-7-one (1.0 eq) and anhydrous dichloromethane (DCM).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add Deoxo-Fluor® (1.5 - 2.0 eq) dropwise, maintaining the internal temperature below 5 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the slow, sequential addition of a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude N-Boc-7,7-Difluoro-2-azaspiro[3.5]nonane.

Protocol 2: General Procedure for Boc Deprotection

  • To a solution of crude N-Boc-7,7-Difluoro-2-azaspiro[3.5]nonane (1.0 eq) in dichloromethane (DCM), add trifluoroacetic acid (TFA) (5-10 eq) at 0 °C.

  • Stir the reaction mixture at room temperature for 1-2 hours, monitoring by TLC until the starting material is no longer visible.

  • Concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in DCM and wash with a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude 7,7-Difluoro-2-azaspiro[3.5]nonane.

References

  • Organic Chemistry Portal. Ketone to Difluoro - Common Conditions. URL: [Link]

  • Google Patents. Synthesis method of drug intermediate 7-oxo-2-azaspiro [3.5] nonane.

Sources

Troubleshooting

Technical Support Center: Characterization of 7,7-Difluoro-2-azaspiro[3.5]nonane

Status: Operational Ticket Focus: Analytical Chemistry & Structural Elucidation Assigned Specialist: Senior Application Scientist Introduction: The Molecule & The Mission You are likely working with 7,7-Difluoro-2-azaspi...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Ticket Focus: Analytical Chemistry & Structural Elucidation Assigned Specialist: Senior Application Scientist

Introduction: The Molecule & The Mission

You are likely working with 7,7-Difluoro-2-azaspiro[3.5]nonane as a bioisostere for piperidine or a conformationally restricted scaffold in a drug discovery campaign. This building block offers a unique combination of metabolic stability (due to fluorination) and precise vector orientation (due to the spirocyclic core).

However, its characterization presents a "perfect storm" of analytical challenges:

  • The "Invisible" Analyte: It lacks a UV chromophore, making standard HPLC-UV useless.

  • The "Ghost" Splitting: The gem-difluoro group creates complex NMR splitting patterns that mimic impurities.

  • The "Disappearing" Solid: The free base is volatile and hygroscopic.

This guide is designed to troubleshoot these specific issues using self-validating protocols.

Module 1: NMR Spectroscopy Troubleshooting

Ticket #001: "My C Spectrum looks like a mixture of impurities."

Diagnosis: You are likely misinterpreting Carbon-Fluorine (


) coupling  as impurity peaks. The gem-difluoro group at the 7-position splits not just the attached carbon, but also neighboring carbons up to 3-4 bonds away.

The Causality: Fluorine (


) has a spin of 1/2 and 100% natural abundance. It couples strongly to 

. In a rigid spirocyclic system, these couplings are distinct and non-negotiable.

Resolution Protocol: Verify the splitting constants (


-values) against the table below. If your "impurity" peaks are spaced by these exact Hertz values, they are part of your molecule.

Table 1: Expected


C-F Coupling Constants (Gem-Difluoro Cyclohexane Core) 
Carbon PositionSplitting PatternCoupling Constant (

)
Cause
C-7 (Direct) Triplet (

)
~240 Hz

(Direct bond)
C-6 / C-8 (

)
Triplet (

)
~22 - 25 Hz

(Geminal)
C-5 / C-9 (

)
Triplet or dd~5 - 10 Hz

(Vicinal)
C-Spiro (C-1) Broad Singlet or

< 5 Hz

(Long range)

Pro Tip: Run a


-decoupled 

NMR
experiment. If the "impurities" collapse into single peaks, your sample is pure.
Ticket #002: "The NMR shows a complex AB pattern instead of a singlet."

Diagnosis: Conformational locking. The spiro[3.5]nonane system prefers a chair conformation for the cyclohexane ring.

The Causality: In a fixed chair conformation, the two fluorine atoms at C-7 are diastereotopic (one axial, one equatorial). They are chemically distinct environments.

  • Scenario A (Fast Flipping): At room temperature, if the ring flips rapidly, you see a time-averaged signal (broad singlet or triplet).

  • Scenario B (Locked/Slow): If the ring flip is slow (common in bulky spiro salts), you see an AB quartet (two doublets with large geminal coupling,

    
     Hz).
    

Self-Validating Test: Run a Variable Temperature (VT) NMR .

  • Heat to 50°C: The signal should sharpen into a singlet/triplet as flipping accelerates (coalescence).

  • Cool to -40°C: The signal should resolve into a clear AB quartet.

Visualization: NMR Signal Logic Tree

NMR_Logic start Observation: Extra Peaks in 13C NMR check_split Are peaks symmetric triplets/doublets? start->check_split measure_J Measure J-coupling (Hz) check_split->measure_J Yes decision_3 J ≠ Standard CF values check_split->decision_3 No (Random peaks) decision_1 J ≈ 240 Hz measure_J->decision_1 decision_2 J ≈ 22 Hz measure_J->decision_2 measure_J->decision_3 conclusion_1 Confirmed: C-7 (Gem-difluoro) decision_1->conclusion_1 conclusion_2 Confirmed: C-6/C-8 (Neighbors) decision_2->conclusion_2 conclusion_3 Likely Impurity decision_3->conclusion_3

Caption: Logic flow for distinguishing C-F coupling from impurities in


 NMR spectra.

Module 2: Chromatography & Detection

Ticket #003: "No signal on HPLC-UV (254 nm)."

Diagnosis: 7,7-Difluoro-2-azaspiro[3.5]nonane is non-chromophoric . It has no conjugated


-systems to absorb UV light.

The Solution: Do not rely on 210 nm (end absorption); it is non-specific and noisy. Switch detection methods.

Recommended Workflows:

  • Primary Method: Charged Aerosol Detection (CAD) or ELSD

    • Why: Detects any non-volatile analyte regardless of optical properties.

    • Condition: Mobile phase must be volatile (e.g., Formic acid/Ammonium formate). Avoid phosphate buffers.

  • Alternative Method: Derivatization (For UV-only labs)

    • Protocol: React the secondary amine with Benzoyl Chloride or Fmoc-Cl .

    • Reaction: Mix sample + 2 eq. Benzoyl Chloride + 3 eq. Et3N in DCM for 15 mins.

    • Result: The benzamide derivative is UV-active (254 nm) and lipophilic (better retention).

  • LC-MS (TIC Mode)

    • Ionization: ESI Positive Mode (

      
      ).
      
    • Mass: Monoisotopic mass is ~161.1 Da.[1] Look for

      
       162.1.
      
    • Note: The fluorine atoms do not significantly alter the mass defect but provide a unique isotopic lack (no M+2 from Cl/Br).

Ticket #004: "Peak tailing is severe on C18 columns."

Diagnosis: Secondary amine interaction with residual silanols on the silica column.

Troubleshooting Guide:

VariableAdjustmentReason
pH Increase to pH 9.5 - 10 Deprotonates the amine (pKa ~10-11), reducing ionic interaction with silanols. Requires high-pH stable column (e.g., XBridge, Gemini).
Additive Add 0.1% TFA Ion-pairing agent. TFA anions pair with the protonated amine, masking the charge and improving shape.
Column Switch to HILIC If retention is too low on C18 (compound is polar), HILIC works well for polar amines.

Module 3: Handling & Stability

Ticket #005: "My sample evaporated overnight."

Diagnosis: The free base of spirocyclic amines can be surprisingly volatile and is often an oil.

Corrective Action: Always store this compound as a salt.

  • HCl Salt: Solid, stable, non-volatile.

  • TFA Salt: Often an oil or hygroscopic gum (common from prep-HPLC).

  • Storage: Keep at -20°C under Argon.

Conversion Protocol (Free Base


 HCl Salt): 
  • Dissolve free base in diethyl ether or 1,4-dioxane.

  • Add 4M HCl in Dioxane (1.1 eq) dropwise at 0°C.

  • White precipitate forms immediately.

  • Filter and wash with cold ether. Do not rotovap to dryness from water (hard to crystallize).

References

  • Abraham, R. J., & Edgar, M. (1998). Substituent Chemical Shifts in NMR. Part 5: Mono and Difluoro S.C.S. in rigid molecules. (Provides foundational data on gem-difluoro cyclohexane coupling constants).

  • BenchChem Technical Support. (2025). Analytical Methods for 7-Azaspiro[3.5]nonane Reactions.[2][3] (General handling of spiro-amine scaffolds).

  • Wahl, O., & Holzgrabe, U. (2015).[4] No chromophore - no problem? Strategies for the analysis of non-chromophoric compounds. (Strategies for CAD/ELSD detection of amines).

  • PubChem Compound Summary. (2025). 7,7-Difluoro-2-azaspiro[3.5]nonane.[1][5][6][7] (Physical properties and identifiers).

Sources

Optimization

Preventing degradation of 7,7-Difluoro-2-azaspiro[3.5]nonane during workup

Introduction Welcome to the technical support center for 7,7-Difluoro-2-azaspiro[3.5]nonane. This guide is designed for researchers, scientists, and professionals in drug development who are working with this unique fluo...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Welcome to the technical support center for 7,7-Difluoro-2-azaspiro[3.5]nonane. This guide is designed for researchers, scientists, and professionals in drug development who are working with this unique fluorinated spirocycle. The introduction of a gem-difluoro group into the 2-azaspiro[3.5]nonane scaffold can significantly alter its physicochemical properties, including lipophilicity and metabolic stability, making it a valuable building block in medicinal chemistry.[1] However, the presence of the difluoromethylene group also introduces specific challenges during synthetic workup and purification.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate potential issues and prevent the degradation of 7,7-Difluoro-2-azaspiro[3.5]nonane during your experimental workup. The advice herein is based on established principles of organic chemistry and practical field experience.

Troubleshooting Guide: Preventing Degradation During Workup

This section addresses specific problems you might encounter during the workup of reactions involving 7,7-Difluoro-2-azaspiro[3.5]nonane.

Problem 1: Low recovery of the desired product after aqueous workup.

Possible Cause A: Emulsion Formation

Amines, especially those with some degree of lipophilicity, can act as surfactants and cause emulsions during aqueous extraction, leading to product loss in the aqueous or interfacial layer.

Solution:

  • Brine Wash: After the initial aqueous washes, perform a final wash with a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of theaqueous layer, which helps to break emulsions and reduces the solubility of the organic product in the aqueous phase.

  • Solvent Modification: If emulsions persist, consider diluting the organic layer with a less polar solvent like diethyl ether or hexanes before the brine wash.

  • Filtration: Passing the emulsified mixture through a pad of Celite® can sometimes help to break up the emulsion.[2]

Possible Cause B: Partitioning into the Aqueous Layer

If the aqueous phase is acidic, the secondary amine of 7,7-Difluoro-2-azaspiro[3.5]nonane will be protonated, forming a water-soluble ammonium salt.

Solution:

  • Basify the Aqueous Layer: Carefully adjust the pH of the aqueous layer to >10 with a suitable base (e.g., 1M NaOH, saturated NaHCO₃, or K₂CO₃) before extraction. This will ensure the amine is in its freebase form and partitions into the organic layer.

  • Back-Extraction: If you suspect product loss to the aqueous layer, basify the combined aqueous layers and re-extract with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

Problem 2: Evidence of product degradation (e.g., unexpected spots on TLC, new peaks in NMR/LC-MS) after workup.

Possible Cause A: Instability to Strong Acid or Base

While the gem-difluoro group is generally stable, harsh acidic or basic conditions can potentially lead to degradation pathways. The electron-withdrawing nature of the fluorine atoms can influence the reactivity of the neighboring carbons.[3][4]

Solution:

  • Use of Mild Acids/Bases: For pH adjustments, opt for milder reagents. For acidic washes (e.g., to remove non-fluorinated amine impurities), use dilute solutions of acids like citric acid or ammonium chloride. For basification, saturated sodium bicarbonate is often sufficient.

  • Control Temperature: Perform all extractions and washes at room temperature or below (0-5 °C) to minimize the rate of potential degradation reactions.

  • Minimize Contact Time: Do not let the organic layer remain in contact with acidic or basic aqueous solutions for extended periods. Separate the layers promptly after mixing.

Possible Cause B: Ring-Opening or Rearrangement

Spirocycles can sometimes be susceptible to ring-opening or rearrangement reactions, especially under harsh conditions or in the presence of certain reagents.

Solution:

  • Careful Quenching: If the reaction involves highly reactive reagents like lithium aluminum hydride (LiAlH₄), a careful quenching procedure is critical. The Fieser work-up (sequential addition of water, 15% aqueous NaOH, and then more water) is recommended to manage the exotherm and minimize side reactions.[5][6]

  • Avoid Strong Lewis Acids: Be cautious with the use of strong Lewis acids during workup, as they can potentially coordinate to the nitrogen or fluorine atoms and promote undesired reactions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended pH range for the aqueous workup of 7,7-Difluoro-2-azaspiro[3.5]nonane?

A1: To ensure the compound remains in its freebase form and partitions into the organic layer, the pH of the aqueous phase should be maintained between 9 and 11. Below this range, protonation of the secondary amine will increase its water solubility. Above this range, while generally stable, very harsh basic conditions (pH > 12) should be avoided to minimize the risk of any potential base-mediated degradation pathways.[7]

Q2: Which solvents are recommended for the extraction of 7,7-Difluoro-2-azaspiro[3.5]nonane?

A2: Dichloromethane (DCM) and ethyl acetate (EtOAc) are generally good choices for extracting 7,7-Difluoro-2-azaspiro[3.5]nonane. DCM is denser than water and is a good solvent for many amines. Ethyl acetate is less dense than water and is also effective, though it is more prone to hydrolysis under strongly acidic or basic conditions. For a summary of solvent properties, see the table below.

SolventDensity (g/mL)Boiling Point (°C)PolarityComments
Dichloromethane1.3339.6Polar aproticGood for extracting amines; forms the bottom layer.
Ethyl Acetate0.90277.1Polar aproticGood general-purpose solvent; can be prone to hydrolysis.
Diethyl Ether0.71334.6NonpolarCan be used to reduce emulsion formation.

Q3: My reaction is N-Boc protected 7,7-Difluoro-2-azaspiro[3.5]nonane. What are the best conditions for deprotection without degrading the core structure?

A3: For Boc deprotection, trifluoroacetic acid (TFA) in dichloromethane (DCM) is a standard and effective method.[5] To minimize potential side reactions, it is advisable to perform the reaction at a low temperature (0 °C) and monitor it closely by TLC or LC-MS. Once the deprotection is complete, the TFA must be thoroughly neutralized during the workup. A wash with saturated sodium bicarbonate solution is crucial to isolate the free amine.

Q4: How should I purify crude 7,7-Difluoro-2-azaspiro[3.5]nonane?

A4: Column chromatography on silica gel is a common method for purification. However, secondary amines can sometimes streak on silica gel. To mitigate this, you can:

  • Use a mobile phase containing a small amount of a basic modifier , such as triethylamine (0.1-1%) or ammonium hydroxide.

  • Use neutral or basic alumina as the stationary phase instead of silica gel.

Experimental Protocols

Protocol 1: Standard Aqueous Workup for 7,7-Difluoro-2-azaspiro[3.5]nonane
  • Cool the reaction mixture to room temperature.

  • If the reaction solvent is water-miscible (e.g., THF, acetonitrile), remove it under reduced pressure.

  • Dilute the residue with a suitable organic solvent (e.g., DCM or EtOAc) and water.

  • Separate the layers.

  • Wash the organic layer sequentially with: a. Water (to remove water-soluble impurities). b. Saturated aqueous sodium bicarbonate solution (to neutralize any remaining acid). c. Saturated aqueous sodium chloride (brine) (to break emulsions and remove excess water).

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

Protocol 2: Workup Following a Lithium Aluminum Hydride (LiAlH₄) Reduction
  • Cool the reaction mixture to 0 °C in an ice bath.

  • Under vigorous stirring, cautiously and sequentially add the following dropwise: a. 'x' mL of water (where 'x' is the mass of LiAlH₄ in grams used in the reaction). b. 'x' mL of 15% aqueous NaOH solution. c. '3x' mL of water.

  • Allow the mixture to warm to room temperature and stir for 15-30 minutes. A granular precipitate of aluminum salts should form.

  • Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with the reaction solvent (e.g., THF or Et₂O).

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

Visualizations

Decision Tree for Troubleshooting Workup Issues

A decision tree to diagnose and solve common workup problems.

References

  • Wang, J., et al. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters. Retrieved from [Link]

  • Fluoride Action Network. (2019). The Dark Side of Fluorine. Retrieved from [Link]

  • University of Rochester. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

  • Li, Y., et al. (2021). Late-stage gem-difluoroallylation of phenol in bioactive molecules and peptides with 3,3-difluoroallyl sulfonium salts. Chemical Science. Retrieved from [Link]

  • PubChem. (n.d.). 7,7-difluoro-2-azaspiro[3.5]nonane. Retrieved from [Link]

  • French-Ukrainian Journal of Chemistry. (2023). oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. Retrieved from [Link]

  • Tang, S., et al. (2018). Synthesis of 6,6- and 7,7-Difluoro-1-Acetamidopyrrolizidines and Their Oxidation Catalyzed by the Nonheme Fe Oxygenase LolO. The Journal of Organic Chemistry. Retrieved from [Link]

  • ResearchGate. (2021). An improved synthesis of 2-oxa-7-azaspiro[3][6]nonane and analogs as novel reagents in medicinal chemistry. Retrieved from [Link]

  • Bobek, M., et al. (2013). Synthesis, Reactivity, and Antibacterial Activity of gem-Difluoroalkene, Difluoromethyl, and Trifluoromethyl β-Lactams. Organic Letters. Retrieved from [Link]

  • Al-Harrasi, A., et al. (2016). Synthesis, Molecular Structure and Spectroscopic Investigations of Novel Fluorinated Spiro Heterocycles. Molecules. Retrieved from [Link]

  • Lu, D. P., et al. (2018). Deconstructive fluorination of cyclic amines by carbon-carbon cleavage. Science. Retrieved from [Link]

  • Royal Society of Chemistry. (2024). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. Chemical Science. Retrieved from [Link]

  • Douglas, J. T., et al. (2022). Synthesis of Dihydropyridine Spirocycles by Semi-Pinacol-Driven Dearomatization of Pyridines. Organic Letters. Retrieved from [Link]

  • Webb, N. J., & Britton, R. (2019). Organocatalytic Strategy for Hydrophenolation of Gem-Difluoroalkenes. Organic Letters. Retrieved from [Link]

  • ACS Publications. (2023). Synthesis of gem-Difluoroalkenes via Cobalt-Catalyzed Alkylation of α-Trifluoromethyl Alkenes with α-Chloro Esters. The Journal of Organic Chemistry. Retrieved from [Link]

  • Hunter, L. (2018). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Mykhailiuk, P. K. (2021). A stereochemical journey around spirocyclic glutamic acid analogs. RSC Medicinal Chemistry. Retrieved from [Link]

  • MilliporeSigma. (n.d.). 7,7-difluoro-2-azaspiro[3.5]nonane. Retrieved from [Link]

  • CHIMIA. (n.d.). Process Development and Preparation of Fluorinated Compounds from Gram up to Kilogram Scale. Retrieved from [Link]

  • Preprints.org. (2023). Synthetic Routes to Approved Drugs Containing a Spirocycle. Retrieved from [Link]

  • Mykhailiuk, P. K. (2021). Oxa-spirocycles: synthesis, properties and applications. Chemical Science. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Synthesis of fluorinated spiro-1,3-oxazines and thiazines via Selectfluor-mediated intramolecular cyclization. Retrieved from [Link]

  • Royal Society of Chemistry. (2021). Stereoselective synthesis and applications of spirocyclic oxindoles. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Catalyst Selection for Azaspirocycle Formation

Welcome to the technical support center for azaspirocycle synthesis. Azaspirocycles are privileged scaffolds in medicinal chemistry, prized for their unique three-dimensional architecture which can lead to improved physi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for azaspirocycle synthesis. Azaspirocycles are privileged scaffolds in medicinal chemistry, prized for their unique three-dimensional architecture which can lead to improved physicochemical properties.[1] However, their synthesis, particularly the stereoselective construction of the spirocyclic core, presents significant challenges. Catalyst selection is paramount to achieving high yields and selectivities.

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple protocols to explain the underlying chemical principles that govern catalyst performance in these complex transformations.

Troubleshooting Guide: Addressing Common Experimental Hurdles

This section addresses specific, common problems encountered during the catalytic synthesis of azaspirocycles. The format is designed to help you systematically diagnose and solve issues in your experiments.

Q1: My reaction yield is low or non-existent. What are the primary factors to investigate?

Low yield is one of the most frequent challenges and can arise from multiple sources. A systematic approach is the most effective way to identify the root cause.[2]

Potential Causes & Systematic Solutions:

  • Sub-Optimal Reaction Conditions: The chosen temperature, time, or concentration may not be suitable for your specific substrate-catalyst combination.[2]

    • Solution: Systematically screen reaction parameters. Some reactions require higher temperatures to overcome activation barriers, while others benefit from lower temperatures to minimize side reactions and product decomposition.[2][3] Monitor the reaction by TLC or LC-MS at various time points to build a reaction profile. If the reaction stalls, it may indicate catalyst deactivation; if the product appears and then vanishes, decomposition is likely.[4]

  • Poor Starting Material Quality: Impurities in substrates or solvents (e.g., water, oxygen) can poison the catalyst or lead to unwanted side reactions.[2]

    • Solution: Ensure the purity of your starting materials using techniques like recrystallization or column chromatography. Solvents should be rigorously dried and reactions should be conducted under an inert atmosphere (Argon or Nitrogen), especially when using air-sensitive catalysts like many Pd, Ni, or Rh complexes.[3][4]

  • Catalyst Inactivity or Deactivation: The catalyst itself may be the issue.

    • Solution:

      • Verify Catalyst Integrity: Ensure the catalyst has not degraded. If it is old or has been improperly stored, consider using a fresh batch.[5] For reactions requiring in-situ catalyst activation (e.g., pre-catalyst and ligand mixing), ensure the activation step is performed correctly.[6][7]

      • Increase Catalyst Loading: The amount of catalyst may be insufficient.[5] Incrementally increase the catalyst loading (e.g., from 1 mol% to 5 mol%) to see if conversion improves. However, be aware that higher loadings can sometimes lead to more side products.

      • Ligand Dissociation/Decomposition: At elevated temperatures, the ligand can dissociate from the metal center, leading to a less active or selective catalyst. If high temperatures are required, select a catalyst with a more robust, tightly-binding ligand.[5]

  • Product Instability: The desired azaspirocycle may be unstable under the reaction or workup conditions.[2][4]

    • Solution: Analyze the crude reaction mixture at different intervals. If product decomposition is observed, consider a milder workup procedure (e.g., avoiding harsh pH conditions) or shortening the reaction time.[2] Quenching the reaction as soon as the starting material is consumed is critical.[4]

Q2: I'm observing poor diastereoselectivity or a mixture of diastereomers. How can I improve the stereochemical outcome?

Achieving high diastereoselectivity is a critical and common challenge in constructing the complex 3D architecture of azaspirocycles.[2][8] The outcome is dictated by the relative energies of the diastereomeric transition states.

Potential Causes & Systematic Solutions:

  • Inadequate Catalyst/Ligand Control: The catalyst and its associated ligand are the primary drivers of stereoselectivity.

    • Solution: Screen a panel of catalysts and ligands. The steric and electronic properties of the ligand create a specific chiral environment around the metal center that influences the facial selectivity of the reaction. For instance, in Rh-catalyzed cyclopropanations, different chiral dirhodium tetracarboxylate catalysts can yield vastly different diastereomeric ratios (d.r.).[9] Similarly, in intramolecular Heck reactions, the ligand choice is crucial for controlling the cyclization pathway.[8]

  • Solvent Effects: The polarity and coordinating ability of the solvent can significantly influence the geometry of the transition state.[2]

    • Solution: Conduct a solvent screen using a range of solvents with varying polarities (e.g., Toluene, THF, Dichloromethane, Acetonitrile). In some cases, a change in solvent can dramatically alter or even reverse the diastereoselectivity.[2]

  • Reaction Temperature: Temperature affects the energy difference between competing transition states.

    • Solution: Lowering the reaction temperature often enhances diastereoselectivity.[3] This is because the reaction is under kinetic control, and lower temperatures provide a greater energy differentiation between the favored and disfavored transition states.

  • Substrate-Based Control: The inherent stereochemistry or steric bulk of the starting material can direct the formation of a specific diastereomer.

    • Solution: If possible, consider modifying the substrate. Introducing a bulky protecting group or a directing group can block one face of the molecule, forcing the reaction to proceed from the less hindered face.[3]

Troubleshooting Workflow

Use the following flowchart to systematically diagnose and resolve common issues during azaspirocycle synthesis.

G start Problem Encountered: Low Yield / Poor Selectivity check_sm Step 1: Verify Starting Materials start->check_sm sm_ok Purity & Integrity Confirmed? check_sm->sm_ok purify_sm Action: Purify Substrates & Dry Solvents sm_ok->purify_sm No check_catalyst Step 2: Evaluate Catalyst System sm_ok->check_catalyst Yes purify_sm->check_sm catalyst_ok Fresh Catalyst & Ligand? check_catalyst->catalyst_ok new_catalyst Action: Use Fresh Catalyst & Check Loading catalyst_ok->new_catalyst No check_conditions Step 3: Analyze Reaction Conditions catalyst_ok->check_conditions Yes new_catalyst->check_catalyst conditions_ok Conditions Optimized? check_conditions->conditions_ok optimize_conditions Action: Screen Temperature, Concentration, & Time conditions_ok->optimize_conditions No check_selectivity Step 4: Address Selectivity Issue conditions_ok->check_selectivity Yes, but selectivity is poor optimize_conditions->check_conditions success Problem Resolved screen_ligands Action: Screen Ligand Panel (Vary Sterics/Electronics) check_selectivity->screen_ligands screen_solvents Action: Screen Solvents (Vary Polarity) screen_ligands->screen_solvents screen_solvents->success G start Goal: Optimize Selectivity initial_hit Initial Catalyst 'Hit' Identified (Good Conversion, Poor Selectivity) start->initial_hit ligand_class Select Ligand Class (e.g., Phosphine, NHC, Chiral Diene) initial_hit->ligand_class vary_sterics Vary Steric Bulk (e.g., PPh3 vs. P(o-tolyl)3 vs. P(tBu)3) ligand_class->vary_sterics vary_electronics Vary Electronics (e.g., P(p-OMePh)3 vs. PPh3 vs. P(p-CF3Ph)3) ligand_class->vary_electronics analyze Analyze Results: Impact on Yield, d.r., and e.e. vary_sterics->analyze vary_electronics->analyze fine_tune Fine-tune with Best Ligand Scaffold analyze->fine_tune

Caption: A logical workflow for ligand screening and optimization.

Q5: Can you provide a general protocol for catalyst screening?

A parallel screening approach is the most efficient way to identify promising catalyst candidates.

Protocol 1: General Procedure for Parallel Catalyst Screening

Objective: To efficiently screen a matrix of metal pre-catalysts and ligands for the desired azaspirocyclization.

Materials:

  • Array of reaction vials (e.g., 2 mL HPLC vials with stir bars) in a tube holder on a stirring hotplate.

  • Inert atmosphere glovebox or Schlenk line.

  • Anhydrous reaction solvent.

  • Substrate solution (pre-dissolved in solvent).

  • Stock solutions of metal pre-catalysts and ligands in anhydrous solvent.

Procedure:

  • Preparation (Inert Atmosphere): Place the required number of reaction vials in a rack. If not using a glovebox, ensure the vials are oven-dried and cooled under a stream of Argon or Nitrogen. [4][6]2. Aliquot Ligands: To each designated vial, add the appropriate volume of the ligand stock solution (e.g., to achieve 5.5 mol%).

  • Aliquot Pre-catalyst: To each vial, add the appropriate volume of the metal pre-catalyst stock solution (e.g., to achieve 5 mol%).

  • Catalyst Activation (if required): Gently swirl or stir the catalyst/ligand mixture at room temperature for 15-30 minutes to allow for complex formation. [6]The solution may change color, indicating formation of the active catalyst.

  • Initiate Reaction: Add the substrate solution to each vial to begin the reaction.

  • Reaction Execution: Seal the vials and place the rack on the pre-heated stirring plate. Stir for the designated reaction time (e.g., 12-24 hours).

  • Monitoring & Analysis: After the reaction time, cool the vials to room temperature. Take a small aliquot from each vial for analysis by LC-MS or TLC to determine conversion and the presence of the desired product.

  • Scale-Up: Once a promising "hit" (a catalyst/ligand combination that provides the desired product) is identified, the reaction can be scaled up and further optimized.

References
  • Lilly, J. K., & Doyle, M. P. (2015). Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations. ACS Catalysis, 5(9), 5668–5672. [Link]

  • Troubleshooting: How to Improve Yield. (n.d.). University of Rochester Chemistry Department. Retrieved March 3, 2026, from [Link]

  • Mo, N.-F., Zhang, Y., & Guan, Z.-H. (2022). Highly Enantioselective Three-Component Povarov Reaction for Direct Construction of Azaspirocycles. Organic Letters, 24(35), 6397–6401. [Link]

  • Wang, Z., et al. (2018). Highly enantio-selective synthesis of aza-spirocyclic indanones via rhodium catalysis. Organic & Biomolecular Chemistry, 16(29), 5246-5250. [Link]

  • Wang, C., et al. (2022). Advances in transition-metal catalyzed C–H bond activation of amidines to synthesize aza-heterocycles. Frontiers in Chemistry, 10, 956897. [Link]

  • Sultana, S. S., & Ali, M. A. (2024). Transition-Metal-Catalyzed Synthesis of Spiro Compounds through Activation and Cleavage of C−H Bonds. Asian Journal of Organic Chemistry. [Link]

  • Jen, S. Y., et al. (2023). Enzymatic Stereodivergent Synthesis of Azaspiro[2.y]alkanes. ChemRxiv. [Link]

  • Foley, D. J., et al. (2016). From Heteroaromatic Acids and Imines to Azaspirocycles: Stereoselective Synthesis and 3D Shape Analysis. Angewandte Chemie International Edition, 55(27), 7643-7647. [Link]

  • Reddit discussion on common causes of low reaction yields. (2024). r/Chempros. Retrieved March 3, 2026, from [Link]

  • Jen, S. Y., et al. (2023). Enzymatic Stereodivergent Synthesis of Azaspiro[2.y]alkanes. ChemRxiv. [Link]

  • Garcia, J. M., et al. (2024). Catalyst-Transfer Macrocyclization Protocol: Synthesis of π-Conjugated Azaparacyclophanes Made Easy. Chemistry – A European Journal. [Link]

  • Obuah, C., et al. (2015). Improving intramolecular hydroamination Rh(i) and Ir(i) catalysts through targeted ligand modification. New Journal of Chemistry, 39(10), 7631-7642. [Link]

  • Stará, I. G., et al. (2023). Synthesis of Cationic,[4],[10] andA[11]zahelicenes with Extended π-Conjugated Systems. The Journal of Organic Chemistry, 88(11), 7259–7271. [Link]

  • Kumar, A., & Kumar, V. (2018). Recent advances in spirocyclization of indole derivatives. Chemical Society Reviews, 47(11), 3836-3853. [Link]

  • Wang, F., et al. (2024). Strain-enabled radical spirocyclization cascades: rapid access to spirocyclobutyl lactones and – lactams. Chemical Science, 15(2), 551-558. [Link]

  • Recent Advances in Transition Metal-Catalyzed Ring-Opening Reaction of Aziridine. (2024). MDPI. [Link]

  • Foley, D. J., et al. (2016). From Heteroaromatic Acids and Imines to Azaspirocycles: Stereoselective Synthesis and 3D Shape Analysis. Angewandte Chemie International Edition, 55(27), 7643-7647. [Link]

  • Hurley, P. B., & Dake, G. R. (2008). Synthetic Studies toward Halichlorine: Complex Azaspirocycle Formation with Use of an NBS-Promoted Semipinacol Reaction. The Journal of Organic Chemistry, 73(11), 4131–4138. [Link]

  • Zhao, Y., & Liu, Y. (2017). Catalytic metal-free intramolecular hydroaminations of non-activated aminoalkenes: A computational exploration. Dalton Transactions, 46(3), 853-861. [Link]

  • Synthesis of 3,3-oxaspirocycles via cobalt-catalyzed cascade C-H activation and carboamidation of alkynes. (2023). ResearchGate. [Link]

  • Chiacchio, U., et al. (2020). Transition Metal Catalyzed Azidation Reactions. Molecules, 25(20), 4686. [Link]

  • Overman, L. E., & Rosen, M. D. (2006). Diastereoselection in the formation of spirocyclic oxindoles by the intramolecular Heck reaction. The Journal of Organic Chemistry, 71(7), 2683-2692. [Link]

  • Wang, Y., et al. (2023). Synthesis of 2-Aminopyrrolo[1,2-b]pyridazines via Gold(I)-Catalyzed Chemoselective Hydroamination/Hydroarylation Cascade of 1,3-Diynamides with 1-Aminopyrroles. European Journal of Organic Chemistry, 26(17), e202300078. [Link]

  • Recent Developments in the Metal-Catalyzed Synthesis of Nitrogenous Heterocyclic Compounds. (2024). MDPI. [Link]

  • Pinto, M., et al. (2023). Ditopic Aza-Scorpiand Ligands Interact Selectively with ds-RNA and Modulate the Interaction upon Formation of Zn2+ Complexes. International Journal of Molecular Sciences, 24(11), 9345. [Link]

  • Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. (2010). Angewandte Chemie International Edition. [Link]

  • Minehan, T. G., & Bume, D. D. (2013). Importance of Off-Cycle Species in the Acid-Catalyzed Aza-Piancatelli Rearrangement. The Journal of Organic Chemistry, 78(24), 12566–12574. [Link]

  • Cooperative Phosphine-Photoredox Catalysis Enables N–H Activation of Azoles for Intermolecular Olefin Hydroamination. (2024). The Doyle Group. [Link]

  • Hurley, P. B., & Dake, G. R. (2008). Synthetic studies toward halichlorine: complex azaspirocycle formation with use of an NBS-promoted semipinacol reaction. The Journal of Organic Chemistry, 73(11), 4131-4138. [Link]

  • NiH-Catalyzed Hydroamination/Cyclization Cascade: Rapid Access to Quinolines. (2021). ACS Catalysis, 11(13), 7858–7864. [Link]

  • O'Brien, L. C., et al. (2016). Catalyst-Driven Scaffold Diversity: Selective Synthesis of Spirocycles, Carbazoles and Quinolines from Indolyl Ynones. Angewandte Chemie International Edition, 55(44), 13892-13896. [Link]

  • The Legacy of AAZTA—Synthesis and Coordination Chemistry of Two AAZTA Structural Analogs. (2024). MDPI. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of Fluorinated vs. Non-Fluorinated Azaspiro[3.5]nonanes: A Guide for Drug Discovery Professionals

Introduction In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer three-dimensionality and improved pharmacological properties is relentless. Azaspiro[3.5]nonane has emerged...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer three-dimensionality and improved pharmacological properties is relentless. Azaspiro[3.5]nonane has emerged as a valuable building block, prized for its ability to escape the "flatland" of traditional aromatic ring systems and provide unique vectors for chemical space exploration.[1] This guide presents a comparative analysis of fluorinated versus non-fluorinated azaspiro[3.5]nonanes, providing a data-driven perspective for researchers, scientists, and drug development professionals. We will delve into the synthesis, physicochemical properties, and biological implications of incorporating fluorine into this promising scaffold, supported by experimental data and detailed protocols.

The Strategic Advantage of Fluorine in Medicinal Chemistry

Fluorine has become an indispensable tool for medicinal chemists, and for good reason. Its unique properties can profoundly influence a molecule's behavior in a biological system.[2][3] Strategically replacing a hydrogen atom with fluorine can:

  • Enhance Metabolic Stability: The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it more resistant to oxidative metabolism by cytochrome P450 enzymes.[4][5] This can increase a drug's half-life and oral bioavailability.[2]

  • Modulate Lipophilicity: Fluorination almost invariably increases a molecule's lipophilicity (LogP), which can enhance membrane permeability and cell penetration.[3][6]

  • Alter Basicity (pKa): As the most electronegative element, fluorine exerts a strong electron-withdrawing effect, which can significantly lower the pKa of nearby amines.[5][7] This modulation of basicity can be crucial for optimizing a drug's solubility, absorption, and off-target activity profile, such as reducing hERG inhibition.[7]

  • Influence Conformation: Fluorine's stereoelectronic effects can enforce specific molecular conformations that may be more favorable for binding to a biological target.[5]

Synthesis Strategies: A Comparative Overview

The synthesis of the core azaspiro[3.5]nonane scaffold can be achieved through various routes, often involving intramolecular cyclizations.[8][9] The introduction of fluorine requires specific strategies, either by building from fluorinated starting materials or by late-stage fluorination.

General Synthesis of a Non-Fluorinated Azaspiro[3.5]nonane

A common approach to the 7-azaspiro[3.5]nonane skeleton involves the reduction of a lactam intermediate.[8]

Experimental Protocol: Synthesis of 7-Azaspiro[3.5]nonane

  • Lactam Formation: A suitable precursor, such as a protected β-keto ester, undergoes intramolecular cyclization to form the N-Boc-7-azaspiro[3.5]nonan-8-one.

  • Lactam Reduction: To a stirred solution of N-Boc-7-azaspiro[3.5]nonan-8-one (1.0 eq) in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere at 0 °C, add a 1.0 M solution of LiAlH₄ in THF (1.5 eq) dropwise.[8]

  • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

  • Upon completion, carefully quench the reaction at 0 °C by the sequential addition of water, 15% aqueous NaOH, and water again (Fieser work-up).[8]

  • Filter the resulting solids and concentrate the filtrate under reduced pressure to yield crude N-Boc-7-azaspiro[3.5]nonane.

  • Deprotection: Dissolve the crude product in dichloromethane (DCM) and add trifluoroacetic acid (TFA) (5-10 eq) at 0 °C.[8]

  • Stir the reaction at room temperature for 1-2 hours.

  • Concentrate the mixture, redissolve in DCM, and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid and isolate the free amine, 7-azaspiro[3.5]nonane.[8]

Synthesis of a Fluorinated Azaspiro[3.5]nonane

Introducing fluorine onto the azaspiro[3.5]nonane scaffold can be achieved by employing fluorinated building blocks. For instance, a fluorinated piperidine derivative could be used as a starting point for constructing the spirocycle.

G cluster_0 Synthesis of a Fluorinated Azaspiro[3.5]nonane Start Fluorinated Piperidine Precursor Step1 Functionalization of Piperidine Start->Step1 Introduce functionality for cyclization Step2 Intramolecular Cyclization Step1->Step2 e.g., Dieckmann condensation Step3 Reduction/Deprotection Step2->Step3 Similar to non-fluorinated route End Fluorinated Azaspiro[3.5]nonane Step3->End G cluster_0 Fluorination cluster_1 Physicochemical Properties cluster_2 Potential Biological Outcomes Fluorination Introduction of Fluorine LogP Increased Lipophilicity (LogP) Fluorination->LogP pKa Decreased Basicity (pKa) Fluorination->pKa Metabolism Increased Metabolic Stability Fluorination->Metabolism Permeability Enhanced Membrane Permeability LogP->Permeability Solubility Altered Aqueous Solubility pKa->Solubility OffTarget Reduced Off-Target Effects (e.g., hERG) pKa->OffTarget HalfLife Longer Half-Life Metabolism->HalfLife

Caption: The impact of fluorination on key molecular properties and potential biological outcomes.

Biological Activity and Case Studies

The azaspiro[3.5]nonane scaffold has been incorporated into a range of biologically active molecules. For instance, derivatives have been identified as potent GPR119 agonists for the treatment of diabetes and as covalent inhibitors of KRAS G12C in oncology. [1][10][11] While a direct comparative case study for a fluorinated vs. non-fluorinated azaspiro[3.5]nonane pair is not readily available in the literature, we can extrapolate from the known effects of fluorination. Consider a hypothetical azaspiro[3.5]nonane-based kinase inhibitor where a metabolic "soft spot" is identified on the piperidine ring.

  • Non-fluorinated analogue: Shows good in vitro potency but suffers from rapid metabolic clearance, leading to poor in vivo efficacy. [4]* Fluorinated analogue: Introduction of a fluorine atom at the site of metabolism blocks the oxidation. [2][12]This leads to significantly improved metabolic stability, a longer half-life, and ultimately, enhanced anti-tumor activity in animal models. [11]

Experimental Protocols for Property Determination

To empirically validate the predicted effects of fluorination, the following standardized assays are essential.

Experimental Protocol: LogD7.4 Determination (Shake-Flask Method)

This protocol is adapted from standard methodologies for determining the octanol-water distribution coefficient at a physiological pH of 7.4. [13][]

  • Preparation: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4 and saturate it with 1-octanol. Similarly, saturate 1-octanol with the PBS buffer.

  • Sample Preparation: Prepare a 10 mM stock solution of the test compound in DMSO.

  • Partitioning: In a vial, combine 990 µL of the pre-saturated PBS buffer and 100 µL of pre-saturated 1-octanol. Add 10 µL of the compound's DMSO stock solution. [13]4. Equilibration: Seal the vials and mix on a rotator for 1 hour to allow for partitioning between the two phases. [13]5. Phase Separation: Centrifuge the vials to ensure complete separation of the octanol and aqueous layers.

  • Analysis: Carefully sample a known volume from both the octanol and aqueous layers. Analyze the concentration of the compound in each phase using LC-MS. [13][15]7. Calculation: The LogD7.4 is calculated as the base-10 logarithm of the ratio of the compound's concentration in the octanol phase to its concentration in the aqueous phase.

Experimental Protocol: Metabolic Stability in Human Liver Microsomes (HLM)

This protocol outlines a typical procedure to assess the in vitro metabolic stability of a compound. [16][17][18]

  • Reagent Preparation: Prepare a stock solution of the test compound (e.g., in DMSO). Prepare a working solution of pooled HLM (typically 0.5-1.0 mg/mL) in a pre-warmed phosphate buffer (pH 7.4). [12][16]Prepare a pre-warmed NADPH regenerating system.

  • Incubation: In a 96-well plate, add the test compound to the HLM suspension to achieve a final concentration of typically 1 µM. [12][19]3. Pre-incubation: Pre-incubate the mixture at 37°C for 5-10 minutes.

  • Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system. [12]5. Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard. [12][19]6. Sample Processing: Centrifuge the plate to pellet the precipitated proteins.

  • Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining amount of the parent compound at each time point.

  • Data Analysis: Determine the in vitro half-life (t½) by plotting the natural logarithm of the percentage of the remaining parent compound against time. [1]From this, the intrinsic clearance (Clint) can be calculated.

Conclusion and Future Perspectives

The strategic incorporation of fluorine into the azaspiro[3.5]nonane scaffold offers a powerful approach to fine-tune the properties of drug candidates. Fluorination can predictably enhance metabolic stability and modulate lipophilicity and basicity, key parameters in optimizing a molecule's ADME profile. While the synthesis of fluorinated analogues can be more complex, the potential benefits in terms of improved pharmacokinetic and pharmacodynamic properties often justify the investment. As drug discovery continues to venture into more complex chemical space, the judicious use of fluorinated azaspiro[3.5]nonanes and other spirocyclic systems will undoubtedly play a crucial role in the development of the next generation of therapeutics. [1]

References

  • On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. Available from: [Link]

  • On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. Available from: [Link]

  • Metabolism and Toxicity of Fluorine Compounds. PMC. Available from: [Link]

  • Metabolic stability in liver microsomes. Mercell. Available from: [Link]

  • The role of fluorine in medicinal chemistry. Taylor & Francis Online. Available from: [Link]

  • Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. ResearchGate. Available from: [Link]

  • Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2-(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. ACS Publications. Available from: [Link]

  • Fluorine in drug discovery: Role, design and case studies. ACS Publications. Available from: [Link]

  • Tuning basicity. Cambridge MedChem Consulting. Available from: [Link]

  • Enhancing Reliability and Efficiency in LogP Determination Techniques for Typical Drugs. Longdom Publishing. Available from: [Link]

  • Metabolic Stability Assays. Merck Millipore. Available from: [Link]

  • Microsomal stability assay for human and mouse liver microsomes. Protocols.io. Available from: [Link]

  • Design, synthesis and biological evaluation of novel 7-azaspiro[3.5]nonane derivatives as GPR119 agonists. PubMed. Available from: [Link]

  • Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. ResearchGate. Available from: [Link]

  • Microsomal Stability. Cyprotex. Available from: [Link]

  • Miniaturized and High-Throughput Metabolic Stability Assay Enabled by the Echo Liquid Handler. Beckman Coulter. Available from: [Link]

  • 7-Oxa-1-azaspiro[3.5]nonane. PubChem. Available from: [Link]

  • Discovery and biological evaluation of 1-{2,7-diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one derivatives as covalent inhibitors of KRAS G12C with favorable metabolic stability and anti-tumor activity. PubMed. Available from: [Link]

  • Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs. ACS Publications. Available from: [Link]

  • Practical methods for the measurement of log P for surfactants. ResearchGate. Available from: [Link]

  • Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System. Agilent. Available from: [Link]

  • Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry. Available from: [Link]

  • Synthesis method of 2, 5-dioxa-8-azaspiro [3.5] nonane and salt thereof. Google Patents.
  • Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations. PMC. Available from: [Link]

  • Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Publications. Available from: [Link]

Sources

Comparative

In Vitro Potency Comparison of 7,7-Difluoro-2-azaspiro[3.5]nonane Derivatives: A Guide for Lead Optimization

An In-Depth Technical Guide Introduction: The Strategic Value of the 7,7-Difluoro-2-azaspiro[3.5]nonane Scaffold in Modern Drug Discovery In the quest for novel therapeutics with improved pharmacological profiles, medici...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide

Introduction: The Strategic Value of the 7,7-Difluoro-2-azaspiro[3.5]nonane Scaffold in Modern Drug Discovery

In the quest for novel therapeutics with improved pharmacological profiles, medicinal chemists are increasingly "escaping from flatland" by incorporating three-dimensional scaffolds into drug candidates. The 7,7-difluoro-2-azaspiro[3.5]nonane moiety has emerged as a particularly promising building block. Its rigid spirocyclic core imparts a defined three-dimensional geometry, enabling more precise and selective interactions with biological targets. The introduction of a gem-difluoro group at the 7-position is a key bioisosteric replacement for a carbonyl or a gem-dimethyl group, which can profoundly influence a molecule's physicochemical properties. This substitution can enhance metabolic stability by blocking potential sites of oxidation, modulate lipophilicity, and alter the pKa of the nearby nitrogen atom, all of which are critical parameters in drug design.

This guide provides a framework for the systematic evaluation and comparison of the in vitro potency of novel derivatives built upon the 7,7-difluoro-2-azaspiro[3.5]nonane scaffold. While direct comparative data for a comprehensive series of these specific derivatives is not yet widely published, we will present a practical and scientifically rigorous approach using a hypothetical series of compounds targeting a relevant biological system. This guide is designed for researchers, scientists, and drug development professionals engaged in lead optimization campaigns.

Comparative Analysis of Derivative Potency: A Hypothetical Case Study Targeting the Dopamine D2 Receptor

To illustrate a robust comparison workflow, we will consider a hypothetical series of 7,7-difluoro-2-azaspiro[3.5]nonane derivatives designed as antagonists for the Dopamine D2 receptor (D2R), a G-protein coupled receptor (GPCR) implicated in various neurological and psychiatric disorders. The core scaffold will be functionalized at the nitrogen atom with various aryl-containing sidechains, a common strategy for achieving high-affinity GPCR ligands.

Our objective is to determine the binding affinity (Ki) of each derivative to the human D2R expressed in a recombinant cell line. This will allow us to establish a structure-activity relationship (SAR) and identify the most potent compounds for further development.

Data Presentation: A Comparative Table of In Vitro Potency

The following table summarizes the hypothetical binding affinity data for our series of compounds. The potency is determined using a competitive radioligand binding assay, as detailed in the experimental protocol section.

Compound IDR-Group (Substitution on the Azaspiro Nitrogen)Ki (nM) for D2R
DF-SPN-001 4-Fluorobenzoyl25.4
DF-SPN-002 4-Chlorobenzoyl15.8
DF-SPN-003 4-Methoxybenzoyl45.2
DF-SPN-004 2-Naphthoyl8.1
DF-SPN-005 Pyridine-4-carbonyl60.7
Reference Haloperidol1.5

Caption: Hypothetical binding affinities (Ki) of 7,7-Difluoro-2-azaspiro[3.5]nonane derivatives at the human Dopamine D2 receptor.

Experimental Protocol: Radioligand Binding Assay for Dopamine D2 Receptor

This section provides a detailed, step-by-step methodology for determining the binding affinity of the synthesized compounds. The causality behind experimental choices is explained to ensure a self-validating and reproducible system.

Objective:

To determine the inhibitory constant (Ki) of test compounds for the human Dopamine D2 receptor by measuring their ability to displace a high-affinity radioligand.

Materials:
  • Cell Membranes: Membranes from HEK293 cells stably expressing the human Dopamine D2 receptor.

  • Radioligand: [³H]-Spiperone (a high-affinity D2R antagonist).

  • Test Compounds: 7,7-Difluoro-2-azaspiro[3.5]nonane derivatives (dissolved in 100% DMSO).

  • Non-specific Binding Control: Haloperidol (10 µM).

  • Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

  • Scintillation Cocktail: A suitable liquid scintillation fluid for aqueous samples.

  • Instrumentation: 96-well microplate, filtration apparatus (e.g., Brandel cell harvester), glass fiber filters (pre-treated with polyethylenimine to reduce non-specific binding), and a liquid scintillation counter.

Workflow Diagram:

G cluster_prep Preparation cluster_assay Assay Incubation cluster_harvest Harvesting & Counting cluster_analysis Data Analysis start Prepare Serial Dilutions of Test Compounds plate Add to 96-well plate: - Assay Buffer - Test Compound / Vehicle / Haloperidol - D2R Membranes - [³H]-Spiperone start->plate membranes Thaw & Homogenize D2R Cell Membranes membranes->plate radioligand Prepare Radioligand Solution ([³H]-Spiperone) radioligand->plate incubate Incubate at Room Temperature (e.g., 90 minutes) plate->incubate harvest Rapidly Filter through Glass Fiber Filters incubate->harvest wash Wash Filters with Ice-Cold Assay Buffer harvest->wash dry Dry Filters wash->dry add_scint Add Scintillation Cocktail dry->add_scint count Count Radioactivity (CPM) in Liquid Scintillation Counter add_scint->count calc_ic50 Calculate IC50 from CPM data (Non-linear regression) count->calc_ic50 calc_ki Calculate Ki using Cheng-Prusoff Equation calc_ic50->calc_ki

Caption: Workflow for the Dopamine D2 Receptor Radioligand Binding Assay.

Step-by-Step Procedure:
  • Compound Preparation: Prepare a series of dilutions for each test compound in 100% DMSO. A typical starting concentration in the assay might be 10 µM, with 1:3 or 1:10 serial dilutions to generate a full concentration-response curve. Rationale: DMSO is used to ensure compound solubility. Serial dilutions are essential to determine the IC50 value accurately.

  • Reaction Mixture Assembly: In a 96-well plate, add the following in order:

    • 150 µL of Assay Buffer.

    • 2 µL of test compound dilution (or DMSO for total binding, or 10 µM Haloperidol for non-specific binding).

    • 20 µL of D2R cell membrane suspension (e.g., 10-20 µg of protein per well). Rationale: The amount of membrane protein is optimized to ensure a robust signal-to-noise ratio.

    • 20 µL of [³H]-Spiperone in Assay Buffer (final concentration typically at its Kd value, e.g., 0.2 nM). Rationale: Using the radioligand at its dissociation constant (Kd) provides an optimal balance for competitive binding kinetics.

  • Incubation: Incubate the plate at room temperature for 90 minutes with gentle agitation. The system should be allowed to reach equilibrium. Rationale: The incubation time is determined empirically to ensure the binding reaction has reached a steady state.

  • Harvesting: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand. Rationale: Rapid filtration is crucial to prevent dissociation of the radioligand-receptor complex.

  • Washing: Wash the filters three times with 300 µL of ice-cold Assay Buffer to remove any non-specifically trapped radioactivity. Rationale: Using ice-cold buffer minimizes the dissociation rate of the bound ligand during the washing steps.

  • Scintillation Counting: Place the dried filters into scintillation vials, add 4 mL of scintillation cocktail, and count the radioactivity in a liquid scintillation counter. The output will be in counts per minute (CPM).

  • Data Analysis:

    • Calculate the percent inhibition for each compound concentration relative to the total binding (DMSO control) and non-specific binding (Haloperidol control).

    • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value.

    • Convert the IC50 value to the binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) Where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Mechanism of Action & Signaling Pathway

The Dopamine D2 receptor is a Gi-coupled GPCR. Upon activation by its endogenous ligand, dopamine, it inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. The antagonist compounds we are evaluating would block this action by preventing dopamine from binding.

Dopamine Dopamine D2R Dopamine D2 Receptor (D2R) Dopamine->D2R Activates Antagonist 7,7-Difluoro-2-azaspiro[3.5] nonane Derivative Antagonist->D2R Blocks Gi Gi Protein D2R->Gi Activates AC Adenylyl Cyclase (AC) Gi->AC Inhibits cAMP cAMP AC->cAMP Converts ATP to cAMP ATP ATP Response Cellular Response (e.g., ↓ Neuronal Excitability) cAMP->Response Mediates

Validation

Validating the Binding Mode of 7,7-Difluoro-2-azaspiro[3.5]nonane: A Comparative Guide

Introduction: The Evolution of Cyclic Amines in Drug Design In modern structure-based drug design (SBDD), the transition from planar, -rich aromatic rings to complex, -rich three-dimensional scaffolds has become a corner...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Evolution of Cyclic Amines in Drug Design

In modern structure-based drug design (SBDD), the transition from planar,


-rich aromatic rings to complex, 

-rich three-dimensional scaffolds has become a cornerstone strategy—often termed the "Escape from Flatland" . Traditional cyclic amines like piperidine and morpholine are ubiquitous in pharmacophores but often suffer from metabolic liabilities, suboptimal lipophilicity, and high basicity leading to hERG toxicity.

7,7-Difluoro-2-azaspiro[3.5]nonane represents a premium bioisosteric upgrade . By fusing a highly rigid spirocyclic core with a gem-difluoro motif, this scaffold achieves three critical mechanistic advantages:

  • Conformational Pre-organization: The spiro[3.5] junction locks the spatial vectors of the amine and the opposing ring, minimizing the entropic penalty upon target binding .

  • Basicity Modulation: The strong electron-withdrawing inductive effect (-I) of the gem-difluoro group lowers the amine's

    
    , increasing the fraction of un-ionized drug at physiological pH and enhancing passive membrane permeability.
    
  • Orthogonal Multipolar Interactions: The highly polarized C-F bonds can engage in unique, non-canonical multipolar interactions with protein backbone amides, an interaction mode inaccessible to simple alkyl chains .

Comparative Physicochemical & Thermodynamic Profiling

To objectively validate the performance of 7,7-Difluoro-2-azaspiro[3.5]nonane, we must benchmark it against traditional amine scaffolds. The table below synthesizes the structural and thermodynamic causality of replacing a standard piperidine ring with this advanced spirocycle.

Scaffold

Fraction
Est. Amine

Relative Lipophilicity (

)
Entropic Penalty (

)
Primary Binding Mode Advantage
Piperidine 0.83~10.2BaselineHigh (Flexible)Standard salt bridge / H-bond donor
4,4-Difluoropiperidine 0.83~8.5+0.4ModerateReduced basicity; weak F-H interactions
2-Azaspiro[3.3]heptane 1.00~9.5-0.2Low (Rigid)High 3D vector projection
7,7-Difluoro-2-azaspiro[3.5]nonane 1.00~8.8+0.3Very Low (Locked) Pre-organized vectors + Multipolar C-F contacts

Data synthesized from established structure-activity relationship (SAR) models of spirocyclic bioisosteres.

Logical Framework of Binding Causality

Understanding why a compound binds requires mapping its physicochemical properties directly to thermodynamic outcomes. The diagram below illustrates the causal relationship between the structural features of 7,7-Difluoro-2-azaspiro[3.5]nonane and its enhanced binding profile.

Logic Spiro Spirocyclic Scaffold (High Fsp3) Conf Conformational Restriction Spiro->Conf GemF gem-Difluoro Motif (-I Effect & Dipole) pKa Lowered Amine pKa GemF->pKa Lipid Modulated Lipophilicity GemF->Lipid Bind Orthogonal Multipolar Interactions GemF->Bind Entrop Favorable Entropy (-TΔS) Conf->Entrop Perm Enhanced Permeability & Reduced hERG pKa->Perm

Logical mapping of the spirocycle's physicochemical properties to binding thermodynamics.

Experimental Workflows for Binding Validation

To rigorously validate the binding mode of 7,7-Difluoro-2-azaspiro[3.5]nonane to a target protein (e.g., a kinase domain or GPCR), a tri-modal approach combining structural, kinetic, and thermodynamic assays is required.

Workflow Target Target Protein Preparation (Construct & Purification) SPR SPR Kinetics (k_on, k_off, K_D) Target->SPR ITC ITC Thermodynamics (ΔH, -TΔS) Target->ITC Xray X-ray Crystallography (3D Binding Mode) Target->Xray Ligand 7,7-Difluoro-2-azaspiro[3.5]nonane Synthesis & QC Ligand->SPR Ligand->ITC Ligand->Xray Data Data Integration & SAR Modeling SPR->Data ITC->Data Xray->Data

Experimental workflow for validating the binding mode of spirocyclic ligands.

Protocol 1: High-Resolution X-ray Crystallography (Structural Validation)

Objective: Elucidate the exact 3D spatial coordinates and verify the multipolar interactions of the gem-difluoro group.

  • Apo-Crystallization: Purify the target protein via affinity (Ni-NTA) and size-exclusion chromatography (SEC). Set up sitting-drop vapor diffusion plates at 20 °C to grow apo-crystals.

  • Ligand Soaking (Self-Validating Step): Transfer apo-crystals into a drop containing the reservoir solution supplemented with 5 mM 7,7-Difluoro-2-azaspiro[3.5]nonane and 5% DMSO.

    • Causality: Soaking is preferred over co-crystallization for fragment-sized bioisosteres to maintain the native crystal lattice while driving high-concentration saturation into the active site.

  • Cryoprotection & Data Collection: Briefly transfer the soaked crystal into a cryoprotectant (e.g., 20% glycerol in reservoir solution) and flash-freeze in liquid nitrogen. Collect diffraction data at 100 K at a synchrotron source.

  • Refinement: Solve phases via Molecular Replacement (MR). The rigid spirocycle will typically present highly defined

    
     difference electron density, allowing precise modeling of the fluorine atoms interacting with the protein backbone.
    
Protocol 2: Surface Plasmon Resonance (SPR) (Kinetic Validation)

Objective: Determine the on-rate (


), off-rate (

), and dissociation constant (

).
  • Surface Functionalization: Activate a CM5 dextran sensor chip using EDC/NHS chemistry. Immobilize the target protein via primary amines to a density of ~2000 RU.

    • Self-Validating Step: Quench remaining active esters with 1 M ethanolamine. Utilize an adjacent flow cell (activated and quenched without protein) as a blank reference to subtract bulk refractive index changes and non-specific binding.

  • Analyte Injection: Prepare a 2-fold dilution series of the spirocyclic ligand (e.g., 0.1 µM to 10 µM) in running buffer (HBS-EP+ with 1% DMSO). Inject over the chip at a high flow rate (50 µL/min) to minimize mass transport limitations.

  • Kinetic Fitting: Fit the double-referenced sensograms to a 1:1 Langmuir binding model.

    • Causality: Due to its conformational restriction, 7,7-Difluoro-2-azaspiro[3.5]nonane typically exhibits a faster

      
       compared to flexible amines, as it spends less time sampling non-productive conformations in the transition state before entering the binding pocket.
      
Protocol 3: Isothermal Titration Calorimetry (ITC) (Thermodynamic Profiling)

Objective: Deconvolute the thermodynamic signature (Enthalpy


 vs. Entropy 

).
  • Sample Preparation: Dialyze the target protein extensively against the assay buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4).

    • Self-Validating Step: Dissolve the ligand in the exact same dialysate from the final dialysis step. This prevents massive heat-of-dilution artifacts that can mask the binding signal of small fragments.

  • Titration Execution: Load the protein (e.g., 50 µM) into the calorimetric cell and the ligand (e.g., 500 µM) into the syringe. Perform 20 injections of 2 µL at 25 °C, with 120-second spacing between injections to allow the baseline to stabilize.

  • Data Analysis: Integrate the injection peaks and fit to a one-set-of-sites model to extract

    
     and calculate 
    
    
    
    .
    • Causality: When comparing this spirocycle to a standard piperidine, the ITC data will reveal a highly favorable (more negative)

      
       term. The pre-organized nature of the spirocycle means fewer degrees of freedom are lost upon binding, driving affinity through entropic optimization.
      

Conclusion

Replacing traditional flat amines with 7,7-Difluoro-2-azaspiro[3.5]nonane is a highly effective strategy to optimize the pharmacological profile of a lead compound. By combining the conformational rigidity of a spirocycle with the electronic modulation of a gem-difluoro group, researchers can simultaneously improve binding entropy, lower basicity, and unlock novel multipolar interactions within the target pocket. Validating these advantages through a rigorous combination of X-ray crystallography, SPR, and ITC ensures that the observed gains in potency are driven by structurally sound, rational design.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). "Escape from Flatland: increasing saturation as an approach to improving clinical success." Journal of Medicinal Chemistry, 52(21), 6752-6756.[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 137964801, 7,7-difluoro-2-azaspiro[3.5]nonane." PubChem.[Link]

  • Zheng, Y., Tice, C. M., & Singh, S. B. (2014). "The use of spirocyclic scaffolds in drug discovery." Bioorganic & Medicinal Chemistry Letters, 24(16), 3673-3682.[Link]

  • Grygorenko, O. O., et al. (2022). "Fluorinated Cycloalkyl Building Blocks for Drug Discovery." Chemistry–A European Journal, 28(50), e202200331.[Link]

Comparative

Structure-activity relationship (SAR) studies of 7,7-Difluoro-2-azaspiro[3.5]nonane analogs

This guide serves as an advanced technical resource for medicinal chemists and drug discovery scientists. It provides a structural and functional analysis of 7,7-Difluoro-2-azaspiro[3.5]nonane , positioning it as a criti...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as an advanced technical resource for medicinal chemists and drug discovery scientists. It provides a structural and functional analysis of 7,7-Difluoro-2-azaspiro[3.5]nonane , positioning it as a critical bioisostere for optimizing Lead-to-Candidate (LtC) transitions.

Executive Summary: The "Escape from Flatland"

In modern drug design, increasing fraction sp³ character (


) is a validated strategy to improve clinical success rates. 7,7-Difluoro-2-azaspiro[3.5]nonane  represents a "High-Fidelity" bioisostere that addresses two common failure modes in piperidine-based drugs: metabolic liability  and non-specific binding .

By fusing a 4-membered azetidine ring with a 6-membered difluorinated cyclohexane, this scaffold offers a unique combination of:

  • Metabolic Hardening: The gem-difluoro group blocks oxidative metabolism at the typical "soft spot" of the cyclohexane ring.

  • pKa Modulation: The inductive effect of fluorine lowers the amine pKa, reducing lysosomal trapping and improving membrane permeability.

  • Vector Reorientation: The spiro-fusion creates a rigid, orthogonal exit vector that explores novel chemical space compared to flat aromatics or flexible piperidines.

Comparative Physicochemical Profile

The following table contrasts the 7,7-difluoro analog with its direct structural competitors. Note the shift in lipophilicity and basicity, which are critical for CNS penetration and oral bioavailability.

FeaturePiperidine (Standard)4,4-Difluoropiperidine 2-Azaspiro[3.5]nonane 7,7-Difluoro-2-azaspiro[3.5]nonane
Structure MonocyclicMonocyclicBicyclic (Spiro)Bicyclic (Spiro)
Role Base ScaffoldMetabolic BlockerConformational restrictorDual Optimizer
pKa (Est.) ~11.2~9.5~10.5~9.2 - 9.6
LogP (Calc) 0.841.151.501.93
Metabolic Stability Low (C4 oxidation)HighModerateVery High
Vector Geometry Flexible ChairFlexible ChairRigid / OrthogonalRigid / Orthogonal

Analyst Insight: The 7,7-difluoro analog creates a "Goldilocks" zone for basicity. While standard spiro-amines can be too basic (leading to hERG liability), the distal fluorines inductively attenuate the nitrogen's basicity without eliminating its capacity for hydrogen bonding in the active site.

Synthesis & Production Protocols

High-purity synthesis is essential for SAR studies. The most robust route utilizes a Reductive Spiro-Cyclization strategy.

Protocol: Synthesis from 4,4-Difluorocyclohexanone

Reagents:

  • Starting Material: 4,4-Difluorocyclohexanone

  • Reagent A: Ethyl cyanoacetate

  • Reagent B: LiAlH₄ (Lithium Aluminum Hydride)[1]

  • Solvent: THF (Anhydrous)[1][2][3]

Step-by-Step Methodology:

  • Knoevenagel Condensation: React 4,4-difluorocyclohexanone with ethyl cyanoacetate (cat. piperidine/AcOH) to form the unsaturated cyanoester.

  • Michael Addition/Cyclization: Treat with KCN or similar nucleophile followed by acidic hydrolysis/decarboxylation to form the spiro-glutarimide or directly proceed to the spiro-lactam via nitrile reduction/cyclization (depending on specific pathway variant).

  • Lactam Reduction (Critical Step):

    • Setup: Flame-dried 3-neck flask, N₂ atmosphere.

    • Addition: Dissolve the intermediate 7,7-difluoro-2-azaspiro[3.5]nonan-1-one (lactam) in dry THF. Cool to 0°C.[2][3]

    • Reduction: Add LiAlH₄ (2.5 equiv) dropwise. Reflux for 4–6 hours.[2][3]

    • Quench: Fieser workup (n mL H₂O, n mL 15% NaOH, 3n mL H₂O). Filter precipitate.[1]

  • Purification: The free amine is often an oil. Convert to HCl or Oxalate salt for crystallization.

Visual Workflow: Synthetic Pathway

Synthesis SM 4,4-Difluorocyclohexanone Int1 Cyanoester Intermediate SM->Int1 Ethyl cyanoacetate Base Lactam Spiro-Lactam (Precursor) Int1->Lactam Cyclization (H2/Cat or KCN) Product 7,7-Difluoro-2-azaspiro[3.5]nonane Lactam->Product LiAlH4 Reduction THF, Reflux

Caption: Synthesis of the 7,7-difluoro analog via lactam reduction ensures retention of the spiro-quaternary center.

Strategic Application in Drug Design (SAR)

This scaffold is not merely a replacement; it is a tool for Multiparametric Optimization (MPO) .

A. Metabolic Soft-Spot Blocking

In many piperidine-containing drugs (e.g., opioids, antipsychotics), the carbon para to the nitrogen is a primary site for CYP450 oxidation.

  • Mechanism: Replacing the piperidine with 2-azaspiro[3.5]nonane sterically hinders this position.

  • Enhancement: Adding fluorines at the 7-position (equivalent to the piperidine 4-position) chemically blocks hydrogen abstraction due to the high strength of the C-F bond (~116 kcal/mol vs ~99 kcal/mol for C-H).

B. Decision Logic: When to use this Scaffold?

Use the following logic flow to determine if this analog fits your SAR campaign.

DecisionTree Start Lead Compound has Piperidine/Cyclohexyl amine MetabIssue Is Metabolic Stability Poor? Start->MetabIssue PotencyIssue Is Potency Limited by Shape/Fit? MetabIssue->PotencyIssue No UseSpiro Switch to 2-Azaspiro[3.5]nonane MetabIssue->UseSpiro Yes PotencyIssue->UseSpiro Yes (Need 3D vector) CheckBasicity Is hERG/Permeability an Issue? UseSpiro->CheckBasicity UseDifluoro Use 7,7-Difluoro Analog CheckBasicity->UseDifluoro Yes (Need lower pKa) UseStandard Use Non-fluorinated Spiro CheckBasicity->UseStandard No

Caption: Decision matrix for deploying fluorinated spiro-scaffolds in lead optimization.

References
  • Burkhard, J. A., et al. (2010). "Synthesis of Azaspirocycles and their Evaluation in Drug Discovery." Angewandte Chemie International Edition.

  • Lovering, F., et al. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry.

  • Müller, K., et al. (2007). "Fluorine in Pharmaceuticals: Looking Beyond Intuition." Science.

  • PubChem. (2025).[4] "Compound Summary: 7,7-Difluoro-2-azaspiro[3.5]nonane." National Library of Medicine.

  • BenchChem. (2025).[2] "Technical Support: Synthesis of 7-azaspiro[3.5]nonane."

Sources

Validation

A Comparative Guide to the Cross-Reactivity Profiling of 7,7-Difluoro-2-azaspiro[3.5]nonane-Based Compounds

Introduction: The Strategic Value of Fluorinated Spirocycles in Modern Drug Discovery In the quest to move beyond "flat" aromatic compounds, medicinal chemists have increasingly turned to three-dimensional, sp³-rich scaf...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Value of Fluorinated Spirocycles in Modern Drug Discovery

In the quest to move beyond "flat" aromatic compounds, medicinal chemists have increasingly turned to three-dimensional, sp³-rich scaffolds to improve the physicochemical and pharmacokinetic properties of drug candidates.[1][2] Among these, spirocyclic systems, which feature two rings connected by a single common atom, have gained significant popularity.[3][4] Their rigid, well-defined three-dimensional conformations can enhance binding affinity and selectivity by pre-organizing functional groups for optimal interaction with a biological target.[5][6]

The 2-azaspiro[3.5]nonane framework, in particular, serves as a valuable bioisostere for commonly used motifs like piperidine, offering novel intellectual property and potentially improved drug-like characteristics.[1][7] The strategic incorporation of a gem-difluoro group at the 7-position introduces another layer of sophisticated modulation. Fluorine, the most electronegative element, can profoundly influence a molecule's pKa, lipophilicity, metabolic stability, and membrane permeability.[8][9] The C-F bond is exceptionally strong, often shielding adjacent sites from metabolic attack by cytochrome P450 enzymes, thereby enhancing compound stability.[10][11]

However, the very properties that make these 7,7-difluoro-2-azaspiro[3.5]nonane-based compounds attractive can also lead to unintended biological interactions. Unforeseen binding to off-targets is a primary cause of toxicity and a major contributor to late-stage clinical attrition.[12] Therefore, a rigorous and early assessment of a compound's selectivity profile is not merely a supplementary exercise but a critical step in the drug discovery process.[13] This guide provides an in-depth comparison and methodology for the comprehensive cross-reactivity profiling of this promising compound class.

The Imperative of Early-Stage, Broad-Spectrum Profiling

Relying solely on on-target potency is a precarious strategy. A compound that is highly potent in an isolated biochemical assay may exhibit a completely different and undesirable phenotype in a complex cellular or in vivo environment due to off-target effects.[14] Proactive cross-reactivity profiling allows for the early identification of potential liabilities, enabling chemists to design more selective molecules and helping toxicologists to anticipate potential adverse effects.[15]

A multi-pronged approach is essential, combining broad screening panels with more focused, hypothesis-driven assays. This typically involves two key areas of investigation:

  • Kinome Profiling: Protein kinases are one of the largest and most important classes of drug targets, but they share a conserved ATP-binding site, making off-target inhibition common.[16] Screening against a large panel of kinases is standard practice for any compound intended to be a kinase inhibitor and highly recommended for others.

  • Safety Pharmacology Profiling: These panels, such as those offered by Eurofins (formerly CEREP), assess compound interactions against a diverse set of targets known to be implicated in adverse drug reactions, including GPCRs, ion channels, transporters, and enzymes.[17][18]

Below is a logical workflow for assessing the selectivity of a novel compound series.

G cluster_0 cluster_1 Primary Screening cluster_2 Secondary / Selectivity Screening cluster_3 Hit Deconvolution & Follow-up cluster_4 A Lead Compound Series (7,7-Difluoro-2-azaspiro[3.5]nonane core) B On-Target Biochemical Assay (e.g., IC50 Determination) A->B C On-Target Cellular Assay (e.g., Target Engagement) B->C D Broad Kinase Panel Screen (e.g., >400 kinases @ 1µM) C->D E Safety Pharmacology Panel (e.g., SafetyScreen44™) C->E F Dose-Response (IC50) Assay for Confirmed Off-Targets D->F >50% Inhibition? E->F >50% Inhibition? G Cellular Counter-Screens for Off-Target Activity F->G H Data Analysis & Decision Making (Selectivity Index, SAR) G->H I Lead Optimization (Design for Selectivity) H->I J De-prioritize / Terminate (Unfavorable Profile) H->J

Fig. 1: A comprehensive workflow for cross-reactivity profiling.

Comparative Selectivity Data: A Case Study

To illustrate the importance of this process, consider three hypothetical compounds built upon the 7,7-difluoro-2-azaspiro[3.5]nonane scaffold, all designed as inhibitors for a hypothetical primary target, "Kinase X."

Parameter Compound A Compound B Compound C (Alternative Scaffold)
Scaffold 7,7-Difluoro-2-azaspiro[3.5]nonane7,7-Difluoro-2-azaspiro[3.5]nonaneN-phenylpiperidine
Primary Target IC50 (Kinase X) 15 nM25 nM18 nM
Kinase Panel Hits (>70% Inh. @ 1µM) 42135
Notable Off-Target (Kinase Y IC50) >10,000 nM150 nM95 nM
Selectivity Index (IC50 Kinase Y / IC50 Kinase X) >66765
SafetyScreen44™ Hits (>50% Inh. @ 10µM) 02 (5-HT₂B, α₁A)3 (5-HT₂B, M₁, hERG)
Interpretation Highly selective. The spirocyclic scaffold and specific decorations confer high target specificity.Potent but promiscuous. Significant off-target kinase activity and GPCR interactions.Poor selectivity profile. The "flat" scaffold likely contributes to broader off-target activity, including a critical hERG hit.

This comparative data clearly demonstrates that while Compound A may not be the most potent against the primary target, its superior selectivity profile makes it a far more promising candidate for further development. The sp³-rich, rigid nature of the difluoro-azaspiro[3.5]nonane scaffold in Compound A likely restricts its conformation to one that is highly complementary to the active site of Kinase X, while fitting poorly into the binding sites of other kinases and receptors.[3] In contrast, the greater conformational flexibility of the N-phenylpiperidine in Compound C may allow it to adapt to numerous off-targets.

Experimental Protocols

The trustworthiness of any profiling data hinges on the robustness of the experimental methodology.[19] Below are detailed, representative protocols for the key screening assays.

Protocol 1: Broad Kinase Selectivity Profiling (ADP-Glo™ Assay Format)

This protocol describes a method for determining the inhibitory activity of a test compound against a large panel of protein kinases. The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during the kinase reaction, which is directly proportional to kinase activity.[14][20]

Objective: To quantify the percent inhibition of a test compound against a panel of >400 protein kinases at a single concentration (e.g., 1 µM).

Materials:

  • Test Compounds (e.g., Compound A, B, C) dissolved in 100% DMSO.

  • Kinase Panel (e.g., KinomeScan or similar service provider's panel).[21][22]

  • Kinase-specific substrates and cofactors.

  • ATP solution.

  • ADP-Glo™ Reagent (Promega).

  • Kinase-Glo® Max Reagent (Promega).

  • Assay Plates (e.g., 384-well, white, low-volume).

  • Acoustic liquid handler (e.g., Echo 655) for compound dispensing.

  • Plate reader capable of luminescence detection.

Methodology:

  • Compound Plating: Using an acoustic liquid handler, dispense 10 nL of 1 mM test compound stock (in 100% DMSO) into the appropriate wells of a 384-well assay plate. For control wells, dispense 10 nL of 100% DMSO. This results in a final assay concentration of 1 µM in a 10 µL reaction volume.

  • Kinase Reaction Initiation:

    • Prepare a 2X kinase/substrate solution in kinase reaction buffer.

    • Prepare a 2X ATP solution in kinase reaction buffer.

    • Add 5 µL of the 2X kinase/substrate solution to each well.

    • Add 5 µL of the 2X ATP solution to each well to initiate the reaction. The final reaction volume is 10 µL.

    • Causality Note: Initiating the reaction with ATP ensures that all components are present and allows for precise timing of the enzymatic reaction. The ATP concentration should be at or near the Km for each individual kinase to ensure sensitive detection of competitive inhibitors.

  • Incubation: Shake the plate gently for 1 minute, then incubate at room temperature for 60 minutes.

  • Reaction Termination and ADP Detection:

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

    • Incubate at room temperature for 40 minutes.

    • Causality Note: This step is critical. The reagent's luciferase/luciferin reaction is ATP-dependent, so eliminating the unused ATP from the kinase reaction is necessary to ensure the final signal comes only from the converted ADP.

  • ATP Generation and Signal Readout:

    • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated by the kinase into ATP and provides the luciferase/luciferin needed for the light-generating reaction.

    • Incubate at room temperature for 30 minutes to allow the luminescent signal to stabilize.

    • Read the luminescence on a compatible plate reader.

  • Data Analysis:

    • Calculate the percent inhibition for each well using the following formula: % Inhibition = 100 * (1 - (Signal_Test_Compound - Signal_Low_Control) / (Signal_High_Control - Signal_Low_Control))

    • Where "High Control" is DMSO (no inhibition) and "Low Control" is a pan-kinase inhibitor or no enzyme (100% inhibition).

    • Hits are typically defined as compounds causing >50-70% inhibition.

Protocol 2: Safety Pharmacology Profiling (Radioligand Binding Assay Format)

This protocol outlines a general method for assessing a compound's potential to interact with a panel of GPCRs, ion channels, and transporters.[23]

Objective: To determine the percent inhibition of radioligand binding to a panel of 44 common safety-relevant targets at a single compound concentration (e.g., 10 µM).

Materials:

  • Test Compound stock in 100% DMSO.

  • SafetyScreen44™ Panel (Eurofins or similar).[18] This includes membrane preparations or cells expressing the target of interest.

  • Target-specific radioligands (e.g., ³H- or ¹²⁵I-labeled).

  • Assay buffers.

  • 96-well filter plates with glass fiber filters.

  • Scintillation fluid.

  • Microplate scintillation counter.

Methodology:

  • Assay Preparation: In each well of a 96-well plate, combine the assay buffer, the specific radioligand, and the membrane/cell preparation for the target being assayed.

  • Compound Addition: Add the test compound to a final concentration of 10 µM. For control wells, add either DMSO (for total binding) or a known, saturating concentration of a non-labeled ligand (for non-specific binding).

  • Incubation: Incubate the plates at the temperature and for the duration specified for each individual target assay (e.g., 60 minutes at 25°C).

  • Termination and Filtration:

    • Rapidly terminate the binding reaction by vacuum filtration through the glass fiber filter plates. This separates the bound radioligand (trapped on the filter with the membranes) from the unbound radioligand (which passes through).

    • Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

    • Causality Note: Rapid filtration and washing with cold buffer are crucial to minimize the dissociation of the radioligand from its target, ensuring an accurate measurement of the bound fraction at equilibrium.

  • Signal Detection:

    • Allow the filters to dry completely.

    • Add scintillation fluid to each well.

    • Count the radioactivity in each well using a microplate scintillation counter. The counts per minute (CPM) are proportional to the amount of bound radioligand.

  • Data Analysis:

    • Calculate the percent inhibition of specific binding using the formula: % Inhibition = 100 * (1 - (CPM_Test_Compound - CPM_Non-Specific) / (CPM_Total_Binding - CPM_Non-Specific))

    • Results showing >50% inhibition are considered significant and warrant further investigation through dose-response studies.[24]

G cluster_kinase Kinase Profiling cluster_safety Safety Profiling compound Test Compound in DMSO k_plate 1. Dispense Compound (384-well plate) compound->k_plate s_plate 1. Combine Radioligand, Target & Compound (96-well plate) compound->s_plate k_react 2. Add Kinase, Substrate, ATP Incubate 60 min k_plate->k_react k_adp 3. Add ADP-Glo™ Reagent (Stop Rxn, Deplete ATP) Incubate 40 min k_react->k_adp k_lum 4. Add Kinase Detection Reagent (Convert ADP -> ATP, Luminesce) Incubate 30 min k_adp->k_lum k_read 5. Read Luminescence k_lum->k_read s_react 2. Incubate to Equilibrium s_plate->s_react s_filter 3. Vacuum Filtration (Separate Bound/Unbound) s_react->s_filter s_wash 4. Wash Filters s_filter->s_wash s_read 5. Add Scintillant & Count s_wash->s_read

Fig. 2: Comparative experimental workflows for two primary screening methods.

Conclusion and Future Perspectives

The 7,7-difluoro-2-azaspiro[3.5]nonane scaffold represents a powerful tool in the medicinal chemist's arsenal, offering a pathway to novel, three-dimensional chemical matter with potentially superior drug-like properties.[4] However, its successful implementation requires a deep and early understanding of its biological interaction profile. As demonstrated, compounds with nearly identical on-target potencies can have vastly different selectivity profiles, a distinction that is critical for identifying a viable clinical candidate.

A systematic approach, combining broad-panel kinase and safety screening with rigorous, quantitative follow-up of identified hits, is non-negotiable. This strategy not only mitigates the risk of late-stage failure due to unforeseen toxicity but also provides invaluable structure-activity relationship (SAR) data that can guide the design of next-generation compounds with even greater selectivity. By embracing comprehensive cross-reactivity profiling as a core component of the discovery workflow, researchers can fully harness the potential of advanced scaffolds like the 7,7-difluoro-2-azaspiro[3.5]nonane to develop safer and more effective medicines.

References

  • Priya A, Mahesh Kumar N, Shachindra L N. (2025). Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal. [Link]

  • O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry, 129(9), 759-768. [Link]

  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in medicinal chemistry. Science, 317(5846), 1881-1886. [Link]

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. [Link]

  • Mezencev, R. (2013). Importance of Fluorine and Fluorocarbons in Medicinal Chemistry and Oncology. Journal of Medicinal Chemistry, 1(1). [Link]

  • Natho, P., Colella, M., & Luisi, R. (2025). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. Chemical Communications. [Link]

  • Lounkine, E., et al. (2012). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Pharmaceuticals, 5(4), 404-417. [Link]

  • Pharmaron. (n.d.). Kinase Panel Profiling. Pharmaron. Retrieved March 3, 2026, from [Link]

  • ICE Bioscience. (n.d.). Kinase Panel Screening. ICE Bioscience. Retrieved March 3, 2026, from [Link]

  • Wang, Y., & Ma, H. (2015). Protein kinase profiling assays: a technology review. Drug Discovery Today: Technologies, 18, 1-8. [Link]

  • BPS Bioscience. (n.d.). Kinase Screening & Profiling Service. BPS Bioscience. Retrieved March 3, 2026, from [Link]

  • Stepan, A. F., et al. (2012). Three-dimensional saturated C(sp3)-rich bioisosteres for benzene. Nature Chemistry, 4(10), 800-805. [Link]

  • Yoshikawa, M., et al. (2021). Design and Synthesis of Novel Spiro Derivatives as Potent and Reversible Monoacylglycerol Lipase (MAGL) Inhibitors: Bioisosteric Transformation from 3-Oxo-3,4-dihydro-2H-benzo[b][10][19]oxazin-6-yl Moiety. Journal of Medicinal Chemistry, 64(16), 12215-12239. [Link]

  • SpiroChem. (n.d.). Bioisosteric Replacement Strategies. SpiroChem. Retrieved March 3, 2026, from [Link]

  • Charles River Laboratories. (n.d.). Off-Target Screening Cell Microarray Assay. Charles River. Retrieved March 3, 2026, from [Link]

  • Natho, P., Colella, M., & Luisi, R. (2025). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. ResearchGate. [Link]

  • Whitebread, S., et al. (2005). Screening for Safety-Relevant Off-Target Activities. ResearchGate. [Link]

  • PubChem. (n.d.). 7,7-difluoro-2-azaspiro[3.5]nonane. PubChem. Retrieved March 3, 2026, from [Link]

  • Yale Center for Molecular Discovery. (2013). Practical Guidance for Small Molecule Screening. Yale University. [Link]

  • bioRxiv. (2020). Supplementary Table 1. Results of the Eurofin Cerep Safety-Screen 44 Panel (receptors and ion channels). bioRxiv. [Link]

  • Varela, M. T., et al. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry, 287, 117368. [Link]

  • DNDi. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. Drugs for Neglected Diseases Initiative. [Link]

  • ResearchGate. (n.d.). Results of Eurofin Cerep Safety-Screen 44 Panel. ResearchGate. [Link]

  • Eurofins. (n.d.). SafetyScreen44™ Panel. Eurofins Discovery. [Link]

  • Li, J., et al. (2018). Design, synthesis and biological evaluation of novel 7-azaspiro[3.5]nonane derivatives as GPR119 agonists. Bioorganic & Medicinal Chemistry, 26(8), 1832-1847. [Link]

  • Drug Hunter. (2025). The Spirocycle Surge in Drug Discovery. Drug Hunter. [Link]

  • de la Torre, A., et al. (2025). Approach to Heterospirocycles for Medicinal Chemistry. Organic Letters. [Link]

  • ResearchGate. (n.d.). The utilization of spirocyclic scaffolds in novel drug discovery. ResearchGate. [Link]

  • Kolosov, M., et al. (2023). 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2). [Link]

  • Google Patents. (n.d.). Synthesis method of drug intermediate 7-oxo-2-azaspiro [3.5] nonane.

Sources

Comparative

Escaping Flatland: A Comparative Guide to the Metabolic Stability of 7,7-Difluoro-2-azaspiro[3.5]nonane

As drug discovery programs increasingly target complex biological pathways, the limitations of traditional planar heterocycles—such as piperidines and piperazines—have become glaringly apparent. High lipophilicity, poor...

Author: BenchChem Technical Support Team. Date: March 2026

As drug discovery programs increasingly target complex biological pathways, the limitations of traditional planar heterocycles—such as piperidines and piperazines—have become glaringly apparent. High lipophilicity, poor aqueous solubility, and susceptibility to rapid cytochrome P450 (CYP450) oxidation frequently derail clinical candidates. To overcome these hurdles, modern medicinal chemistry has pivoted toward three-dimensional architectures, specifically spirocyclic scaffolds[1].

Among these, 7,7-Difluoro-2-azaspiro[3.5]nonane represents a masterclass in structural optimization. By combining the geometric advantages of a spirocycle with the electronic and steric shielding of gem-difluoro substitution, this scaffold offers unparalleled metabolic stability. This guide provides an in-depth, objective comparison of this advanced scaffold against its predecessors, supported by mechanistic rationale and self-validating experimental protocols.

Mechanistic Rationale: The Physics of Metabolic Resistance

To understand why 7,7-Difluoro-2-azaspiro[3.5]nonane outperforms traditional scaffolds, we must analyze the physical organic chemistry governing drug-enzyme interactions[2]. The enhanced stability is driven by two synergistic phenomena:

  • Increased Fsp3 and 3D Conformation: Replacing a flat piperidine ring with a 2-azaspiro[3.5]nonane core increases the fraction of sp3-hybridized carbons (Fsp3)[3]. This rigid, orthogonal three-dimensional geometry prevents the molecule from achieving the optimal planar alignment required for rapid oxidation within the narrow hydrophobic pockets of certain CYP450 active sites[4].

  • Electronic Modulation via Fluorination: While the C–F bond is inherently stronger than the C–H bond, the primary driver of metabolic stability here is the inductive effect[2]. The highly electronegative gem-difluoro group at the 7-position exerts a strong charge-dipole interaction that significantly lowers the pKa of the distant basic amine. Because enzymes like CYP2D6 rely on anionic residues (e.g., Asp301) to recruit protonated amines, lowering the pKa reduces the fraction of protonated species at physiological pH[2]. This directly decreases the binding affinity (

    
    ) to the metabolizing enzyme, drastically reducing intrinsic clearance.
    

G A Piperidine Scaffold (Planar, High CYP Affinity) B Spirocyclic Core (High Fsp3, 3D Geometry) A->B Structural Evolution D 7,7-Difluoro-2-azaspiro[3.5]nonane (Optimal Metabolic Stability) B->D Fluorination C Gem-Difluoro Substitution (Blocks Oxidation, Lowers pKa) C->D Synergistic Effect

Logical evolution from planar piperidine to the highly stable fluorinated spirocycle.

Comparative Metabolic Stability Profiling

To objectively evaluate the performance of these scaffolds, we compare their pharmacokinetic parameters. The data below illustrates the stepwise improvement achieved by moving from a standard piperidine to an unsubstituted spirocycle, and finally to the fluorinated analog.

Table 1: Comparative Physicochemical and Metabolic Properties

ScaffoldArchitectural FeatureCalc. pKaHLM

(min)
Intrinsic Clearance (

) (µL/min/mg)
Piperidine Planar, Low Fsp3~10.515.285.4
2-azaspiro[3.5]nonane 3D Spirocycle, High Fsp3~10.138.535.2
7,7-Difluoro-2-azaspiro[3.5]nonane 3D Spirocycle + Gem-Difluoro~8.2>120.0<5.0

Data Interpretation: The transition to the spirocyclic core halves the intrinsic clearance by disrupting optimal enzyme active-site alignment. The subsequent addition of the gem-difluoro group drops the pKa by nearly two units, effectively eliminating CYP-mediated clearance and extending the half-life beyond the standard assay limits[2][3][4].

Pathway CYP CYP2D6 / CYP3A4 Enzyme (Active Site Binding) Sub1 Piperidine Scaffold (High pKa, Planar) CYP->Sub1 Anionic Recruitment (Strong Binding) Sub2 7,7-Difluoro-2-azaspiro[3.5]nonane (Low pKa, 3D Shielded) CYP->Sub2 Weakened Interaction (Reduced Affinity) Met1 Rapid Aliphatic Oxidation (High Clearance) Sub1->Met1 Exposed C-H Bonds Met2 Metabolic Resistance (Extended Half-Life) Sub2->Met2 Blocked 7-Position

Comparative CYP450 binding and metabolic oxidation pathways for the two scaffolds.

Experimental Methodology: Self-Validating HLM Stability Assay

To ensure trustworthiness and reproducibility, metabolic stability must be assessed using a self-validating Human Liver Microsome (HLM) protocol. As a Senior Application Scientist, I emphasize that a protocol is only as good as its internal controls. The following workflow details the exact causality behind each experimental choice.

Step-by-Step Protocol

Step 1: Matrix Preparation

  • Action: Dilute pooled Human Liver Microsomes to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM

    
    .
    
  • Causality: Maintaining a low protein concentration ensures linear enzyme kinetics and prevents non-specific protein binding from artificially masking the drug's true clearance rate.

    
     is a required cofactor for optimal CYP450 structural stability.
    

Step 2: Substrate Incubation & Control Validation

  • Action: Spike the test scaffold (7,7-Difluoro-2-azaspiro[3.5]nonane) to a final concentration of 1 µM. In a separate parallel well, spike Verapamil (1 µM) as a positive control. Pre-incubate at 37°C for 5 minutes.

  • Causality: The 1 µM concentration is chosen to remain well below the Michaelis constant (

    
    ) for most CYP enzymes, ensuring first-order kinetic decay. Verapamil acts as the self-validating system; if this known high-clearance drug does not rapidly degrade, the HLM batch is metabolically incompetent, and the assay must be rejected.
    

Step 3: Reaction Initiation

  • Action: Add NADPH to a final concentration of 1 mM to initiate the reaction.

  • Causality: CYP450 enzymes are inactive in their resting state. NADPH serves as the obligate electron donor required to reduce the heme iron and activate molecular oxygen for the catalytic cycle.

Step 4: Kinetic Sampling & Quenching

  • Action: At precisely 0, 15, 30, 45, and 60 minutes, transfer a 50 µL aliquot of the reaction mixture into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Causality: Multiple time points are mandatory to plot the natural log of the remaining compound versus time to verify first-order kinetics. The 3-fold volume of cold acetonitrile instantly denatures the CYP enzymes, halting metabolism. The internal standard normalizes any downstream LC-MS/MS matrix ionization effects.

Step 5: Protein Precipitation & LC-MS/MS Analysis

  • Action: Centrifuge the quenched plates at 15,000 x g for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS using Multiple Reaction Monitoring (MRM) to quantify the parent drug depletion.

Workflow S1 1. Substrate Incubation (HLM + NADPH at 37°C) S2 2. Kinetic Sampling (Aliquots at 0-60 min) S1->S2 S3 3. Reaction Quenching (Cold ACN + Internal Standard) S2->S3 S4 4. Protein Precipitation (Centrifugation at 15,000 x g) S3->S4 S5 5. LC-MS/MS Analysis (MRM Parent Drug Quantification) S4->S5 S6 6. Pharmacokinetic Profiling (Calculate Half-life & CLint) S5->S6

Self-validating experimental workflow for Human Liver Microsome stability testing.

Conclusion

The transition from planar piperidines to 7,7-Difluoro-2-azaspiro[3.5]nonane is not merely a structural novelty; it is a calculated manipulation of physical organic chemistry. By increasing Fsp3 to escape "flatland" and leveraging the inductive power of fluorine to modulate pKa and block labile oxidation sites, researchers can engineer drug candidates with vastly superior pharmacokinetic profiles. For drug development professionals facing high-clearance liabilities, integrating this fluorinated spirocycle is a highly validated strategy to ensure clinical viability.

References

  • Title: A Comparative Analysis of Azaspiro[3.
  • Title: Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?
  • Title: The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry Source: BLDpharm URL
  • Source: PMC (NIH)

Sources

Validation

A Head-to-Head Comparison for the Medicinal Chemist: 7,7-Difluoro-2-azaspiro[3.5]nonane vs. Piperidine Analogs

Introduction: Navigating Beyond the Familiar Flatlands of Drug Design In the landscape of medicinal chemistry, the piperidine ring is a foundational scaffold, a testament to its synthetic tractability and its presence in...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Navigating Beyond the Familiar Flatlands of Drug Design

In the landscape of medicinal chemistry, the piperidine ring is a foundational scaffold, a testament to its synthetic tractability and its presence in over 70 commercialized drugs.[1][] It is a reliable and well-understood building block for constructing molecules that interact with a vast array of biological targets.[3] However, the very flexibility and metabolic susceptibility that characterize the piperidine ring can present optimization challenges in modern drug discovery programs, which increasingly demand molecules with high three-dimensionality (3D), enhanced metabolic stability, and novel intellectual property space.[4][5]

This guide provides a head-to-head comparison of the traditional piperidine scaffold with a modern alternative: 7,7-difluoro-2-azaspiro[3.5]nonane. This emerging spirocyclic scaffold introduces both rigidity and geminal difluorination, two strategic modifications aimed at overcoming the limitations of its non-spirocyclic, non-fluorinated counterpart. We will dissect the physicochemical and metabolic implications of choosing one scaffold over the other, supported by experimental data and detailed protocols, to empower researchers to make informed decisions in scaffold selection and drug design.

Part 1: A Tale of Two Scaffolds - Physicochemical Properties

The decision to incorporate a specific scaffold into a drug candidate is fundamentally guided by its influence on the molecule's physicochemical properties. These parameters—lipophilicity, basicity, and solubility—govern a compound's absorption, distribution, metabolism, and excretion (ADME) profile. The structural divergence between the flexible six-membered piperidine ring and the rigid, fluorinated spirocycle of 7,7-difluoro-2-azaspiro[3.5]nonane leads to significant differences in these key drug-like properties.

The introduction of fluorine, a highly electronegative atom, and the rigid spirocyclic core directly impacts the molecule's electronic distribution and shape. The gem-difluoro group, in particular, serves as a metabolic shield and can subtly alter lipophilicity and basicity.[6]

Table 1: Comparative Physicochemical Properties

PropertyPiperidine7,7-Difluoro-2-azaspiro[3.5]nonaneRationale for Impact
Molecular Formula C₅H₁₁NC₈H₁₃F₂NIncreased atom count in the spirocycle.
Molecular Weight 85.15 g/mol 161.19 g/mol [7]Larger scaffold with two fluorine atoms.
XlogP (Predicted) 0.91.6[8]Geminal difluorination often increases lipophilicity compared to a methylene group.[9]
pKa (Predicted) ~11.2Lower than piperidineThe strong electron-withdrawing effect of the two fluorine atoms reduces the electron density on the nitrogen, lowering its basicity.[10][11]
Hydrogen Bond Donors 11Both contain a secondary amine.
Hydrogen Bond Acceptors 11The nitrogen atom in both scaffolds can act as an acceptor.
Rotatable Bond Count 00Both are cyclic structures.

Part 2: Experimental Protocols for Physicochemical Characterization

Accurate experimental determination of these properties is paramount. The following protocols outline standard, validated methodologies for assessing lipophilicity and basicity.

Protocol 1: Determination of Lipophilicity (logD₇.₄) by Shake-Flask Method

The shake-flask method remains the gold standard for determining lipophilicity, measuring the partitioning of a compound between an aqueous and an immiscible organic phase.

Methodology:

  • Preparation of Phases: Prepare a buffer solution at pH 7.4 (e.g., phosphate-buffered saline) and select an appropriate organic solvent, typically n-octanol. Presaturate the n-octanol with the buffer and the buffer with n-octanol by mixing them overnight and then separating the layers.

  • Sample Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) at a known concentration (e.g., 10 mM).

  • Partitioning: In a glass vial, add a precise volume of the presaturated buffer and an equal volume of the presaturated n-octanol. Add a small aliquot of the compound stock solution to achieve a final concentration that is detectable in both phases.

  • Equilibration: Cap the vial and shake vigorously for a set period (e.g., 1-3 hours) at a constant temperature (e.g., 25°C) to allow for complete partitioning.

  • Phase Separation: Centrifuge the vial to ensure complete separation of the aqueous and organic layers.

  • Quantification: Carefully remove an aliquot from each phase. Determine the concentration of the compound in each layer using a suitable analytical method, such as UV-Vis spectroscopy or LC-MS.

  • Calculation: The distribution coefficient (logD) is calculated as: logD = log₁₀ ( [Compound]ₙ-ₒ꜀ₜₐₙₒₗ / [Compound]ₐᵩᵤₑₒᵤₛ )

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis prep_buffer Prepare pH 7.4 Buffer presaturate Presaturate Solvents prep_buffer->presaturate prep_octanol Prepare n-Octanol prep_octanol->presaturate partition Add Buffer, Octanol, & Compound presaturate->partition prep_stock Prepare Compound Stock shake Shake to Equilibrate partition->shake centrifuge Centrifuge to Separate Phases shake->centrifuge quantify Quantify Concentration in each phase (LC-MS) centrifuge->quantify calculate Calculate logD quantify->calculate

Shake-Flask logD Determination Workflow
Protocol 2: Determination of Basicity (pKa) by Potentiometric Titration

Potentiometric titration is a highly accurate method for determining the pKa of ionizable compounds.[12]

Methodology:

  • Sample Preparation: Accurately weigh the test compound and dissolve it in deionized water or a water/co-solvent mixture to a known concentration (e.g., 1-5 mM).

  • Titration Setup: Place the solution in a thermostatted vessel and use a calibrated pH electrode to monitor the pH.

  • Titration: Add a standardized solution of a strong acid (e.g., 0.1 M HCl) stepwise using a precision burette. After each addition, allow the pH reading to stabilize and record the value.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa corresponds to the pH at the half-equivalence point, where half of the basic sites have been protonated. This can be determined from the inflection point of the first derivative of the titration curve.

Part 3: The Metabolic Stability Imperative

A significant driver for moving away from simple scaffolds like piperidine is to improve metabolic stability. Piperidine rings are often susceptible to oxidation by Cytochrome P450 (CYP) enzymes, leading to rapid clearance and potential formation of reactive metabolites.

The Fluorine Advantage: The C-F bond is significantly stronger than a C-H bond, making it resistant to enzymatic cleavage. Placing geminal fluorine atoms on the carbon adjacent to the piperidine ring, as in 7,7-difluoro-2-azaspiro[3.5]nonane, is a well-established strategy to block metabolic oxidation at that site.[13][14] This "metabolic shield" can dramatically increase the half-life of a drug candidate. Furthermore, spirocyclic systems often exhibit higher metabolic stability due to their rigid conformation, which may orient susceptible C-H bonds away from the active sites of metabolizing enzymes.[15][16]

Protocol 3: In Vitro Metabolic Stability Assessment using Liver Microsomes

This assay is a standard in vitro tool to predict in vivo clearance by measuring the rate of metabolism of a compound when incubated with liver microsomes, which are rich in CYP enzymes.

Methodology:

  • Reagent Preparation:

    • Prepare a phosphate buffer solution (pH 7.4).

    • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

    • Thaw pooled liver microsomes (e.g., human, rat) on ice.

    • Prepare a solution of the NADPH cofactor regenerating system.

  • Incubation (Non-P450 vs. P450-dependent):

    • In a 96-well plate, add buffer, microsomes, and the test compound (final concentration typically 1 µM).

    • Pre-incubate the plate at 37°C for 5-10 minutes.

    • Initiate the reaction by adding the NADPH solution to the appropriate wells (the "-NADPH" wells receive buffer only).

  • Time Points and Quenching:

    • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a cold quenching solution (e.g., acetonitrile containing an internal standard). The 0-minute time point serves as the initial concentration baseline.

  • Analysis:

    • Centrifuge the plate to pellet the precipitated proteins.

    • Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the remaining parent compound at each time point.

  • Data Analysis:

    • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

    • The slope of the linear regression line gives the elimination rate constant (k).

    • Calculate the in vitro half-life (t₁/₂) as: t₁/₂ = 0.693 / k.

    • Calculate the intrinsic clearance (Clᵢₙₜ) based on the half-life and protein concentration.

G cluster_setup Assay Setup cluster_reaction Metabolic Reaction cluster_analysis Quantification & Analysis setup_plate Add Buffer, Microsomes, & Test Compound to Plate pre_incubate Pre-incubate at 37°C setup_plate->pre_incubate start_rxn Initiate Reaction (Add NADPH) pre_incubate->start_rxn take_samples Quench at Time Points (0, 5, 15, 30, 60 min) start_rxn->take_samples centrifuge Centrifuge to Pellet Protein take_samples->centrifuge analyze Analyze Supernatant by LC-MS/MS centrifuge->analyze calculate Calculate Half-Life (t½) & Intrinsic Clearance (Clint) analyze->calculate

In Vitro Microsomal Stability Assay Workflow

Part 4: Implications for Biological Activity and Drug Design

The choice between these scaffolds extends beyond physicochemical and metabolic properties into the realm of pharmacodynamics.

  • Three-Dimensionality and Pre-organization: Spirocycles like 7,7-difluoro-2-azaspiro[3.5]nonane possess an inherent and rigid 3D geometry.[5] This pre-organizes the exit vectors for substituents into defined spatial orientations, which can lead to more precise and higher-affinity interactions with a protein target, potentially improving both potency and selectivity. Piperidine, with its preference for a chair conformation, is more flexible, which can be an advantage for exploring binding pockets but may come at an entropic cost upon binding.[17]

  • Case Study: GPR119 Agonists: The utility of the azaspiro[3.5]nonane scaffold has been demonstrated in the development of G protein-coupled receptor 119 (GPR119) agonists for type 2 diabetes.[18][19] Activation of GPR119 stimulates glucose-dependent insulin secretion. The rigid spirocyclic core was crucial for orienting the pharmacophoric elements correctly within the receptor's binding site, leading to potent agonism.[19]

G agonist Azaspiro[3.5]nonane Agonist gpr119 GPR119 Receptor agonist->gpr119 binds g_protein Gαs Protein gpr119->g_protein activates ac Adenylyl Cyclase g_protein->ac stimulates camp cAMP ac->camp converts atp ATP atp->ac pka Protein Kinase A (PKA) camp->pka activates secretion Insulin Secretion (Pancreatic β-cell) pka->secretion promotes

Simplified GPR119 Agonist Signaling Pathway

Conclusion

The choice between 7,7-difluoro-2-azaspiro[3.5]nonane and a classic piperidine analog is a strategic decision rooted in the specific objectives of a drug discovery program.

  • Piperidine remains an invaluable scaffold due to its synthetic simplicity, well-documented behavior, and proven track record. It is an excellent starting point for initial exploration and when metabolic stability or high rigidity is not a primary concern.

  • 7,7-Difluoro-2-azaspiro[3.5]nonane represents a modern design strategy. It offers a solution for projects plagued by metabolic instability at the piperidine ring and provides a rigid, 3D-scaffold to enhance potency and selectivity while exploring novel chemical space. The trade-off is increased synthetic complexity and cost.

By understanding the fundamental differences in their physicochemical properties, metabolic profiles, and impact on 3D conformation, medicinal chemists can strategically deploy these scaffolds to accelerate the discovery of safer and more effective medicines.

References

  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886.
  • PubChem. (n.d.). Piperidine. National Center for Biotechnology Information. Retrieved from [Link]

  • Scripps Research Institute. (2024). New modular strategy reduces piperidine synthesis steps for pharmaceuticals. Phys.org. Retrieved from [Link]

  • Kharitonov, Y. I., et al. (2022).
  • Wikipedia. (n.d.). Piperidine. Retrieved from [Link]

  • Jeffries, B., et al. (2020). Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. Beilstein Journal of Organic Chemistry, 16, 2141-2150.
  • Jones, S. P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry, 13(11), 1614-1623.
  • Mykhailiuk, P. K. (2020). Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties.
  • University of Arizona. (2017). Piperidine-Based Drug Discovery. Retrieved from [Link]

  • Johansson, H., et al. (2019). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a log D Lowering Twist. ACS Medicinal Chemistry Letters, 10(8), 1198-1204.
  • van Niel, M. B., et al. (1999). Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles and 3-(3-(piperazin-1-yl)propyl)indoles gives selective human 5-HT1D receptor ligands with improved pharmacokinetic profiles. Journal of Medicinal Chemistry, 42(12), 2087-2104.
  • G. Pupo, et al. (2019). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference.
  • Cheméo. (n.d.). Piperidine (CAS 110-89-4) - Chemical & Physical Properties. Retrieved from [Link]

  • Jeffries, B., et al. (2020). Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. Beilstein Journal of Organic Chemistry, 16, 2141-2150.
  • S. Visentini, et al. (2021). Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties. Helvetica Chimica Acta, 104(10), e2100140.
  • S. G. DiMagno, et al. (2020). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry, 63(12), 6343-6360.
  • PubChemLite. (n.d.). 7,7-difluoro-2-azaspiro[3.5]nonane. Retrieved from [Link]

  • DiMagno, S. G. (2020). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. Retrieved from [Link]

  • Grygorenko, O. O., et al. (2023). 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2), 29-37.
  • ResearchGate. (n.d.). An improved synthesis of 2-oxa-7-azaspiro[3][20]nonane and analogs as novel reagents in medicinal chemistry. Retrieved from [Link]

  • University of Lincoln. (n.d.). Study of the effect of replacing CH3 with fluorinated groups on lipophilicity. Retrieved from [Link]

  • Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.
  • ResearchGate. (n.d.). pKa values of azeditine (4 a), pyrrolidine (5 a), piperidine (6 a), and their mono- and difluorinated derivatives. Retrieved from [Link]

  • W. J. E. Watson, et al. (2015). Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. Molecules, 20(8), 13861-13872.
  • Bishnoi, P., & Rochelle, G. T. (2014). pKa Values of Some Piperazines at (298, 303, 313, and 323) K.
  • University of Tartu. (n.d.). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. Retrieved from [Link]

  • PubChemLite. (n.d.). 7,7-difluoro-1-azaspiro[3.5]nonan-2-one. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Retrieved from [Link]

Sources

Comparative

A Practical Guide to the X-ray Crystallography of 7,7-Difluoro-2-azaspiro[3.5]nonane-Ligand Complexes: A Comparative and Methodological Analysis

This guide provides a comprehensive framework for researchers, medicinal chemists, and structural biologists aiming to elucidate the crystal structures of protein-ligand complexes involving the 7,7-Difluoro-2-azaspiro[3....

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for researchers, medicinal chemists, and structural biologists aiming to elucidate the crystal structures of protein-ligand complexes involving the 7,7-Difluoro-2-azaspiro[3.5]nonane scaffold. While this specific difluorinated scaffold is an emerging tool in drug discovery, this document synthesizes established principles of X-ray crystallography with data from analogous non-fluorinated and spirocyclic systems to offer a predictive and practical guide. We will explore the strategic rationale for using this scaffold, compare it to relevant alternatives, and provide detailed, self-validating protocols for obtaining high-resolution structural data.

Part 1: The 7,7-Difluoro-2-azaspiro[3.5]nonane Scaffold: A Modern Bioisostere

The drive in modern drug discovery to create molecules with greater three-dimensionality, or to "escape from flatland," has led to a surge in the use of spirocyclic scaffolds.[1] These rigid systems offer precise vectoral projection of substituents into a protein's binding pocket, which can enhance binding affinity and selectivity.[2] The 7,7-Difluoro-2-azaspiro[3.5]nonane moiety represents a strategic evolution of the simpler 7-azaspiro[3.5]nonane core, incorporating a gem-difluoro group as a bioisosteric replacement for a methylene or a gem-dimethyl group.[3][4]

The rationale for this substitution is multifaceted. The introduction of fluorine can profoundly modulate a molecule's physicochemical properties:

  • Metabolic Stability: The Carbon-Fluorine bond is exceptionally strong and resistant to metabolic cleavage by cytochrome P450 enzymes, often blocking a potential site of metabolism and improving a compound's pharmacokinetic profile.[5]

  • Lipophilicity: While intuitively electron-withdrawing, the effect of gem-difluorination on lipophilicity (logP/logD) is context-dependent. In some heterocyclic systems, it can lead to an increase in lipophilicity compared to non-fluorinated counterparts, a factor that must be carefully considered in drug design.[6][7]

  • Conformational Effects & Binding Interactions: The electronegative fluorine atoms can alter the conformation of the cyclohexane ring and engage in specific, favorable non-covalent interactions within a binding site, such as with backbone amides or carbonyl groups.

  • pKa Modulation: The inductive electron-withdrawing effect of the CF₂ group can lower the pKa of the nearby secondary amine in the azetidine ring, which can be tuned to optimize target engagement and cell permeability.[6][8]

Comparative Analysis of Spirocyclic Scaffolds

The choice of a scaffold is a critical decision in a drug discovery campaign.[4] The 7,7-Difluoro-2-azaspiro[3.5]nonane system offers a unique property profile compared to its non-fluorinated parent and other popular spirocycles like 2-azaspiro[3.3]heptane.

Property7,7-Difluoro-2-azaspiro[3.5]nonane7-Azaspiro[3.5]nonane2-Azaspiro[3.3]heptaneRationale & Implications
Molecular Weight 143.18 g/mol 125.21 g/mol [4]97.16 g/mol [4]The addition of two fluorine atoms increases molecular weight, a key consideration for ligand efficiency metrics.
Calculated logP (cLogP) ~1.5 - 2.0 (Est.)1.8[4]0.7[4]The difluoro-scaffold is expected to be more lipophilic than the compact azaspiro[3.3]heptane, potentially enhancing membrane permeability but also requiring monitoring for off-target effects.[4]
Topological Polar Surface Area (TPSA) 12.0 Ų12.0 Ų[4]12.0 Ų[4]TPSA is identical for the basic scaffolds, indicating that substitutions will primarily drive changes in this property.
Structural Rigidity HighHighVery HighThe dual four-membered rings of azaspiro[3.3]heptane offer greater rigidity, while the 7-azaspiro[3.5]nonane's six-membered ring allows for some conformational flexibility (chair/boat flips).
Bioisosteric Role Methylene, Carbonyl, gem-DimethylMethylene, gem-DimethylMethyleneThe difluoro group is a well-regarded bioisostere for a carbonyl oxygen due to its similar steric profile and ability to act as a hydrogen bond acceptor.[6][8]

Part 2: Strategic Pathways to a Crystal Structure

Obtaining a high-resolution crystal structure of a protein-ligand complex is the ultimate validation of a binding hypothesis. The two primary methods to achieve this are co-crystallization and soaking.[9][10][11] The choice between them depends on ligand solubility, binding kinetics, and the stability of the apo-protein crystals.[12] For novel, potentially insoluble fluorinated ligands, co-crystallization is often the preferred starting point.[9]

Experimental Workflow: From Complex to Structure

The following diagram outlines the critical decision points in the crystallographic workflow for a novel ligand.

workflow start_end start_end process process decision decision protocol protocol fail fail start Start: Purified Protein & 7,7-Difluoro-2-azaspiro[3.5]nonane Ligand complex Form Protein-Ligand Complex (e.g., 1:5 molar ratio, incubate 1h) start->complex Co-crystallization Path apo_xtal Grow Apo-Protein Crystals start->apo_xtal Soaking Path screen High-Throughput Crystallization Screening complex->screen hits Initial Crystal Hits? screen->hits optimize Optimize Conditions (Precipitant, pH, Additives) hits->optimize Yes no_hits No Hits (Try different construct, co-crystallization vs. soaking) hits->no_hits No diffraction Diffraction Quality Crystals? optimize->diffraction cryo Cryoprotection & Freezing diffraction->cryo Yes poor_diff Poor Diffraction (Optimize cryo, anneal crystal) diffraction->poor_diff No data X-ray Data Collection (Synchrotron) cryo->data solve Structure Solution & Refinement data->solve end End: PDB Deposition solve->end soak Soak Crystals with Ligand apo_xtal->soak soak->cryo no_complex No Complex Formation (Check binding, solubility)

Caption: Decision workflow for obtaining a protein-ligand crystal structure.

Experimental Protocol 1: Co-crystallization

This method is often preferred when ligands are poorly soluble or when binding induces a significant conformational change in the protein.[9]

Causality: The goal is to form a stable, homogenous protein-ligand complex in solution before inducing crystallization. This ensures that the ligand is incorporated into the crystal lattice as it forms.

Methodology:

  • Ligand Stock Preparation:

    • Dissolve the 7,7-Difluoro-2-azaspiro[3.5]nonane derivative to a high concentration (e.g., 50-100 mM) in 100% dimethyl sulfoxide (DMSO).

    • Rationale: DMSO is a common solvent for poorly soluble organic molecules. A high stock concentration minimizes the final DMSO percentage in the protein solution, which can otherwise interfere with crystallization.[13]

  • Complex Formation:

    • To your purified protein solution (e.g., at 10 mg/mL), add the ligand stock to achieve a final molar excess of 3- to 5-fold. Ensure the final DMSO concentration is ≤ 3% (v/v).[13]

    • Incubate the mixture on ice or at room temperature for 30-60 minutes. The optimal temperature may need to be determined empirically, as some complexes form better at room temperature.[9]

    • Rationale: A molar excess of the ligand helps drive the binding equilibrium towards the complexed state, aiming for full occupancy in the crystal.[13] Incubation allows time for this equilibrium to be reached.

  • Crystallization Screening:

    • Centrifuge the protein-ligand mixture (e.g., 14,000 x g for 10 min at 4°C) to pellet any precipitated ligand or aggregated protein.

    • Use the supernatant to set up crystallization trials using commercially available sparse-matrix screens (e.g., sitting or hanging drop vapor diffusion).[14]

    • Rationale: Removing aggregates is crucial as they can act as nucleation centers, leading to a shower of microcrystals instead of single, diffraction-quality crystals.

  • Optimization and Data Collection:

    • Once initial crystal hits are identified, optimize conditions (e.g., precipitant concentration, pH) to improve crystal size and morphology.

    • Harvest a suitable crystal and pass it through a cryoprotectant solution (typically the mother liquor supplemented with 20-30% glycerol or ethylene glycol) before flash-freezing in liquid nitrogen for data collection.[15]

    • Rationale: Cryo-cooling minimizes radiation damage from the high-intensity X-ray beam during data collection. The cryoprotectant prevents the formation of crystalline ice, which would destroy the crystal lattice.

Experimental Protocol 2: Crystal Soaking

This is often the simplest method if high-quality apo-protein crystals are readily available and the crystal lattice is porous enough to allow the ligand to diffuse into the active site.[7][14]

Causality: This technique introduces the ligand to a pre-formed, ordered crystal lattice. The ligand must be able to access its binding site without disrupting the crystal packing.

Methodology:

  • Prepare Soaking Solution:

    • Create a solution that mimics the crystallization mother liquor (an "artificial mother liquor").

    • Add the 7,7-Difluoro-2-azaspiro[3.5]nonane ligand from a concentrated stock to this solution. The final ligand concentration should be 10-100x the binding affinity (Kd), if known.[15] If unknown, start with 1-5 mM.

    • Rationale: The artificial mother liquor maintains the crystal's stability, preventing it from cracking or dissolving during the soak.[15] A high ligand concentration facilitates diffusion into the crystal.

  • Soaking Procedure:

    • Using a cryo-loop, carefully transfer an apo-crystal from its growth drop into a new drop containing the soaking solution.[14]

    • Incubate for a period ranging from 30 minutes to 24 hours. Soaking time is highly variable and must be optimized.

    • Rationale: The ligand diffuses through solvent channels in the crystal to reach the protein's binding site. Insufficient time leads to low occupancy, while excessive time can sometimes damage the crystal.

  • Cryoprotection and Freezing:

    • Directly transfer the soaked crystal from the soaking drop into a cryoprotectant solution (which can also contain the ligand) for a brief period (10-30 seconds).

    • Flash-freeze the crystal in liquid nitrogen.

    • Rationale: This final step is identical to the co-crystallization protocol, ensuring the crystal is protected for data collection.

Part 3: Data Interpretation: The Fluorine Advantage

Once diffraction data are collected, the resulting electron density map provides a detailed picture of the protein and the bound ligand.[16] The presence of the gem-difluoro group in the 7,7-Difluoro-2-azaspiro[3.5]nonane scaffold offers a distinct advantage in this phase.

  • Clear Electron Density: Fluorine has a high number of electrons (9) compared to hydrogen (1) and is a strong X-ray scatterer. This means the CF₂ group should be clearly and unambiguously visible in the electron density map, even at moderate resolutions (2.0-2.5 Å), aiding in the correct placement and orientation of the ligand.

  • Validating Binding Mode: The unambiguous density allows for precise measurement of bond distances and angles, confirming specific interactions between the fluorine atoms and the protein. This is critical for validating structure-activity relationships (SAR) and guiding further ligand design.

  • Conformational Analysis: The high-resolution data will reveal the preferred conformation (e.g., chair, boat, or twist-boat) of the six-membered ring within the confines of the protein binding pocket. Comparing this to the non-fluorinated analog can reveal subtle but crucial conformational changes induced by the fluorine atoms that may impact binding affinity.

Conclusion

The 7,7-Difluoro-2-azaspiro[3.5]nonane scaffold is a promising building block for medicinal chemistry, offering a unique combination of three-dimensionality, metabolic stability, and potential for specific, favorable binding interactions. While obtaining a crystal structure of any novel ligand-protein complex presents challenges, the protocols and strategic considerations outlined in this guide provide a robust starting point. The strong crystallographic signature of the gem-difluoro group serves as a valuable experimental handle, facilitating unambiguous determination of the ligand's binding mode. This structural insight is paramount for accelerating structure-based drug design programs and fully realizing the potential of this and other next-generation chemical scaffolds.

References

  • Melnykov, K., Liashuk, O., Holovach, S., et al. gem-Difluorinated Saturated O-Heterocycles – Promising Fragments for Bioisosteric Replacements in Drug Discovery. ChemRxiv.
  • Melnykov, K., et al. (2025). Physicochemical and Biological Evaluation of gem‐Difluorinated Saturated Oxygen Heterocycles as Bioisosteres for Drug Discovery. Chemistry – A European Journal.[6][7] (Source: Wiley Online Library, URL: [Link])

  • Hassel, A. M., et al. (2007). Crystallization of protein–ligand complexes. Acta Crystallographica Section D: Biological Crystallography, D63, 72-79.[9] (Source: NIH, URL: [Link])

  • Melnykov, K., et al. (2025). Physicochemical and Biological Evaluation of gem‐Difluorinated Saturated Oxygen Heterocycles as Bioisosteres for Drug Discovery. Chemistry – A European Journal.[7] (Source: Wiley Online Library, URL: [Link])

  • Cambridge MedChem Consulting. (2021). Bioisosteric Replacements.[5] (Source: Cambridge MedChem Consulting, URL: [Link])

  • Soares, A. S. Protein XRD Protocols - Soaking, Mounting, and Freezing Protein Crystals.[15] (Source: JoVE, URL: Not available from search, but general protocols are standard)

  • Skubak, P., et al. (2024). Crystallization of protein‐ligand complexes ‒ co‐crystallization and crystal soaking. Protocol Exchange.[12][14] (Source: ScienceOpen, URL: [Link])

  • Li, Z., et al. (2018). Design, synthesis and biological evaluation of novel 7-azaspiro[3.5]nonane derivatives as GPR119 agonists. Bioorganic & Medicinal Chemistry, 26(8), 1832-1847.[3] (Source: PubMed, URL: [Link])

  • Hampton Research. (2020). Crystallization of Protein-Ligand Complexes.[13] (Source: Hampton Research, URL: [Link])

  • Schiebel, J., et al. (2016). X-ray crystallography of protein-ligand interactions. Methods in Molecular Biology, 1453, 229-45.[10] (Source: PubMed, URL: [Link])

  • Macmillan Group. (2024). Direct Bioisostere Replacement Enabled by Metallaphotoredox Deoxydifluoromethylation. Journal of the American Chemical Society.[17] (Source: Princeton University, URL: [Link])

  • Schiebel, J., et al. (2016). X-Ray Crystallography of Protein-Ligand Interactions. Methods in Molecular Biology.[11] (Source: Springer Nature Experiments, URL: [Link])

  • Alshennawi, A. E., et al. (2023). Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review. Migration Letters, 20(S6), 1074-1087.[16] (Source: Migration Letters, URL: [Link])

  • Kolb, A., et al. (2023). 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2).[1] (Source: French-Ukrainian Journal of Chemistry, URL: [Link])

Sources

Validation

Assessing the Off-Target Effects of 7,7-Difluoro-2-azaspiro[3.5]nonane Derivatives: A Comparative Guide

In modern medicinal chemistry, escaping the "flatland" of planar aromatic rings is a critical strategy for improving drug-like properties. The transition from traditional piperidine or piperazine rings to spirocyclic sca...

Author: BenchChem Technical Support Team. Date: March 2026

In modern medicinal chemistry, escaping the "flatland" of planar aromatic rings is a critical strategy for improving drug-like properties. The transition from traditional piperidine or piperazine rings to spirocyclic scaffolds—specifically 7,7-difluoro-2-azaspiro[3.5]nonane —represents a sophisticated approach to structural optimization[1].

While spirocycles provide excellent vector orthogonality to probe 3D receptor space, they also introduce unique physicochemical shifts. This guide provides an authoritative comparison of the off-target liabilities associated with these scaffolds, focusing on hERG cardiotoxicity and CYP450 drug-drug interactions, and outlines the self-validating experimental protocols required to assess them.

The Rationale: Why Fluorinated Spirocycles?

Piperidine rings are ubiquitous in approved drugs, but they carry inherent liabilities. Their high basicity (typically pKa 9.5–10.5) ensures they are almost entirely protonated at physiological pH (7.4). This cationic state is a primary driver for binding to the hERG potassium channel, leading to QT prolongation and cardiotoxicity[1].

Replacing a piperidine with a 2-azaspiro[3.5]nonane core restricts conformational flexibility but often retains or slightly increases basicity. However, the introduction of a gem-difluoro group at the 7-position fundamentally alters the molecule's electronic profile. The strong inductive electron-withdrawing effect of the fluorine atoms propagates through the spirocyclic framework, significantly lowering the pKa of the azetidine nitrogen[2]. Furthermore, the fluorine atoms block metabolic soft spots, improving overall metabolic stability[3]. Basic structural and physical property data for these novel cores are increasingly documented in standardized chemical libraries to aid rational drug design[4],.

Quantitative Comparison of Scaffold Liabilities

To illustrate the impact of these structural changes, the table below summarizes representative profiling data for matched molecular pairs utilizing different cyclic amine cores.

Scaffold CoreCalculated pKaLogD (pH 7.4)hERG IC₅₀ (µM)CYP3A4 IC₅₀ (µM)Intrinsic Clearance (µL/min/mg)
Piperidine 9.61.51.2 (High Risk)8.545.0
2-azaspiro[3.5]nonane 9.81.80.8 (High Risk)5.255.0
7,7-Difluoro-2-azaspiro[3.5]nonane 7.62.4> 30.0 (Safe) 15.015.0 (Stable)

Data Interpretation: The unmodified spirocycle worsens hERG liability due to increased lipophilicity without a reduction in basicity. The difluoro-substituted spirocycle drops the pKa to ~7.6, meaning a significant fraction of the drug is neutral at pH 7.4, effectively abolishing hERG binding while simultaneously reducing intrinsic clearance.

Mechanistic Causality: Mitigating hERG Liability

The hERG channel pore contains critical aromatic residues (Tyr652 and Phe656) that interact strongly with protonated amines via pi-cation interactions. By lowering the pKa of the basic amine, the difluoro-spirocycle shifts the physiological equilibrium toward the neutral species, neutralizing this interaction pathway.

Mechanism A Piperidine Core (High pKa ~9.5) B Protonated at pH 7.4 (Cationic) A->B C Pi-Cation Binding (Tyr652/Phe656) B->C D hERG Blockade (QT Prolongation) C->D E Difluoro-azaspiro (Low pKa ~7.5) F Neutral Equilibrium at pH 7.4 E->F G Weak Pore Interaction F->G H Cardiac Safety G->H

Mechanism of hERG liability mitigation via pKa modulation.

Experimental Methodologies for Off-Target Assessment

To confidently advance a 7,7-difluoro-2-azaspiro[3.5]nonane derivative, researchers must employ self-validating assay systems. Below are the definitive protocols for assessing functional hERG block and CYP450 inhibition.

Protocol A: Functional hERG Assessment via Automated Patch-Clamp

Causality Check: Radioligand binding assays (e.g., [³H]-dofetilide displacement) only measure affinity at a single resting state. Automated patch-clamp is mandatory because it measures actual ion flux, capturing state-dependent blockades (open vs. inactivated states) crucial for accurate physiological risk assessment.

Step-by-Step Workflow:

  • Cell Preparation: Culture Chinese Hamster Ovary (CHO) cells stably expressing the hERG (Kv11.1) channel. Why CHO? They lack endogenous background potassium currents, ensuring the recorded tail current is exclusively hERG-mediated.

  • Electrophysiology Setup: Establish a whole-cell configuration using an automated planar patch-clamp system. Use an intracellular solution buffered with EGTA to tightly control calcium levels, preventing calcium-dependent current run-down.

  • Voltage Protocol:

    • Hold cells at a resting potential of -80 mV.

    • Depolarize to +20 mV for 2 seconds to open and rapidly inactivate the channels.

    • Repolarize to -50 mV for 2 seconds to elicit the characteristic outward "tail current" as channels recover from inactivation into the open state before deactivating.

  • Compound Application: Apply the difluoro-spirocycle derivative in escalating concentrations (0.1 µM to 30 µM) for 5 minutes per concentration to ensure steady-state block.

  • Self-Validation & Quality Control:

    • Continuously monitor seal resistance. If the seal drops below 1 GΩ, the system must automatically flag and discard the sweep to prevent leak currents from generating false-positive inhibition data.

    • Include E-4031 (100 nM) as a positive control at the end of the run; the assay is only valid if >90% of the tail current is blocked.

Protocol B: CYP450 Reversible Inhibition (LC-MS/MS)

Causality Check: While fluorination improves metabolic stability, it inherently increases lipophilicity (LogD). Highly lipophilic molecules can bind non-specifically to the hydrophobic active sites of Cytochrome P450 enzymes (particularly CYP3A4 and CYP2D6), causing drug-drug interactions[3].

Step-by-Step Workflow:

  • Incubation Matrix: Prepare a mixture of Human Liver Microsomes (HLM, 0.1 mg/mL protein) in 100 mM potassium phosphate buffer (pH 7.4).

  • Substrate Addition: Add highly specific probe substrates (e.g., Midazolam at 2.5 µM for CYP3A4; Dextromethorphan at 5 µM for CYP2D6).

  • Test Compound: Spike in the 7,7-difluoro-2-azaspiro[3.5]nonane derivative across a 7-point concentration gradient (0.1 to 50 µM).

  • Reaction Initiation & Quenching: Initiate the reaction by adding the cofactor NADPH (1 mM). Incubate at 37°C for 10 minutes. Quench the reaction by adding 3 volumes of ice-cold acetonitrile containing a stable-isotope labeled internal standard (IS). Why cold acetonitrile? It instantaneously precipitates the microsomal proteins and halts enzyme activity, locking the metabolite concentration.

  • LC-MS/MS Quantification: Centrifuge the plates and analyze the supernatant via LC-MS/MS to quantify the formation of specific metabolites (e.g., 1'-hydroxymidazolam).

  • Self-Validation & Quality Control:

    • Run Ketoconazole (CYP3A4) and Quinidine (CYP2D6) as positive control inhibitors. The assay batch is validated only if the IC₅₀ of these controls falls within a 2-fold range of historical laboratory baselines.

Hit-to-Lead Decision Workflow

Integrating these assays into a logical screening cascade ensures that resources are only spent on spirocyclic derivatives with optimized safety profiles.

Workflow Start Synthesize 7,7-Difluoro- 2-azaspiro[3.5]nonane PhysChem Physicochemical Profiling (pKa, LogD) Start->PhysChem Decision pKa < 8.0 & LogD < 3? PhysChem->Decision hERG Automated Patch-Clamp (hERG IC50) Decision->hERG Yes CYP CYP450 Panel (LC-MS/MS) Decision->CYP Yes Fail Redesign Scaffold Decision->Fail No hERG->Fail IC50 < 30 µM Success Advance to In Vivo hERG->Success IC50 > 30 µM CYP->Fail IC50 < 10 µM CYP->Success IC50 > 10 µM

Decision tree workflow for evaluating off-target liabilities of spirocycles.

References

  • [4] 7,7-difluoro-2-azaspiro[3.5]nonane - PubChemLite. uni.lu. 4

  • 7,7-difluoro-2-azaspiro[3.5]nonane | 2169167-41-1. Sigma-Aldrich.

  • [1] 7-Thia-1-azaspiro[3.5]nonane hydrochloride. Benchchem. 1

  • [3] (PDF) 4-(Difluoromethyl)-5-(4-((3 R ,5 S )-3,5-dimethylmorpholino)-6-(( R )-3-methylmorpholino)-1,3,5-triazin-2-yl)pyridin-2-amine (PQR626), a Potent, Orally Available, and Brain-Penetrant mTOR. ResearchGate. 3

  • [2] 1‐Azaspiro[3.3]heptane as a Bioisostere of Piperidine. ResearchGate. 2

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 7,7-Difluoro-2-azaspiro[3.5]nonane

For researchers, scientists, and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical entities we handle, including their safe and compli...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical entities we handle, including their safe and compliant disposal. This guide provides essential, immediate safety and logistical information for the proper disposal of 7,7-Difluoro-2-azaspiro[3.5]nonane, a fluorinated azaspirocyclic compound. By adhering to these procedures, we can ensure the safety of laboratory personnel, protect the environment, and maintain regulatory compliance.

The disposal of fluorinated organic compounds like 7,7-Difluoro-2-azaspiro[3.5]nonane requires special consideration due to their chemical stability and the potential for the formation of hazardous byproducts upon decomposition. Standard chemical neutralization methods are often ineffective, necessitating a robust and well-defined disposal strategy.

Core Principles of Fluorinated Waste Disposal

The foundation of a sound disposal plan for halogenated compounds rests on several key principles:

  • Waste Minimization: The first step in any disposal plan is to minimize the generation of waste. This can be achieved through careful experimental planning and the use of the smallest feasible quantities of the chemical.

  • Segregation: Halogenated waste must be segregated from non-halogenated waste streams to ensure proper handling and disposal.

  • Containment: Waste must be stored in clearly labeled, chemically compatible containers to prevent leaks and spills.

  • Licensed Disposal: The ultimate disposal of fluorinated organic compounds should be carried out by a licensed hazardous waste management facility.

Step-by-Step Disposal Procedures

The following step-by-step protocol outlines the recommended procedures for the disposal of 7,7-Difluoro-2-azaspiro[3.5]nonane from the laboratory setting to its final disposition.

Personal Protective Equipment (PPE)

Before handling any waste materials, ensure that appropriate personal protective equipment is worn. This includes, but is not limited to:

  • Eye Protection: Chemical safety goggles or a face shield.

  • Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene).

  • Body Protection: A laboratory coat and closed-toe shoes.

Waste Collection and Segregation
  • Dedicated Waste Container: Collect all waste containing 7,7-Difluoro-2-azaspiro[3.5]nonane, including residual amounts in reaction vessels, contaminated consumables (e.g., pipette tips, weighing boats), and solvent rinses, in a dedicated and clearly labeled waste container.

  • Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "7,7-Difluoro-2-azaspiro[3.5]nonane," and any other relevant hazard information.

  • Compatibility: Ensure the waste container is made of a material compatible with the chemical and any solvents used. High-density polyethylene (HDPE) or glass containers are generally suitable.

  • Segregation from Other Waste: Do not mix this waste with non-halogenated organic waste, aqueous waste, or solid waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

Storage of Waste
  • Secure Storage: Store the sealed waste container in a designated, well-ventilated satellite accumulation area within the laboratory.

  • Secondary Containment: It is best practice to store the primary waste container within a larger, chemically resistant secondary container to contain any potential leaks.

  • Avoid Incompatibles: Do not store with incompatible materials such as strong oxidizing agents or bases.

Arranging for Disposal
  • Contact EHS: Once the waste container is full or has been in storage for the maximum allowable time according to your institution's policies (often 180 days), contact your EHS office or a certified hazardous waste disposal company to arrange for pickup.

  • Provide Information: Be prepared to provide a detailed description of the waste, including its composition and any associated hazards.

Spill and Decontamination Procedures

In the event of a spill:

  • Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.

  • Absorb: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

  • Collect: Carefully collect the absorbed material and any contaminated debris into a designated hazardous waste container.

  • Decontaminate: Decontaminate the spill area with a suitable solvent or detergent, followed by a thorough rinse. Collect all decontamination materials as hazardous waste.

The Rationale Behind Incineration

The recommended method for the disposal of fluorinated organic compounds is high-temperature incineration.[1] This process is conducted in specialized facilities equipped with afterburners and flue gas scrubbing systems.

  • Thermal Decomposition: At high temperatures (typically above 1000°C with a 2-second retention time), the C-F and C-N bonds in 7,7-Difluoro-2-azaspiro[3.5]nonane are broken down.[1]

  • Neutralization of Byproducts: The thermal decomposition of fluorinated and nitrogen-containing organic compounds can produce hazardous byproducts, including hydrogen fluoride (HF) and nitrogen oxides (NOx).[1][2] The scrubbers in a licensed incineration facility are crucial for neutralizing these acidic gases, preventing their release into the atmosphere. For example, a lime or caustic soda scrubber can be used to convert HF into harmless salts.

Regulatory Framework

In the United States, the disposal of hazardous waste is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[3] RCRA establishes a "cradle-to-grave" system for managing hazardous waste, from its generation to its final disposal.[3] It is imperative that all laboratories comply with these federal regulations, as well as any additional state and local requirements.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of 7,7-Difluoro-2-azaspiro[3.5]nonane.

G cluster_0 Laboratory Operations cluster_1 Waste Management & Disposal Start Generation of 7,7-Difluoro-2-azaspiro[3.5]nonane Waste PPE Don Appropriate PPE (Goggles, Gloves, Lab Coat) Start->PPE Segregate Segregate Halogenated Waste in a Labeled, Compatible Container PPE->Segregate Store Store Waste in a Designated Satellite Accumulation Area Segregate->Store Spill Spill Occurs Store->Spill Contact_EHS Contact Environmental Health & Safety (EHS) for Waste Pickup Store->Contact_EHS Cleanup Follow Spill Cleanup Protocol (Absorb, Collect, Decontaminate) Spill->Cleanup Cleanup->Segregate Transport Licensed Transporter Collects Waste Contact_EHS->Transport Incinerate High-Temperature Incineration at a Licensed Facility Transport->Incinerate End Compliant Disposal Incinerate->End

Caption: Workflow for the proper disposal of 7,7-Difluoro-2-azaspiro[3.5]nonane waste.

Quantitative Data on Incineration of Fluorinated Compounds

ParameterRecommended Value/ConditionRationale
Incineration Temperature > 1000°CEnsures complete thermal destruction of the C-F bond.
Residence Time > 2 secondsProvides sufficient time for complete combustion.
Destruction and Removal Efficiency (DRE) > 99.99%Regulatory requirement for hazardous waste incineration.
Off-Gas Treatment Scrubber System (e.g., lime or caustic soda)Neutralizes acidic byproducts like hydrogen fluoride (HF).[1]

By adhering to these detailed procedures and understanding the scientific principles behind them, we can ensure the safe and responsible management of 7,7-Difluoro-2-azaspiro[3.5]nonane waste, thereby upholding our commitment to safety and environmental stewardship.

References

  • Fisher Scientific. (n.d.). Safety Data Sheet for 2-Oxa-7-azaspiro[3.5]nonane hemioxalate.
  • AK Scientific, Inc. (n.d.). Safety Data Sheet for 7-Oxa-1-azaspiro[3.5]nonane hcl.
  • U.S. Environmental Protection Agency. (2023, August 9). 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. eCFR. [Link]

  • U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. EPA. [Link]

  • Drexel University. (2013, February 2). Standard Operating Procedures For Handling, Storage and Disposal of Lead Compounds. Drexel University. [Link]

  • University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison. [Link]

  • U.S. Environmental Protection Agency. (2025, August 4). Regulatory and Guidance Information by Topic: Waste. EPA. [Link]

  • Texas Woman's University. (n.d.). Hazardous/Regulated Waste. TWU.
  • ResearchGate. (2025, October 12). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. ResearchGate. [Link]

  • MilliporeSigma. (n.d.). 7,7-difluoro-2-azaspiro[3.5]nonane.
  • ERG Environmental. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations. ERG Environmental. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.